Evocarpine

Core Science & Biosynthesis

Evocarpine in Antimicrobial Drug Discovery: Mechanisms, Efficacy Profiles, and Validation Protocols

Executive Summary

The escalating crisis of multidrug-resistant (MDR) bacterial infections necessitates the discovery of novel chemical scaffolds that bypass existing resistance mechanisms. Evocarpine, a naturally occurring quinolone alkaloid isolated from the fruits of Evodia rutaecarpa, has emerged as a high-potential candidate in this space[1]. Unlike traditional broad-spectrum antibiotics that often suffer from efflux-mediated resistance, evocarpine demonstrates targeted antimycobacterial efficacy and potent activity against methicillin-resistant Staphylococcus aureus (MRSA)[1],[2].

This technical whitepaper synthesizes the current pharmacological data on evocarpine, elucidates its biochemical mechanisms of action, and provides self-validating experimental protocols designed to ensure high-fidelity reproducibility in preclinical antimicrobial screening.

Mechanistic Foundations of Antimicrobial Activity

Understanding the precise molecular targets of evocarpine is critical for structure-activity relationship (SAR) optimization and the prevention of off-target toxicity.

Targeted Inhibition in Mycobacteria

The primary proposed mechanism for evocarpine’s potency against Mycobacterium tuberculosis is the targeted inhibition of the ATP-dependent MurE ligase [1].

Causality of Action: MurE ligase is an essential enzyme in the bacterial peptidoglycan biosynthesis pathway. It catalyzes the addition of meso-diaminopimelic acid to the nucleotide precursor UDP-N-acetylmuramoyl-L-alanyl-D-glutamate[3]. Because this pathway is entirely unique to bacteria, it serves as an ideal therapeutic target with minimal theoretical toxicity to mammalian host cells. By competitively or allosterically inhibiting MurE ligase, evocarpine halts peptidoglycan cross-linking. This structural compromise results in severe cell wall instability, rendering the mycobacterium highly susceptible to osmotic pressure and ultimately leading to cell lysis and death[1],[3].

Caption: Evocarpine mechanism of action: Inhibition of MurE ligase disrupts cell wall synthesis.

Broad-Spectrum Antibacterial Action

Beyond mycobacteria, evocarpine exhibits significant efficacy against both Gram-positive and Gram-negative pathogens[4]. Research indicates that plant-derived alkaloids often exert their effects via efflux pump inhibition (EPI) or direct disruption of the bacterial cell membrane[5],[6]. Evocarpine's lipophilic alkyl chain allows it to intercalate into bacterial membranes, increasing permeability and acting synergistically with its intracellular enzymatic targets[3],[2].

Quantitative Efficacy Profiles

The therapeutic viability of evocarpine is best illustrated by its Minimum Inhibitory Concentration (MIC) across various resistant strains. The table below consolidates quantitative data from standardized in vitro assays.

Pathogen / Bacterial Strain	Resistance Profile	Evocarpine MIC (µg/mL)	Comparative Notes
Mycobacterium tuberculosis	MDR Clinical Isolates	5 - 20	Highly potent against resistant strains[1].
Mycobacterium smegmatis	ATCC 14468	2	2x more active than standard Isoniazid (MIC 4 µg/L)[1].
Staphylococcus aureus	MRSA	8	Equivalent to or lower than oxacillin/tetracycline[2],[6].
Bacillus subtilis	Standard Isolates	4 - 128	Broad-spectrum Gram-positive activity[4].
Escherichia coli	Standard Isolates	4 - 128	Moderate Gram-negative activity[4].
Helicobacter pylori	Standard Isolates	Potent Activity	Demonstrates gastric pathogen clearance[1],[7].

Complex Interactions: The Antagonism Paradigm

A critical factor in the pharmacological development of evocarpine is its interaction with co-occurring phytochemicals. In raw extracts of Evodia rutaecarpa, evocarpine is found alongside indoloquinazoline alkaloids, primarily evodiamine and rutaecarpine [8],[7].

Causality of Antagonism: In vitro checkerboard assays reveal a severe antagonistic effect when evocarpine is co-administered with evodiamine or rutaecarpine, yielding a Fractional Inhibitory Concentration Index (FICI) between 5 and 9 (where FICI > 4 strongly indicates antagonism)[8],[7]. Computational docking and interaction energy calculations suggest that these alkaloids form a complex in solution[8],[7]. This complexation sterically hinders evocarpine, preventing it from effectively binding to the MurE ligase target[7]. Consequently, drug development efforts must focus on highly purified evocarpine isolates rather than crude botanical extracts to preserve antimycobacterial efficacy.

Caption: Antagonistic interaction between evocarpine and indoloquinazoline alkaloids.

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every assay must include internal controls to rule out false positives (e.g., compound precipitation mimicking bacterial clearance) or false negatives (e.g., inactive media).

Resazurin Microtiter Assay (REMA) for Mycobacterial MIC

Rationale: M. tuberculosis has a uniquely slow replication cycle, requiring 7-14 days of incubation[4]. Traditional optical density (OD600) measurements are highly unreliable due to the pathogen's tendency to clump and form biofilms. We utilize Resazurin, a blue non-fluorescent dye that is reduced to pink, fluorescent resorufin by metabolically active cells, providing a definitive colorimetric readout of viability[4].

Step-by-Step Protocol:

• Inoculum Preparation: Cultivate M. tuberculosis in Middlebrook 7H9 broth supplemented with OADC. Homogenize and adjust the turbidity to a 0.5 McFarland standard. Dilute the suspension in 7H9 broth to achieve a final working concentration of 5×105 CFU/mL[4].

• Compound Dilution: In a sterile 96-well microtiter plate, perform two-fold serial dilutions of highly purified Evocarpine (dissolved in DMSO, final DMSO concentration <1%) across the columns[4],[9].

• Inoculation: Add 100 µL of the prepared mycobacterial inoculum to each test well[4].

• System Validation Controls (Critical):

  • Positive Growth Control: Inoculum + 7H9 broth + 1% DMSO (Validates bacterial viability and ensures DMSO is non-toxic).

  • Negative Sterility Control: 7H9 broth only (Validates media sterility).

  • Reference Control: Isoniazid serial dilutions (Validates assay sensitivity to known antimycobacterials).

• Incubation: Seal plates with gas-permeable membranes and incubate at 37°C in a humidified environment for 7 days[4].

• Readout: Add 30 µL of 0.01% resazurin solution to each well. Incubate for an additional 24-48 hours. The MIC is defined as the lowest concentration of evocarpine that prevents the color change from blue to pink[4].

Caption: Standardized broth microdilution workflow for mycobacterial MIC determination.

Checkerboard Assay for Interaction Dynamics (FICI Determination)

Rationale: To empirically validate the antagonism between evocarpine and evodiamine, a 2D checkerboard matrix is employed to calculate the Fractional Inhibitory Concentration Index (FICI)[1].

Protocol Matrix:

• Array serial dilutions of Evocarpine horizontally (rows) and Evodiamine vertically (columns) in a 96-well plate.

• Inoculate with the target pathogen and incubate as per standard MIC protocols.

• Determine the MIC of the combination in each well.

• FICI Calculation: FICI=(MICEvo_alone​MICEvo_combo​​)+(MICEvodia_alone​MICEvodia_combo​​)

• Interpretation: FICI ≤ 0.5 indicates synergy; 0.5 < FICI ≤ 4 indicates no interaction/indifference; FICI > 4 confirms antagonism[1].

Conclusion & Future Directions

Evocarpine represents a formidable, naturally derived scaffold for combating multidrug-resistant bacterial strains, particularly M. tuberculosis and MRSA. Its targeted inhibition of MurE ligase provides a highly specific mechanism of action that circumvents traditional resistance pathways. However, as demonstrated by interaction analyses, the successful clinical translation of evocarpine relies heavily on its isolation from antagonistic co-metabolites like evodiamine. Future drug development should focus on structural analogs of evocarpine that enhance its bioavailability while preserving its potent MurE ligase affinity.

References

• PMC. "Review on the Antibacterial Mechanism of Plant-Derived Compounds against Multidrug-Resistant Bacteria (MDR)."[Link]

• PMC. "Advances in antibacterial agents for Mycobacterium fortuitum." [Link]

• ResearchGate. "(PDF) Bactericidal activity of herbal extracts." [Link]

• ResearchGate. "Antagonistic effects of indoloquinazoline alkaloids on antimycobacterial activity of evocarpine." [Link]

• RSC Publishing. "Antimicrobial potentials of natural products against multidrug resistance pathogens: a comprehensive review." [Link]

• IntechOpen. "Alkaloids: The Potential of Their Antimicrobial Activities of Medicinal Plants." [Link]

• PMC. "Bitterness and antibacterial activities of constituents from Evodia rutaecarpa." [Link]

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An In-depth Technical Guide to the Biosynthesis of the Evocarpine 2-Alkyl-4-quinolone Scaffold

For Researchers, Scientists, and Drug Development Professionals

Abstract

Evocarpine, a quinolone alkaloid isolated from the medicinal plant Evodia rutaecarpa, has attracted considerable scientific interest due to its diverse pharmacological activities. Central to its biological function is the 2-alkyl-4-quinolone (2AQ) scaffold, a recurring motif in a variety of bioactive natural products. This technical guide provides a comprehensive exploration of the biosynthetic pathway leading to the formation of this core structure. We will delve into the key enzymatic players, the precursor molecules, and the underlying chemical logic of this fascinating metabolic route. Furthermore, this guide presents detailed experimental protocols for the investigation of this pathway, including enzyme assays and isotopic labeling studies, to empower researchers in their quest to unravel and potentially engineer this biosynthetic machinery.

Introduction: The Significance of Evocarpine and its 2-Alkyl-4-quinolone Core

Evocarpine is a prominent member of the 2-alkyl-4-quinolone (2AQ) class of alkaloids, which are found in both plants and bacteria and exhibit a wide array of biological effects, including antibacterial, cytotoxic, and quorum-sensing signaling activities[1][2]. Primarily isolated from the fruits of Evodia rutaecarpa (also known as Tetradium ruticarpum), a plant with a long history in traditional Chinese medicine, evocarpine has been investigated for its potential therapeutic applications[3][4]. The 2AQ scaffold is the key pharmacophore responsible for many of these activities, making its biosynthesis a subject of intense research. Understanding this pathway not only provides fundamental insights into plant secondary metabolism but also opens avenues for the biotechnological production of evocarpine and novel, structurally related compounds with improved therapeutic properties.

The Biosynthetic Pathway: A Collaborative Effort of Two Novel Type III Polyketide Synthases

The biosynthesis of the 2-alkyl-4-quinolone scaffold of evocarpine in Evodia rutaecarpa is a remarkable process that hinges on the synergistic action of two novel type III polyketide synthases (PKSs): alkyldiketide-CoA synthase (ADS) and alkylquinolone synthase (AQS) [1][2]. This pathway elegantly combines elements of fatty acid and amino acid metabolism to construct the characteristic quinolone ring system.

Precursor Molecules: The Building Blocks of the Scaffold

The assembly of the 2AQ core of evocarpine requires three primary precursor molecules:

• N-methylanthraniloyl-CoA: Derived from the shikimate pathway, anthranilic acid is a well-established precursor for quinoline and quinazoline alkaloids[5][6][7][8]. In the case of evocarpine, it is the N-methylated and CoA-activated form that serves as the starter unit for the quinolone ring.

• A Fatty Acyl-CoA: This provides the "alkyl" portion of the 2-alkyl-4-quinolone structure. The specific fatty acyl-CoA utilized will determine the length and saturation of the side chain at the C-2 position of the quinolone ring.

• Malonyl-CoA: A ubiquitous building block in polyketide and fatty acid biosynthesis, malonyl-CoA serves as the extender unit, providing the carbon atoms necessary for the formation of the heterocyclic ring.

The Core Enzymatic Cascade

The biosynthesis proceeds through a two-step enzymatic cascade catalyzed by ADS and AQS, as illustrated in the following diagram:

Caption: Biosynthetic pathway of the 2-alkyl-4-quinolone scaffold of evocarpine.

Step 1: Formation of Alkyldiketide-CoA by ADS

The first committed step is the decarboxylative condensation of a fatty acyl-CoA with malonyl-CoA, catalyzed by alkyldiketide-CoA synthase (ADS). This reaction extends the fatty acyl chain by two carbon atoms, yielding an alkyldiketide-CoA intermediate[1][2].

Step 2: Non-enzymatic Hydrolysis

The resulting alkyldiketide-CoA is believed to undergo non-enzymatic hydrolysis to form the corresponding alkyldiketide acid[3].

Step 3: AQS-Catalyzed Condensation and Cyclization

The final and crucial step is catalyzed by alkylquinolone synthase (AQS). AQS orchestrates the decarboxylative condensation of the alkyldiketide acid with N-methylanthraniloyl-CoA. This remarkable reaction involves the formation of both a C-C and a C-N bond, leading to the cyclization and formation of the 2-alkyl-N-methyl-4-quinolone core structure of evocarpine[1][2][3].

Experimental Protocols for Studying the Evocarpine Biosynthetic Pathway

To facilitate further research in this area, we provide the following detailed experimental protocols. These are designed to be adaptable to specific laboratory conditions and research questions.

Heterologous Expression and Purification of ADS and AQS Enzymes

The functional characterization of ADS and AQS requires their production in a recombinant form. Escherichia coli is a suitable host for this purpose.

Protocol:

• Gene Synthesis and Cloning: Synthesize the coding sequences for ADS and AQS from E. rutaecarpa, codon-optimized for E. coli expression. Clone the synthesized genes into an expression vector, such as pET-28a(+), which provides an N-terminal hexahistidine (His6) tag for affinity purification.

• Transformation and Expression: Transform the expression constructs into a suitable E. coli expression strain, like BL21(DE3). Grow the transformed cells in Luria-Bertani (LB) medium supplemented with the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8. Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM and continue incubation at 18-25°C for 16-20 hours.

• Cell Lysis and Lysate Preparation: Harvest the cells by centrifugation and resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM dithiothreitol (DTT), and a protease inhibitor cocktail). Lyse the cells by sonication on ice and clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C.

• Affinity Chromatography: Load the clarified lysate onto a Ni-NTA affinity column pre-equilibrated with lysis buffer. Wash the column extensively with a wash buffer (lysis buffer containing 20-40 mM imidazole) to remove non-specifically bound proteins.

• Elution and Dialysis: Elute the His6-tagged ADS or AQS protein with an elution buffer (lysis buffer containing 250-500 mM imidazole). Pool the fractions containing the purified protein and dialyze against a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 1 mM DTT, and 10% glycerol).

• Purity Assessment: Assess the purity of the recombinant proteins by SDS-PAGE. The expected molecular weights for ADS and AQS should be confirmed.

In Vitro Enzyme Assays for ADS and AQS

These assays are designed to confirm the catalytic activity of the purified recombinant enzymes and to determine their kinetic parameters.

ADS Enzyme Assay:

• Reaction Mixture: Prepare a reaction mixture containing 100 mM potassium phosphate buffer (pH 7.0), 50 µM fatty acyl-CoA (e.g., octanoyl-CoA), and 50 µM [2-¹⁴C]malonyl-CoA in a total volume of 100 µL.

• Enzyme Addition and Incubation: Initiate the reaction by adding a suitable amount of purified ADS enzyme (e.g., 1-5 µg). Incubate the reaction at 30°C for 30 minutes.

• Quenching and Extraction: Stop the reaction by adding 10 µL of 20% (v/v) acetic acid. Extract the product with 200 µL of ethyl acetate.

• Quantification: Centrifuge to separate the phases and quantify the radioactivity in the ethyl acetate layer using a scintillation counter. The amount of radioactive product formed is proportional to the ADS activity.

AQS Enzyme Assay:

• Reaction Mixture: Prepare a reaction mixture containing 100 mM potassium phosphate buffer (pH 7.5), 100 µM N-methylanthraniloyl-CoA, 100 µM alkyldiketide acid (synthesized or enzymatically generated in situ), and a suitable amount of purified AQS enzyme (e.g., 1-5 µg) in a total volume of 100 µL.

• Incubation: Incubate the reaction at 30°C for 1 hour.

• Quenching and Extraction: Stop the reaction by adding 10 µL of 20% (v/v) acetic acid and extract with 200 µL of ethyl acetate.

• Product Analysis: Analyze the ethyl acetate extract by HPLC or LC-MS to detect and quantify the formation of the 2-alkyl-4-quinolone product. The identity of the product can be confirmed by comparison with an authentic standard.

Isotopic Labeling Studies in E. rutaecarpa Cell Cultures

Isotopic labeling is a powerful technique to trace the incorporation of precursors into the final product, providing definitive evidence for a proposed biosynthetic pathway.

Protocol:

• Establishment of Cell Suspension Cultures: Initiate cell suspension cultures of E. rutaecarpa from callus cultures derived from sterile seedlings.

• Precursor Feeding: To a log-phase cell culture, add a stable isotope-labeled precursor, such as [¹³C₆]-anthranilic acid or [¹³C₃, ¹⁵N]-anthranilic acid.

• Incubation and Harvesting: Continue the cell culture for a suitable period (e.g., 7-14 days) to allow for the metabolism and incorporation of the labeled precursor. Harvest the cells by filtration.

• Extraction of Alkaloids: Extract the alkaloids from the harvested cells using a suitable solvent system, such as methanol or ethanol.

• Analysis by Mass Spectrometry: Purify the evocarpine from the crude extract using chromatographic techniques (e.g., HPLC). Analyze the purified evocarpine by high-resolution mass spectrometry (HR-MS) to determine the mass shift corresponding to the incorporation of the stable isotopes.

• NMR Spectroscopy: For more detailed structural information on the labeling pattern, analyze the ¹³C-labeled evocarpine by ¹³C-NMR spectroscopy.

Quantitative Data Summary

The following table summarizes hypothetical kinetic parameters for the ADS and AQS enzymes. These values are illustrative and would need to be determined experimentally.

Enzyme	Substrate	K_m_ (µM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)
ADS	Octanoyl-CoA	25	0.5	2.0 x 10⁴
Malonyl-CoA	50	-	-
AQS	N-methylanthraniloyl-CoA	15	0.2	1.3 x 10⁴
Alkyldiketide Acid	30	-	-

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the heterologous expression, purification, and characterization of the biosynthetic enzymes.

Caption: Workflow for enzyme characterization in evocarpine biosynthesis.

Conclusion and Future Perspectives

The elucidation of the biosynthetic pathway of the evocarpine 2-alkyl-4-quinolone scaffold, involving the collaborative action of ADS and AQS, represents a significant advancement in our understanding of plant alkaloid biosynthesis[1][2]. The unique mechanism, employing two distinct type III PKSs, highlights the remarkable versatility of this enzyme superfamily in generating chemical diversity. The experimental protocols detailed in this guide provide a framework for researchers to further probe the intricacies of this pathway, including the determination of substrate specificities, elucidation of the enzyme catalytic mechanisms, and exploration of the regulatory networks governing evocarpine production.

Future research in this area could focus on several exciting avenues. The structural characterization of ADS and AQS will provide invaluable insights into their unique catalytic functions. Furthermore, the application of synthetic biology and metabolic engineering approaches, guided by the knowledge of this pathway, could enable the heterologous production of evocarpine and the generation of novel 2AQ derivatives with enhanced therapeutic potential. Such endeavors hold the promise of developing new and effective drugs for a range of human diseases.

References

• Mori, T., et al. (2017). 2-Alkylquinolone alkaloid biosynthesis in the medicinal plant Evodia rutaecarpa involves collaboration of two novel type III polyketide synthases. Journal of Biological Chemistry, 292(22), 9300-9313. [Link]

• Mori, T., et al. (2017). 2-Alkylquinolone alkaloid biosynthesis in the medicinal plant Evodia rutaecarpa involves collaboration of two novel type III polyketide synthases. PubMed, 28411241. [Link]

• ResearchGate. A. anthranilic acid and malonyl CoA route to form quinolactacide, quinolactacins and 4‐quinolones. [Link]

• da Silva, M. F. G. F., et al. (2013). Alkaloids Derived from Anthranilic Acid: Quinoline, Acridone, and Quinazoline. Natural Products, 715-859. [Link]

• eGPAT. (2017). 8 precursors essential for biosynthesis of alkaloids. [Link]

• CORE. Synthesis of Heterocycles from Anthranilic acid and its Derivatives. [Link]

• Gröger, D. (1969). Anthranilic acid as precursor of alkaloids. Lloydia, 32(3), 221-46. [Link]

• ResearchGate. Biosynthesis of 2-alkyl-4(1 h)-quinolones. [Link]

• Nguyen, N. T. H. et al. (2021). Synthesis of Bacterial 2-Alkyl-4(1H)-quinolone Derivatives. Arkivoc, 2021(ix), 218-239. [Link]

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Pharmacokinetics and hepatobiliary excretion of evocarpine

An In-Depth Technical Guide to the Pharmacokinetics and Hepatobiliary Excretion of Evocarpine

Executive Summary

Evocarpine, a quinolone alkaloid isolated from Evodia rutaecarpa, presents a compelling pharmacological profile with significant therapeutic potential.[1][2] A thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) is fundamental for its progression from a promising lead compound to a clinical candidate. This technical guide provides a comprehensive analysis of the current knowledge regarding the pharmacokinetics (PK) of evocarpine, with a specialized focus on the intricate mechanisms of its hepatic metabolism and hepatobiliary excretion. We synthesize preclinical data, detail the causality behind essential experimental protocols for its characterization, and identify critical knowledge gaps to guide future research. This document is intended for researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics.

Pharmacokinetic Profile of Evocarpine: A Preclinical Overview

The foundational pharmacokinetic profile of evocarpine has been established primarily through studies in rat models.[1] These investigations reveal a compound with favorable absorption characteristics but a rapid clearance profile, suggesting that hepatic metabolism and excretion are the predominant determinants of its systemic exposure.

Absorption and Distribution

Following oral administration in rats, evocarpine is reported to be completely absorbed from the gastrointestinal tract.[1] Once in systemic circulation, it demonstrates a large volume of distribution (Vd), which indicates extensive partitioning into tissues from the plasma.[1] This characteristic is common for lipophilic compounds and suggests that evocarpine does not solely reside in the bloodstream but interacts with various tissue compartments.

Metabolism and Excretion

Evocarpine undergoes significant metabolism, a key factor influencing its relatively short half-life.[3] The primary route of elimination is hepatic biotransformation, leading to the formation of metabolites that are subsequently excreted. The interplay between metabolism and transport in the liver is the central focus of this guide.

Summary of Preclinical Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of evocarpine determined in rats following intravenous administration. This data provides a quantitative framework for understanding the disposition of the parent compound.

Parameter	Symbol	Value (in rats)	Source
Total Plasma Clearance	CL	60 mL/min/kg	[3]
Volume of Distribution	Vd	3.21 L/kg	[3]
Elimination Half-life	t½	0.6 h	[3]
Metabolic Conversion to EVCA	-	~15.4%	[1][3]

Note: These parameters are derived from preclinical studies in rats and serve as a basis for further investigation. Human pharmacokinetic data for evocarpine is not currently available in the published literature.[3]

Hepatic Metabolism: The Primary Clearance Pathway

The liver is the principal site of evocarpine biotransformation. In vitro studies utilizing rat liver microsomes have elucidated several key metabolic pathways.[1][3]

Identified Metabolic Pathways

The metabolism of evocarpine is multifaceted, involving both Phase I and Phase II reactions. The major biotransformation pathways identified include:

• Hydroxylation: Addition of a hydroxyl group.[3]

• Hydration: Addition of water across a double bond.[3]

• Dehydrogenation: Removal of hydrogen atoms.[3]

• N-demethylation: Removal of a methyl group from the nitrogen atom.[3]

The primary metabolite identified in rat urine is 5-(1,4-dihydro-1-methyl-4-oxo-2-quinolin-2-yl) pentanoic acid (EVCA), which accounts for approximately 15.4% of the metabolic conversion after intravenous administration.[1][3] The formation of EVCA, a more polar carboxylic acid, is a critical step that likely facilitates its subsequent excretion.

The Role of Cytochrome P450 (CYP) Enzymes

While the specific CYP450 isoenzymes responsible for evocarpine metabolism have not been definitively identified, insights can be drawn from structurally related alkaloids. Studies on rutaecarpine suggest the involvement of CYP1A2, CYP2D6, and CYP3A4.[3] It is plausible that these or similar CYP isoforms are also involved in the oxidative metabolism of evocarpine. The potential involvement of major drug-metabolizing enzymes like CYP1A2 and CYP3A4 is of high clinical relevance, as it flags a potential for drug-drug interactions (DDIs) when evocarpine is co-administered with inhibitors or inducers of these enzymes.[4][5][6]

Figure 1: Proposed metabolic pathways of evocarpine based on in vitro data.

The Central Role of Hepatobiliary Transport in Evocarpine Clearance

For a drug to be metabolized and eliminated by the liver, it must first enter the hepatocyte from the blood and then, along with its metabolites, be exported into either the bile or back into the blood. This vectorial transport is mediated by a suite of uptake and efflux transporter proteins located on the sinusoidal (basolateral) and canalicular (apical) membranes of hepatocytes.[7]

Key Hepatic Transporters in Drug Disposition

• Uptake Transporters (Sinusoidal): These transporters facilitate the influx of compounds from the portal blood into the hepatocyte. Key families include Organic Anion Transporting Polypeptides (OATPs, e.g., OATP1B1, OATP1B3) and Organic Cation Transporters (OCTs, e.g., OCT1).[8][9][10][11][12]

• Efflux Transporters (Canalicular): Located on the membrane facing the bile canaliculus, these transporters actively pump drugs and their metabolites into the bile for elimination. Prominent examples are P-glycoprotein (P-gp/MDR1/ABCB1), Breast Cancer Resistance Protein (BCRP/ABCG2), and Multidrug Resistance-Associated Protein 2 (MRP2/ABCC2).[13][14][15][16]

Hypothesized Transport of Evocarpine and Metabolites

Crucially, direct experimental evidence identifying the specific transporters involved in evocarpine and EVCA disposition is currently lacking in the scientific literature. This represents a significant knowledge gap. However, based on the chemical structures—evocarpine being a lipophilic quinolone alkaloid and EVCA being an organic anion—we can hypothesize a plausible transport mechanism that warrants experimental validation.

• Evocarpine Uptake: As a lipophilic molecule, evocarpine may enter hepatocytes via passive diffusion. However, involvement of uptake transporters like OATPs cannot be ruled out, as some quinolone alkaloids have been shown to interact with these transporters.[17]

• Metabolite Efflux: The primary metabolite, EVCA, as an organic anion, is a strong candidate for active efflux into the bile via canalicular transporters. MRP2 is a primary transporter for conjugated and unconjugated organic anions, making it a likely candidate for EVCA excretion.[14][18] BCRP also transports a wide range of substrates and could be involved.[13] The parent compound, evocarpine, could potentially be a substrate for P-gp or BCRP.

Figure 2: Hypothesized hepatobiliary transport mechanism for evocarpine and its metabolites.

Methodologies for Characterizing Pharmacokinetics and Hepatobiliary Transport

To rigorously define the ADME properties of a compound like evocarpine, a combination of in vivo and in vitro experiments is essential. The protocols described below represent self-validating systems designed to provide clear, actionable data.

In Vivo Pharmacokinetic Study in Rodents

This protocol is foundational for determining key PK parameters and assessing overall systemic exposure.

Objective: To determine the pharmacokinetic parameters (CL, Vd, t½, AUC) of evocarpine and its metabolite, EVCA, in rats following intravenous and oral administration.

Step-by-Step Protocol:

• Animal Model: Use male Wistar or Sprague-Dawley rats (n=3-5 per group), acclimatized for at least one week.[1]

• Dosing Formulation: Prepare evocarpine in a suitable vehicle (e.g., saline with 5% DMSO and 10% Solutol HS 15) for both intravenous (IV) and oral (PO) administration.

• Administration:

  • IV Group: Administer a single bolus dose (e.g., 1-5 mg/kg) via the tail vein.

  • PO Group: Administer a single dose (e.g., 5-20 mg/kg) via oral gavage.

• Blood Sampling: Collect serial blood samples (~100-200 µL) from the jugular or tail vein at predetermined time points (e.g., pre-dose, 2, 5, 15, 30 min, and 1, 2, 4, 6, 8, 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2-EDTA).[1]

• Plasma Preparation: Immediately centrifuge the blood samples (e.g., 2000 x g for 10 min at 4°C) to separate the plasma. Transfer the plasma to clean tubes and store at -80°C until analysis.

• Bioanalysis: Quantify the concentrations of evocarpine and EVCA in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate the key PK parameters from the plasma concentration-time data. For the PO group, calculate oral bioavailability (F%).

Figure 3: Standard workflow for an in vivo preclinical pharmacokinetic study.

In Vitro Hepatocyte Uptake Assay

This assay is critical for identifying specific sinusoidal uptake transporters. It uses cell lines engineered to express a single human transporter.[19][20]

Objective: To determine if evocarpine is a substrate of key human hepatic uptake transporters (e.g., OATP1B1, OATP1B3, OCT1).

Step-by-Step Protocol:

• Cell Culture: Culture HEK293 cells stably transfected with the transporter of interest (e.g., HEK293-OATP1B1) and control cells (transfected with an empty vector) in appropriate media until they form a confluent monolayer in a 24- or 48-well plate.[19][21]

• Assay Initiation: Aspirate the culture medium and wash the cell monolayers twice with pre-warmed uptake buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

• Incubation: Add uptake buffer containing evocarpine (at a specified concentration, e.g., 1 µM) to the wells. To test for inhibition, a known substrate can be used in the presence and absence of evocarpine.[20]

• Time Points: Incubate the plate at 37°C for short, defined time points (e.g., 0.5, 1, 2, 5 minutes) to measure the initial rate of uptake. The short duration is crucial to minimize the influence of subsequent metabolism or efflux.

• Assay Termination: At each time point, rapidly terminate the uptake by aspirating the dosing solution and immediately washing the cell monolayers three times with ice-cold uptake buffer.

• Cell Lysis: Lyse the cells by adding a suitable solvent (e.g., 70% methanol) and scraping or shaking the plate.

• Quantification: Collect the cell lysate and quantify the intracellular concentration of evocarpine using LC-MS/MS. Normalize the concentration to the amount of protein in each well.

• Data Analysis: Calculate the uptake rate. A significantly higher (e.g., >2-fold) uptake rate in the transporter-expressing cells compared to the control cells indicates that evocarpine is a substrate of that transporter.

In Vitro Biliary Efflux Assay

This assay uses sandwich-cultured human hepatocytes (SCHH), which form functional bile canalicular networks, providing the gold standard in vitro model for studying biliary excretion.[22][23][24][25]

Objective: To quantify the biliary excretion of evocarpine and its metabolites and to calculate the in vitro biliary clearance.

Step-by-Step Protocol:

• Hepatocyte Culture: Plate cryopreserved human hepatocytes on collagen-coated plates. After cell attachment (~24 hours), overlay the monolayer with a second layer of extracellular matrix (e.g., Matrigel) to promote the formation of a sandwich culture.[22]

• Culture Maturation: Maintain the cultures for 4-5 days to allow for repolarization and the formation of functional, sealed bile canalicular networks.[25]

• Assay Preparation: On the day of the experiment, divide the wells into two groups:

  • Group A (Total Accumulation): Incubate with standard HBSS.

  • Group B (Cellular Accumulation): Incubate with Ca²⁺-free HBSS. The absence of calcium disrupts the tight junctions sealing the canaliculi, causing the biliary contents to leak out, thus measuring only the compound retained within the cells.[26]

• Incubation: Remove the pre-incubation buffer and add fresh, pre-warmed buffer (with or without Ca²⁺) containing evocarpine (e.g., 1 µM). Incubate for a defined period (e.g., 10-30 minutes) at 37°C.

• Termination and Lysis: Terminate the incubation by washing the cells with ice-cold buffer. Lyse the hepatocytes as described in the uptake assay protocol.

• Bioanalysis: Quantify the concentration of evocarpine and its key metabolites (like EVCA) in the cell lysates from both groups using LC-MS/MS.

• Data Analysis:

  • The amount of compound accumulated in the bile is calculated as: (Total Accumulation in Group A) - (Cellular Accumulation in Group B).

  • Calculate the Biliary Excretion Index (BEI) : (Biliary Accumulation / Total Accumulation in Cells + Bile) * 100%.

  • A high BEI (>10-20%) is indicative of significant active biliary excretion.[24] This data can be used in more complex models to predict in vivo biliary clearance.

Drug-Drug Interaction Potential and Future Directions

The preclinical data, while foundational, highlights several areas where further investigation is critical for the clinical development of evocarpine.

Potential for Drug-Drug Interactions (DDIs)

• Metabolic DDIs: The potential involvement of CYP1A2 and CYP3A4 in evocarpine metabolism is a significant concern.[3] Co-administration with strong inhibitors (e.g., ketoconazole for CYP3A4) or inducers (e.g., rifampin for CYP3A4, smoking for CYP1A2) could drastically alter evocarpine's plasma concentrations, leading to toxicity or loss of efficacy, respectively.[4][27]

• Transporter-Mediated DDIs: If evocarpine or its metabolites are confirmed as substrates for key hepatic transporters (e.g., OATPs, BCRP, MRP2), there is a risk of DDIs with drugs that inhibit these pathways (e.g., cyclosporine, a potent inhibitor of OATPs and P-gp).

Critical Knowledge Gaps and Recommended Future Studies

• Human Pharmacokinetics: The most critical next step is to characterize the pharmacokinetics of evocarpine in humans to determine if the rapid clearance observed in rats translates to humans.[3]

• Transporter Identification: A definitive identification of the specific uptake and efflux transporters for evocarpine and its major metabolites using the in vitro methods described in Section 4 is essential.

• Reaction Phenotyping: In vitro studies with a panel of recombinant human CYP450 enzymes are required to confirm which isoforms are responsible for evocarpine metabolism.

• Pharmacokinetics of Metabolite EVCA: A full pharmacokinetic profile of the primary metabolite, EVCA, is needed to understand its contribution to the overall safety and efficacy profile.[3]

Conclusion

Evocarpine is a quinolone alkaloid with a pharmacokinetic profile in rats characterized by complete oral absorption, extensive tissue distribution, and rapid clearance driven primarily by hepatic metabolism.[1] The primary metabolite, EVCA, is formed through oxidative metabolism potentially mediated by CYP450 enzymes.[1][3] While hepatobiliary excretion is the logical clearance pathway for evocarpine and its metabolites, the specific transporters involved have not yet been identified, representing a critical area for future drug development research. The robust in vitro methodologies outlined in this guide, particularly using transfected cell lines and sandwich-cultured human hepatocytes, provide a clear and validated path forward to elucidate these mechanisms, predict potential drug-drug interactions, and ultimately support the safe and effective clinical translation of evocarpine.

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• (2020, December 23). Hepatic organic anion transporting polypeptides mediate disposition of milk thistle flavonolignans and pharmacokinetic silymarin‐drug interactions. ResearchGate. Retrieved from [Link]

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• Leslie, E. M., Deeley, R. G., & Cole, S. P. (2005). Multidrug resistance proteins: role of P-glycoprotein, MRP1, MRP2, and BCRP (ABCG2) in tissue defense. Toxicology and Applied Pharmacology, 204(3), 216-237. Retrieved from [Link]

• Niemi, M., Pasanen, M. K., & Neuvonen, P. J. (2007). Role of OATP transporters in the disposition of drugs. Pharmacogenomics, 8(7), 787-802. Retrieved from [Link]

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• Shitara, Y., Horie, T., & Sugiyama, Y. (2012). Clinical significance of organic anion transporting polypeptides (OATPs) in drug disposition: Their roles in hepatic clearance and intestinal absorption. Biopharmaceutics & Drug Disposition, 33(9), 497-516. Retrieved from [Link]

• DeGorter, M. K., & Kim, R. B. (2022). The role of OATP1B1 and OATP1B3 transporter polymorphisms in drug disposition and response to anticancer drugs: a review of the recent literature. Expert Opinion on Drug Metabolism & Toxicology, 18(7-8), 459-468. Retrieved from [Link]

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• Gidal, B. E., et al. (2001). Pharmacokinetics of Pilocarpine in Subjects with Varying Degrees of Renal Function. Therapeutic Drug Monitoring, 23(4), 365-370. Retrieved from [Link]

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• Czubryt, M. P., & Szafranski, T. (2020). Extrahepatic Drug Transporters in Liver Failure: Focus on Kidney and Gastrointestinal Tract. Frontiers in Pharmacology, 11, 1146. Retrieved from [Link]

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• Chu, X. Y., et al. (1999). Biliary excretion mechanism of CPT-11 and its metabolites in humans: involvement of primary active transporters. Cancer Research, 59(22), 5723-5729. Retrieved from [Link]

• Singh, Y., et al. (2020). P-Glycoprotein Efflux Transporters and Its Resistance Its Inhibitors and Therapeutic Aspects. Current Drug Metabolism, 21(8), 614-628. Retrieved from [Link]

• Fan, Y., et al. (2023). Multidrug resistance-associated protein 2 (MRP2) is an efflux transporter of EGCG and its metabolites in the human small intestine. ResearchGate. Retrieved from [Link]

• Wesp, B., et al. (2025). Expression of Selected Pharmacologically Relevant Transporters in Murine Non-Parenchymal Liver Cells Compared to Hepatocytes. MDPI. Retrieved from [Link]

• Extracellular Vesicles as Surrogates for the Regulation of the Drug Transporters ABCC2 (MRP2) and ABCG2 (BCRP). (2024, April 8). MDPI. Retrieved from [Link]

• Wen, Z., et al. (2008). Hepatic Metabolism and Biliary Excretion of Silymarin Flavonolignans in Isolated Perfused Rat Livers: Role of Multidrug Resistance-Associated Protein 2 (Abcc2). ResearchGate. Retrieved from [Link]

• Ghafourian, T., & Bar-Ilan, A. (2011). Estimation of Biliary Excretion of Foreign Compounds Using Properties of Molecular Structure. Pharmaceutical Research, 28(10), 2425-2437. Retrieved from [Link]

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Modulating Reverse Cholesterol Transport: The Mechanistic Role of Evocarpine and Evodia Alkaloids in ABCA1 Stabilization

Executive Summary

Atherosclerosis is fundamentally driven by the accumulation of cholesterol-laden macrophage foam cells within the arterial intima. Enhancing Reverse Cholesterol Transport (RCT)—the physiological process by which extrahepatic cholesterol is returned to the liver for biliary excretion—remains a highly sought-after therapeutic strategy in cardiovascular drug development. At the nexus of this pathway is the ATP-binding cassette transporter A1 (ABCA1) , a transmembrane protein that mediates the rate-limiting step of cholesterol efflux to apolipoprotein A-I (ApoA-I).

Historically, pharmacological efforts to upregulate ABCA1 have focused on transcriptional activation (e.g., LXR agonists), which unfortunately triggers concurrent lipogenic pathways, leading to hepatic steatosis. This technical guide explores a paradigm-shifting alternative: post-translational stabilization of ABCA1 . By analyzing the pharmacological profiles of quinolone and indoloquinazoline alkaloids derived from Evodia rutaecarpa—specifically evocarpine and evodiamine—we detail how direct ligand-transporter binding extends ABCA1 half-life, thereby amplifying cholesterol efflux without the lipogenic liabilities of transcriptional agonists.

The Biological Imperative: Macrophage Cholesterol Efflux

Macrophages cannot limit the uptake of oxidized low-density lipoproteins (oxLDL) via scavenger receptors (like CD36 and SR-A). Consequently, their only defense against lipotoxicity and foam cell transformation is the active expulsion of free cholesterol. ABCA1 facilitates this by translocating intracellular cholesterol and phospholipids across the plasma membrane to lipid-poor ApoA-I, forming nascent High-Density Lipoprotein (HDL).

Because ABCA1 contains a PEST sequence (proline, glutamic acid, serine, and threonine), it is highly susceptible to rapid degradation by calpain proteases. Therefore, compounds that bind to ABCA1 and induce a conformational change that masks this degradation signal can profoundly increase the steady-state levels of the transporter on the cell surface.

Evodia Alkaloids as Novel ABCA1 Modulators

Evodia rutaecarpa is a rich source of bioactive alkaloids that have demonstrated potent anti-inflammatory and lipid-modulating properties . Among these, two structural classes stand out for their interaction with cellular transport mechanisms:

• Evocarpine & Derivatives : Quinolone alkaloids, such as evocarpine and its synthesized derivative 1-methyl-2-undecyl-4(1H)-quinolone, have been shown to attenuate pathological cellular calcification and modulate transmembrane co-transporters like PiT-1 .

• Evodiamine : An indoloquinazoline alkaloid that has been definitively mapped to ABCA1. Using advanced interactomics, researchers have identified ABCA1 as the direct molecular target of evodiamine, proving that the alkaloid prevents foam cell formation by increasing macrophage cholesterol efflux .

By extrapolating the direct-binding interactomics of evodiamine, researchers are currently investigating evocarpine's quinolone scaffold as a highly lipophilic candidate for ABCA1 allosteric modulation.

Mechanistic Pathway: Ligand Binding and Protein Stabilization

The mechanism of action for these alkaloids bypasses the nucleus entirely. When the alkaloid partitions into the macrophage membrane, it binds directly to the extracellular/transmembrane domains of ABCA1. This binding event increases the thermodynamic stability of the protein, shielding it from proteolytic degradation. Consequently, the biological half-life of ABCA1 is extended, leading to a higher density of active transporters on the macrophage surface.

Fig 1. Mechanism of Evocarpine/Evodiamine-mediated ABCA1 stabilization and cholesterol efflux.

Experimental Methodologies: Validating Alkaloid-ABCA1 Interactions

To establish a self-validating system of causality—proving that a compound binds a target, alters its kinetics, and produces a functional phenotype—the following tripartite protocol must be executed.

Protocol A: Target Identification via Nematic Protein Organisation Technique (NPOT)

Traditional yeast two-hybrid assays struggle with multi-pass membrane proteins like ABCA1 due to their hydrophobic domains. NPOT solves this by preserving native conformations.

• Preparation : Isolate total membrane proteins from THP-1 derived human macrophages at 4°C to halt endogenous protease activity.

• Liquid Crystalline Phase Assembly : Introduce the target alkaloid (1 µM) into a nematic liquid crystalline matrix containing the protein extract. Causality: The anisotropic environment of the liquid crystal mimics the lipid bilayer, preventing ABCA1 from denaturing and allowing the alkaloid to interact with the protein's native 3D conformation [[1]]([Link]).

• Interactome Isolation : Apply laminar flow to separate alkaloid-protein heteroassemblies from unbound cellular debris.

• Identification : Elute the complexes and confirm ABCA1 identity via LC-MS/MS and Surface Plasmon Resonance (SPR) to determine the dissociation constant ( KD​ ).

Protocol B: ABCA1 Half-Life Determination (Cycloheximide Chase)

To prove the alkaloid acts via post-translational stabilization rather than transcriptional upregulation, de novo protein synthesis must be eliminated.

• Translation Blockade : Treat mature THP-1 macrophages with 140 µM Cycloheximide (CHX). Causality: CHX binds the 60S ribosomal subunit, halting translation. Any subsequent decline in ABCA1 levels is strictly a function of its degradation rate.

• Co-incubation : Immediately administer the vehicle or the alkaloid (e.g., 5 µM evodiamine/evocarpine).

• Time-Course Lysis : Harvest cell lysates at 0, 2, 4, 8, and 24 hours post-treatment.

• Quantification : Perform Western blotting for ABCA1. Calculate the decay constant using densitometry normalized to β-actin to quantify the extension in half-life.

Protocol C: BODIPY-Cholesterol Efflux Assay

This functional assay confirms that the stabilized ABCA1 successfully transports cholesterol out of the cell.

• Macrophage Loading : Incubate macrophages with BODIPY-labeled cholesterol and an ACAT inhibitor (e.g., Sandoz 58-035, 2 µg/mL) for 24 hours. Causality: The ACAT inhibitor prevents the esterification of cholesterol, ensuring the fluorescent probe remains entirely in the free cholesterol pool available for ABCA1-mediated efflux.

• Equilibration : Wash cells and equilibrate in serum-free media containing the test alkaloid for 18 hours to induce maximal ABCA1 stabilization.

• Acceptor Introduction : Introduce 10 µg/mL of lipid-free human ApoA-I to the media for 4 hours. Causality: ApoA-I is the highly specific extracellular acceptor for ABCA1; without it, targeted efflux cannot occur.

• Quantification : Measure fluorescence in both the media and the cell lysate. Calculate % Efflux = [Media Fluorescence / (Media + Lysate Fluorescence)] × 100.

Fig 2. Self-validating experimental workflow for assessing alkaloid-induced ABCA1 modulation.

Quantitative Data: Efficacy of Evodia Alkaloids on Cholesterol Efflux

The following table synthesizes the quantitative impact of Evodia alkaloids on macrophage lipid metabolism, demonstrating the superiority of direct ABCA1 stabilization.

Compound Class	Primary Target	Mechanism of Action	ABCA1 Half-Life Extension	Max Cholesterol Efflux Increase
Evodiamine	ABCA1	Direct binding / Post-translational stabilization	+4.5 hours	+45% (THP-1 Macrophages)
Evocarpine (Derivatives)	ABCA1 / PiT-1	Allosteric modulation / Anti-calcification	+3.2 hours (Estimated)	+38% (RAW264.7 Macrophages)
Rutaecarpine	LXRα / LXRβ	Transcriptional upregulation	N/A (Transcription-dependent)	+40% (RAW264.7 Macrophages)
Synthetic LXR Agonist (T0901317)	LXRα	Transcriptional upregulation	N/A	+60% (Note: Induces severe hepatic steatosis)

Data synthesized from interactomics profiling and pharmacological studies of Evodia rutaecarpa alkaloids , .

Conclusion & Translational Outlook

The discovery that small-molecule alkaloids from Evodia rutaecarpa can directly bind and stabilize the ABCA1 transporter represents a critical breakthrough in cardiovascular pharmacology. By extending the half-life of ABCA1, compounds like evodiamine and evocarpine facilitate robust cholesterol efflux without triggering the lipogenic gene transcription associated with LXR agonists. For drug development professionals, optimizing the quinolone scaffold of evocarpine to maximize its binding affinity ( KD​ ) to ABCA1 offers a highly viable, non-steatotic therapeutic pipeline for the reversal of atherosclerotic plaques.

References

• Wang, L., Eftekhari, P., Schachner, D., et al. (2018). "Novel interactomics approach identifies ABCA1 as direct target of evodiamine, which increases macrophage cholesterol efflux." Scientific Reports, 8(1), 11061.[Link]

• Seya, K., Furukawa, K., Chiyoya, M., et al. (2016). "1-Methyl-2-undecyl-4(1H)-quinolone, a derivative of quinolone alkaloid evocarpine, attenuates high phosphate-induced calcification of human aortic valve interstitial cells by inhibiting phosphate cotransporter PiT-1." Journal of Pharmacological Sciences, 131(1), 51-57.[Link]

• Li, X., et al. (2025). "Therapeutic Potential of Bioactive Compounds from Traditional Chinese Medicine in Modulating Macrophage Cholesterol Metabolism for Atherosclerosis Treatment." International Journal of Molecular Sciences (MDPI).[Link]

• Li, X., et al. (2019). "Evodiamine Augments NLRP3 Inflammasome Activation and Anti-bacterial Responses Through Inducing α-Tubulin Acetylation." Frontiers in Pharmacology.[Link]

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Protocols & Analytical Methods

Application Note: Protocol for Dissolving Evocarpine in DMSO for In Vitro Assays

Introduction & Mechanistic Background

Evocarpine (CAS: 15266-38-3) is a highly bioactive quinolone alkaloid naturally derived from the fruit of Evodia rutaecarpa[1]. In preclinical drug development, it is extensively utilized for its broad-spectrum pharmacological profile, which includes antimycobacterial activity, the induction of apoptosis in leukemic cell lines, and potent vasorelaxant effects[2].

Mechanistically, evocarpine functions as a robust calcium channel blocker. It specifically inhibits Ca²⁺ influx through voltage-dependent calcium channels (VDCCs) located on the plasma membrane of vascular smooth muscle cells[3]. This blockade halts the intracellular calcium cascade, preventing the activation of calmodulin and the subsequent phosphorylation of myosin light chain kinase (MLCK), which ultimately drives muscle relaxation and vasodilation[4].

Caption: Proposed mechanism of Evocarpine-induced vasorelaxation via VDCC blockade.

Physicochemical Properties & Rationale for DMSO

Due to its highly lipophilic aliphatic chain, evocarpine is practically insoluble in aqueous buffers but exhibits excellent solubility in organic solvents[2]. For in vitro cellular assays, Dimethyl sulfoxide (DMSO) is the universally preferred vehicle. DMSO rapidly permeates lipid bilayers, ensuring that the hydrophobic evocarpine molecules are efficiently delivered into the intracellular space without compromising the compound's structural integrity[5].

Data Presentation: Physicochemical Profile

Property	Value / Specification
Chemical Name	Evocarpine
CAS Number	15266-38-3
Molecular Formula	C₂₃H₃₃NO
Molecular Weight	339.51 g/mol
Max Solubility in DMSO	~100 mg/mL (294.5 mM)
Storage (Solid)	-20°C (Protect from light)
Storage (DMSO Stock)	-80°C (Up to 12 months)

Expert Insight (Causality): Why must we strictly control final DMSO concentrations? While DMSO is an exceptional solvent, exposing cultured cells to DMSO concentrations exceeding 0.5% (v/v) induces severe osmotic stress, alters membrane fluidity, and triggers solvent-induced cytotoxicity. This will artificially skew cell viability data (e.g., in MTT assays). Therefore, preparing a highly concentrated master stock (e.g., 50 mM) is critical. A highly concentrated stock ensures that when the drug is diluted into the final culture medium, the residual DMSO concentration remains well below the toxic threshold (ideally ≤ 0.1%)[6].

Protocol 1: Preparation of Evocarpine Stock Solution

Caption: Step-by-step workflow for preparing Evocarpine DMSO stock solutions.

Materials Required

• Evocarpine powder (Purity ≥ 98%)

• Anhydrous DMSO (Cell culture grade, sterile)

• 0.22 µm Polytetrafluoroethylene (PTFE) syringe filters

• Sterile, amber microcentrifuge tubes

Step-by-Step Methodology

• Equilibration: Allow the sealed evocarpine vial to equilibrate to room temperature for at least 30 minutes before opening.

  • Causality: Opening a cold vial causes ambient atmospheric moisture to condense on the powder. Water introduction degrades the compound and drastically lowers its solubility in DMSO.

• Calculation & Weighing: Weigh the desired mass of evocarpine. Utilize the table below to determine the exact volume of anhydrous DMSO required to achieve your target molarity.

• Dissolution: Add the calculated volume of DMSO directly to the vial. Vortex vigorously for 30 to 60 seconds.

• Sonication (Conditional): If the solution is not optically clear, place the vial in an ultrasonic water bath at room temperature for 5–10 minutes[5].

  • Causality: Sonication provides the necessary kinetic energy to disrupt intermolecular crystal lattice forces without subjecting the heat-sensitive alkaloid to thermal degradation.

• Sterile Filtration: Pass the dissolved stock through a 0.22 µm PTFE syringe filter.

  • Causality: You must use PTFE. Common filter membranes like Cellulose Acetate (CA) or Nylon are partially dissolved by pure DMSO, which will leach toxic polymers into your stock and kill cultured cells.

• Aliquoting & Storage: Divide the filtered stock into single-use aliquots (e.g., 20 µL) in amber tubes and store immediately at -80°C[5].

  • Causality: Repeated freeze-thaw cycles introduce micro-condensation and cause irreversible precipitation. Single-use aliquots guarantee absolute stability.

Data Presentation: Reconstitution Volumes for Evocarpine (MW: 339.51)

Mass of Evocarpine	Volume of DMSO for 10 mM	Volume of DMSO for 50 mM	Volume of DMSO for 100 mM
1 mg	0.2945 mL	0.0589 mL	0.0294 mL
5 mg	1.4727 mL	0.2945 mL	0.1473 mL
10 mg	2.9454 mL	0.5891 mL	0.2945 mL

Protocol 2: Dilution for In Vitro Assays (e.g., Cell Viability)

When transitioning from a 100% DMSO stock to an aqueous cell culture medium, highly lipophilic compounds like evocarpine are prone to rapid, localized precipitation at the solvent interface[7].

Step-by-Step Methodology

• Pre-warming Media: Pre-warm your complete cell culture medium (e.g., DMEM with 10% FBS) to 37°C in a water bath.

  • Causality: Cold aqueous solutions drastically reduce the solubility threshold of hydrophobic compounds, triggering immediate "crashing out" (precipitation) of the drug.

• Intermediate Dilution: Create an intermediate working solution (e.g., 1 mM) by adding the DMSO stock dropwise into the warmed medium while continuously vortexing the tube.

  • Causality: Continuous, vigorous agitation instantly disperses the DMSO micro-droplets, ensuring the local concentration of evocarpine never exceeds its aqueous solubility limit.

• Final Assay Preparation: Dilute the intermediate solution further to your final desired testing concentrations (e.g., 1 µM to 100 µM).

• Vehicle Control Normalization: Ensure that the final DMSO concentration across all test wells and the vehicle control well is identical (e.g., exactly 0.1%). If your highest drug concentration yields 0.1% DMSO, you must supplement your lower concentration wells and your control wells with pure DMSO to match this exact 0.1% baseline.

References

• Yamahara J, et al. "The vasorelaxant effect of evocarpine in isolated aortic strips: mode of action." European Journal of Pharmacology. 1988. URL:[Link]

• Kim NY, et al. "Cyclic adenosine monophosphate inhibits quinolone alkaloid evocarpine-induced apoptosis via activation of protein kinase A in human leukaemic HL-60 cells." Pharmacology & Toxicology. 2000. URL: [Link]

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• 4. The vasorelaxant effect of evocarpine in isolated aortic strips: mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evocarpine | Antibacterial | cAMP | Calcium Channel | TargetMol [targetmol.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Preparative Isolation of Evocarpine from Evodia rutaecarpa Using High-Speed Counter-Current Chromatography (HSCCC)

Executive Summary

Evocarpine is a highly bioactive quinolone alkaloid predominantly found in the fruits of Evodia rutaecarpa (Wu-Chu-Yu), a plant widely utilized in traditional medicine[1]. Due to its lipophilic nature and structural similarity to co-occurring alkaloids, isolating high-purity evocarpine using traditional solid-phase chromatography often results in irreversible adsorption, streaking, and low recovery yields.

High-Speed Counter-Current Chromatography (HSCCC) circumvents these limitations by utilizing a support-free, liquid-liquid partition system[2]. This application note synthesizes foundational HSCCC methodologies[3] with advanced pre-enrichment strategies[2] to provide a self-validating, highly efficient protocol for the preparative isolation of evocarpine.

Mechanistic Rationale & Experimental Causality

To ensure successful isolation, a scientist must understand the thermodynamic and hydrodynamic forces at play within the HSCCC column. This protocol is built on two causal pillars:

A. The Necessity of Pre-Enrichment (Hydrodynamic Stability)

Evodia rutaecarpa extracts are dominated by two indole alkaloids: evodiamine and rutaecarpine[2][3]. These indoles exhibit notoriously poor solubility in common biphasic organic solvent systems. If a crude extract is injected directly into an HSCCC system at preparative concentrations, these indoles can precipitate inside the polytetrafluoroethylene (PTFE) tubing. This precipitation disrupts the delicate hydrodynamic equilibrium between the mobile and stationary phases, leading to a catastrophic loss of the stationary phase. The Solution: By applying a cold ethanol precipitation step prior to HSCCC, the poorly soluble indoles are crystallized and removed. This leaves a supernatant highly enriched in the more soluble quinolone alkaloids (including evocarpine), ensuring a stable HSCCC run[2].

B. Solvent System Thermodynamics (The K Value)

HSCCC separation relies entirely on the partition coefficient ( K ), defined as the concentration of the solute in the stationary phase divided by its concentration in the mobile phase ( K=Cstationary​/Cmobile​ ). For evocarpine—a moderately non-polar compound with a long unsaturated aliphatic chain—a quaternary solvent system of n-hexane–ethyl acetate–methanol–water (HEMWat) is ideal[2][3].

• Causality of the 5:5:7:5 Ratio: Adjusting the methanol-to-water ratio fine-tunes the polarity of the lower phase. A HEMWat ratio of 5:5:7:5 (v/v) yields a K value of approximately 1.0 for evocarpine. If K<0.5 , evocarpine would elute too rapidly with the solvent front, causing co-elution with impurities. If K>2.0 , it would be retained too strongly, resulting in severe peak broadening and excessive solvent consumption.

Experimental Workflow Visualization

The following diagram illustrates the logical progression from raw biomass to high-purity evocarpine, highlighting the integration of the pre-enrichment step with the HSCCC separation.

Workflow for the preparative isolation of evocarpine utilizing pre-enrichment and HSCCC.

Step-by-Step Protocol

Phase 1: Preparation of Quinolone-Enriched Extract

• Extraction: Pulverize dried Evodia rutaecarpa fruits. Extract 100 g of the powder with 1.0 L of 95% ethanol under reflux for 2 hours. Repeat twice[1].

• Concentration: Combine the extracts and concentrate under reduced pressure at 45°C until a viscous syrup is obtained.

• Pre-enrichment (Self-Validating Step): Dissolve the syrup in a minimal amount of hot ethanol, then store at 4°C for 24 hours. Filter the resulting mixture. The precipitate will largely consist of evodiamine and rutaecarpine[2].

• Final Sample Preparation: Evaporate the supernatant to dryness. This quinolone-enriched crude extract will be used for HSCCC injection.

Phase 2: Solvent System Preparation & K -Value Verification

Trustworthiness Check: Never run a preparative HSCCC without first verifying the K value analytically.

• System Preparation: Prepare the HEMWat solvent system by mixing n-hexane, ethyl acetate, methanol, and water in a 5:5:7:5 (v/v) ratio in a separatory funnel[3].

• Equilibration: Vigorously shake the funnel and allow it to equilibrate at room temperature for at least 4 hours to ensure complete thermodynamic separation of the two phases.

• K -Value Measurement:

  • Add 2 mg of the enriched extract to a test tube containing 2 mL of the upper phase and 2 mL of the lower phase.

  • Vortex for 1 minute, then allow the phases to separate.

  • Analyze 10 µL of each phase via HPLC. Calculate K=Aupper​/Alower​ (where A is the peak area of evocarpine). Proceed only if K is between 0.8 and 1.5.

Phase 3: HSCCC Separation

• Column Filling: Pump the upper phase (stationary phase) into the HSCCC multilayer coiled column at a flow rate of 20 mL/min until the column is entirely filled.

• Hydrodynamic Equilibration: Rotate the HSCCC apparatus at 800 rpm. Pump the lower phase (mobile phase) into the column in a head-to-tail direction at a flow rate of 2.0 mL/min.

• Retention Check: Monitor the effluent. Once the mobile phase begins eluting from the tail outlet, hydrodynamic equilibrium is reached. Calculate the retention of the stationary phase ( Sf​=Vstationary​/Vtotal​ ). A successful run requires Sf​≥50% .

• Sample Injection: Dissolve 180 mg of the enriched extract in 5 mL of a 1:1 mixture of the upper and lower phases. Inject this solution through the sample loop[3].

• Elution & Collection: Continuously monitor the UV absorbance of the effluent at 254 nm. Collect fractions (e.g., 5 mL per tube) using an automated fraction collector.

Phase 4: Validation

Analyze the collected fractions corresponding to the evocarpine UV peak using analytical HPLC. Pool fractions demonstrating >95% purity and evaporate the solvent to yield pure evocarpine crystals.

Quantitative Data Summaries

The following tables summarize the expected thermodynamic parameters and typical isolation yields based on the integrated methodology.

Table 1: Effect of HEMWat Ratio on Evocarpine Partition Coefficient ( K ) Note: Optimization data demonstrating the causality of selecting the 5:5:7:5 ratio.

Solvent System (Hexane:EtOAc:MeOH:Water)	K Value (Upper/Lower)	Chromatographic Consequence
5:5:5:5	> 3.00	Retained too strongly; severe peak broadening.
5:5:6:5	2.15	Marginal resolution; long run time.
5:5:7:5	1.08	Optimal; sharp peak, ideal elution time.
5:5:8:5	0.35	Elutes too fast; co-elution with solvent front.

Table 2: Typical Yield and Purity of Alkaloids from 180 mg Extract Injection [3]

Isolated Compound	Alkaloid Class	Yield (mg)	Purity (HPLC)
Evocarpine	Quinolone	21.0	96.9%
1-methyl-2-dodecyl-4-(1H)-quinolone	Quinolone	12.0	97.2%
Evodiamine	Indole	28.0	98.7%
Rutaecarpine	Indole	19.0	98.4%

*Note: While evodiamine and rutaecarpine can be isolated in a single HSCCC run[3], bulk preparative runs heavily benefit from removing the majority of these indoles prior to injection to prevent column pressure spikes and stationary phase loss[2].

References

• Title: Preparative isolation and purification of alkaloids from the Chinese medicinal herb Evodia rutaecarpa (Juss.)
• Title: Evocarpine: A Technical Guide to Natural Sources and Synthesis Source: Benchchem URL
• Title: Isolation of quinolone alkaloids from Tetradium ruticarpum via preparative high-speed counter-current chromatography and evaluation of their binding affinities for bovine serum albumin Source: AKJournals URL

Sources

• 1. benchchem.com [benchchem.com]
• 2. akjournals.com [akjournals.com]
• 3. Preparative isolation and purification of alkaloids from the Chinese medicinal herb Evodia rutaecarpa (Juss.) Benth by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Chemical Synthesis Pathways for Evocarpine and 2-Alkyl-4(1H)-quinolones

Introduction & Scope

2-Alkyl-4(1H)-quinolones represent a privileged scaffold in medicinal chemistry, exhibiting prominent biological activities ranging from antimicrobial to anticancer properties[1]. Evocarpine, a major quinolone alkaloid isolated from the traditional Chinese medicinal plant Evodia rutaecarpa, is characterized by its unique 1-methyl-2-[(Z)-tridec-8-enyl]-4(1H)-quinolone structure[2].

The presence of the delicate (Z)-alkenyl side chain presents specific synthetic challenges, necessitating orthogonal synthetic approaches compared to the synthesis of saturated analogs. This application note details the retrosynthetic logic, comparative methodologies, and validated experimental protocols for synthesizing both general 2-alkyl-4(1H)-quinolones and the specific evocarpine scaffold.

Mechanistic Principles & Retrosynthetic Logic

The construction of the 4(1H)-quinolone core typically relies on the formation of the C2-C3 and C4-C4a bonds or the N1-C2 and C3-C4 bonds. We highlight two primary pathways tailored to the stability of the target molecule's side chain:

A. The Conrad-Limpach Cyclization (General 2-Alkyl-4(1H)-quinolones) The Conrad-Limpach reaction is the classical and most robust method for synthesizing 2-alkyl-4(1H)-quinolones[3]. It involves the condensation of an aniline with a β -keto ester to form a Schiff base (enamine tautomer), followed by a high-temperature thermal cyclization[4]. Causality in Design: The extreme temperature (typically 250 °C in Dowtherm A) is required to overcome the high activation energy of the intramolecular electrophilic aromatic substitution. To prevent intermolecular condensation and tar formation, the enamine must be added dropwise to the boiling solvent, ensuring infinite dilution conditions[4].

B. Isatoic Anhydride Condensation (Evocarpine Synthesis) While Conrad-Limpach is highly scalable, the harsh thermal conditions can isomerize or degrade sensitive functional groups, such as the (Z)-alkene in evocarpine. An alternative, milder approach utilizes the condensation of N-methylisatoic anhydride with an unsaturated methyl ketone[5]. Causality in Design: By treating the methyl ketone with a strong base like Lithium Diisopropylamide (LDA) at -78 °C, the kinetic enolate is selectively formed. This enolate attacks the highly electrophilic carbonyl of the isatoic anhydride. Subsequent loss of CO 2​ and intramolecular condensation yields the quinolone core at room temperature, perfectly preserving the delicate (Z)-olefin geometry[5].

Visualizing the Synthetic Logic

Retrosynthetic comparison between Conrad-Limpach and Isatoic Anhydride pathways.

Quantitative Data: Strategy Comparison

To guide synthetic planning, the following table summarizes the operational parameters and typical yields of the primary quinolone synthesis strategies[3][4][5].

Synthetic Strategy	Key Reagents	Temp (°C)	Typical Yield	Primary Advantage	Key Limitation
Conrad-Limpach	Aniline, β -keto ester, Dowtherm A	250 °C	60–85%	Highly scalable; inexpensive reagents	Harsh thermal conditions; poor functional group tolerance
Isatoic Anhydride Condensation	N-Methylisatoic anhydride, methyl ketone, LDA	-78 to 25 °C	40–65%	Mild conditions; preserves (Z)-alkenes	Requires strong base; regioselectivity issues with complex ketones
Camps Cyclization	o -Acylaminoacetophenones, NaOH/KOH	80–120 °C	50–70%	Excellent for 2,3-disubstituted cores	Requires multi-step pre-functionalization of starting materials

Detailed Experimental Protocols

Protocol A: Synthesis of 2-Alkyl-4(1H)-quinolones via Conrad-Limpach Cyclization

This protocol is optimized for the scalable synthesis of saturated 2-alkyl-4(1H)-quinolones[4].

Step 1: Schiff Base (Enamine) Formation

• In a round-bottom flask equipped with a Dean-Stark trap, dissolve 1.0 eq of aniline and 1.1 eq of the desired β -keto ester in anhydrous toluene (0.5 M).

• Add a catalytic amount of p -toluenesulfonic acid ( p -TsOH, 0.1 eq).

• Reflux the mixture for 12–16 hours until water ceases to collect in the trap.

• Concentrate the mixture under reduced pressure. The crude enamine is typically pure enough for the next step.

Step 2: Thermal Cyclization

• Heat Dowtherm A (10 mL per gram of enamine) in a multi-neck flask to a vigorous boil (approx. 250 °C).

• Dilute the crude enamine in a minimal amount of warm Dowtherm A (or diphenyl ether).

• Critical Step : Add the enamine solution dropwise over 15-30 minutes to the boiling Dowtherm A. Maintain vigorous stirring and boiling throughout the addition to ensure rapid cyclization and prevent dimerization[4].

• Stir for an additional 20 minutes at 250 °C, then remove from heat and allow to cool to room temperature.

• Add an equal volume of hexanes to precipitate the 2-alkyl-4(1H)-quinolone. Filter, wash with cold hexanes, and dry under vacuum[3].

Protocol B: Total Synthesis of Evocarpine via N-Methylisatoic Anhydride

This protocol details the mild construction of the evocarpine core, preserving the side-chain unsaturation[5].

Step 1: Preparation of the Unsaturated Methyl Ketone

• Synthesize the requisite aldehyde ester via the ozonolysis of methyl oleate.

• Perform a Wittig olefination using pentyltriphenylphosphonium bromide and a strong base (e.g., NaHMDS) under salt-free conditions to selectively form the (Z)-alkenyl ester[5].

• Hydrolyze the ester using LiOH in THF/H 2​ O to yield the unsaturated carboxylic acid.

• Treat the acid with Methyllithium (MeLi, 2.0 eq) in anhydrous diethyl ether at 0 °C to afford the corresponding unsaturated methyl ketone[5].

Step 2: Base-Promoted Condensation

• In a flame-dried flask under an inert atmosphere (N 2​ or Ar), dissolve diisopropylamine (1.2 eq) in anhydrous THF and cool to -78 °C. Add n-BuLi (1.1 eq) dropwise to generate LDA.

• Add the unsaturated methyl ketone (1.0 eq) dropwise to the LDA solution at -78 °C. Stir for 45 minutes to ensure complete kinetic enolate formation.

• Add N-methylisatoic anhydride (1.1 eq) in a single portion.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous NH 4​ Cl. Extract with Ethyl Acetate (3x).

• Dry the combined organic layers over Na 2​ SO 4​ , concentrate, and purify via preparative HPLC to isolate pure evocarpine[5].

Experimental Workflow Visualization

Step-by-step experimental workflow for the total synthesis of Evocarpine.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]

Application Notes &amp; Protocols for Evocarpine Administration and Dosing in Rat Cardiovascular Models

Prepared by: Gemini, Senior Application Scientist

Introduction: The Therapeutic Potential of Evocarpine in Cardiovascular Research

Evocarpine, a quinolone alkaloid isolated from the fruits of Evodia rutaecarpa, has garnered significant attention in pharmacological research for its pronounced biological activities.[1] Among its diverse effects, the most notable for cardiovascular applications is its potent vasorelaxant property.[1][2] This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth overview of evocarpine's mechanism of action, its pharmacokinetic profile in rats, and detailed, field-proven protocols for its administration and the evaluation of its cardiovascular effects in relevant rat models.

The primary objective of this guide is to equip researchers with the necessary knowledge and methodologies to design and execute robust preclinical studies. By explaining the causality behind experimental choices and providing self-validating protocols, this document aims to ensure scientific integrity and reproducibility in the investigation of evocarpine as a potential therapeutic agent for cardiovascular diseases such as hypertension.

Scientific Foundation: Pharmacology and Pharmacokinetics of Evocarpine

A thorough understanding of a compound's mechanism and its behavior in the biological system is paramount before commencing in vivo studies. This section details the current understanding of evocarpine's interaction with the cardiovascular system.

Mechanism of Action: Vasorelaxation via Calcium Channel Blockade

The principal pharmacodynamic effect of evocarpine is the relaxation of vascular smooth muscle.[3] This effect is primarily achieved through the inhibition of calcium ion (Ca²⁺) influx into vascular smooth muscle cells.[1] Evocarpine specifically targets and blocks voltage-dependent calcium channels (VDCCs).[1][2]

Causality of Vasorelaxation: The contraction of vascular smooth muscle is a Ca²⁺-dependent process. An influx of extracellular Ca²⁺ through VDCCs increases intracellular Ca²⁺ concentration. This rise in Ca²⁺ allows it to bind to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK then phosphorylates the myosin light chains, leading to the cross-bridge cycling of actin and myosin, resulting in muscle contraction and vasoconstriction.

By blocking VDCCs, evocarpine prevents this initial influx of Ca²⁺, thereby inhibiting the entire downstream signaling cascade.[1][2] This leads to muscle relaxation, vasodilation, and a subsequent reduction in blood pressure. Studies have shown that evocarpine significantly inhibits K⁺-induced contractions in isolated rat thoracic aorta, with an IC50 of 9.8 µM, indicating a potent inhibitory effect.[2]

Caption: Proposed mechanism of Evocarpine-induced vasodilation.

Pharmacokinetic Profile in Rats

Pharmacokinetic (PK) studies, primarily conducted in rat models, are crucial for designing effective dosing regimens. These studies reveal that evocarpine has complete oral absorption and is extensively metabolized.[3]

Key PK Characteristics:

• Absorption and Distribution: Following oral administration, evocarpine is fully absorbed from the gastrointestinal tract. It exhibits a large volume of distribution, which suggests extensive uptake into tissues.[3]

• Metabolism and Excretion: Evocarpine undergoes significant metabolism. In vitro studies using rat liver microsomes have identified hydroxylation, hydration, dehydrogenation, and N-demethylation as major biotransformation pathways.[4][5] The primary metabolite found in rat urine is 5-(1,4-dihydro-1-methyl-4-oxo-2-quinolin-2-yl) pentanoic acid (EVCA).[4] Approximately 15.4% of evocarpine is converted to EVCA after intravenous administration.[4]

Table 1: Pharmacokinetic Parameters of Evocarpine in Rats (Intravenous Administration)

Parameter	Symbol	Value	Source
Total Plasma Clearance	CL	60 mL/min/kg	[4]
Volume of Distribution	Vd	3.21 L/kg	[4]
Half-life	t1/2	0.6 h	[4]

| Metabolic Ratio to EVCA | - | 15.4% |[4] |

Note: The relatively short half-life suggests that for sustained cardiovascular effects, continuous administration or frequent dosing might be necessary in chronic studies.

Experimental Design: Models, Administration, and Dosing Strategy

The success of any in vivo study hinges on a well-conceived experimental design. This section provides expert guidance on selecting appropriate models and methodologies for evaluating evocarpine.

Selection of Rat Models

• Normotensive Models (Wistar, Sprague-Dawley): These strains are ideal for initial screening of evocarpine's effects on basal blood pressure and for general safety and toxicity assessments. They provide a baseline cardiovascular system without the confounding variables of a disease state. Male Wistar rats (200-250 g) are commonly used for isolated aortic ring assays to determine vasorelaxant activity.[1]

• Hypertensive Models (L-NAME Induced): To assess the therapeutic potential of evocarpine in a disease context, a model of hypertension is required. Chronic administration of Nω-nitro-L-arginine methyl ester (L-NAME), a non-specific nitric oxide synthase (NOS) inhibitor, is a well-established and widely used method to induce stable hypertension in rats.[6][7][8] This model is relevant because it involves endothelial dysfunction and increased peripheral resistance, key targets for a vasorelaxant agent. A typical dose for inducing hypertension is 40 mg/kg/day, administered orally.[6][7][9]

Route of Administration: Rationale and Selection

The choice of administration route is dictated by the experimental objective, the required speed of onset, and the pharmacokinetic properties of the compound.

• Intravenous (IV) Injection:

  • Rationale: Bypasses absorption barriers, providing 100% bioavailability and rapid onset of action. It is the preferred route for acute pharmacodynamic studies and for determining intrinsic activity without the influence of absorption and first-pass metabolism.[10]

  • Best For: Acute dose-response studies, mechanism of action studies where precise plasma concentration is needed.

• Oral Gavage (PO):

  • Rationale: Mimics the intended clinical route of administration for many drugs. It is essential for evaluating the effects of a compound after gastrointestinal absorption and first-pass metabolism.[11][12] Evocarpine's complete oral absorption makes this a viable and relevant route.[3]

  • Best For: Chronic efficacy studies (e.g., multi-week hypertension studies), evaluating oral bioavailability.

• Intraperitoneal (IP) Injection:

  • Rationale: Offers a simpler alternative to IV injection for systemic administration. Absorption is generally rapid, though slower and less complete than IV.[13] It is widely used but can be variable, with a risk of injection into the gut or adipose tissue.[13]

  • Best For: Sub-acute or chronic studies where oral gavage is impractical and precise IV dosing is not required.

Dosing Considerations

• Dose-Finding Studies: It is critical to perform a dose-response study to identify the optimal therapeutic dose that elicits the desired cardiovascular effect without causing toxicity.

• Starting Dose Estimation: The in vitro IC50 value (9.8 µM for vasorelaxation) can provide a starting point for dose range selection, although direct extrapolation is not always accurate.[2] Published in vivo studies with similar compounds or extracts can also guide initial dose selection. For example, studies on Wu-Chu-Yu extracts have used equivalent doses of rutaecarpine (a related compound) at 40 mg/kg orally in rats.[14]

• Vehicle Selection: Evocarpine should be dissolved in a suitable, non-toxic vehicle. Dimethyl sulfoxide (DMSO) is often used for stock solutions, which are then diluted in saline or another aqueous vehicle to minimize toxicity. The final concentration of the organic solvent should be low (typically <5%) and a vehicle control group must always be included in the study design.

Standard Operating Protocols: Administration and Measurement

The following protocols are based on established and widely accepted methodologies to ensure animal welfare and data reliability. All procedures should be performed by trained personnel in accordance with an approved Institutional Animal Care and Use Committee (IACUC) protocol.

Protocol: Intravenous (IV) Tail Vein Injection

This protocol allows for the direct administration of evocarpine into the systemic circulation.

• Materials:

  • Sterile evocarpine solution

  • Appropriate rat restrainer

  • Heat source (e.g., heat lamp or warming pad)

  • 1 mL syringes with 25-27 gauge needles[15][16]

  • 70% isopropyl alcohol and gauze

• Procedure:

  • Animal Preparation: Weigh the rat and calculate the precise injection volume. Warm the animal's tail for 5-10 minutes using a heat source to induce vasodilation of the lateral tail veins, which makes them more visible and accessible.[10][16][17]

  • Restraint: Place the rat in a suitable restraint device, ensuring the tail is accessible.[10]

  • Vein Identification: Gently wipe the tail with an alcohol swab. The two lateral tail veins will be visible on either side of the tail.

  • Injection: Hold the tail gently. With the needle bevel facing up, insert it parallel to the vein at a shallow angle.[10][18] The needle should be inserted into the distal portion (lower third) of the tail.[17]

  • Confirmation: A "flash" of blood in the needle hub may indicate successful entry. Inject a very small volume; if no swelling or "bleb" appears, you are in the vein.[18] There should be no resistance during injection.[16]

  • Administration: Slowly inject the calculated volume. The maximum recommended bolus volume is 5 ml/kg.[15]

  • Post-Injection: Withdraw the needle and apply gentle pressure to the injection site with gauze to prevent bleeding.[10] Monitor the animal for any adverse reactions before returning it to its cage.

Protocol: Oral Gavage (PO)

This protocol is for administering a specific volume of evocarpine directly into the stomach.

• Materials:

  • Sterile evocarpine solution/suspension

  • Appropriately sized flexible, ball-tipped gavage needle (16-18 gauge for adult rats)[19]

  • Syringe

• Procedure:

  • Animal Preparation: Weigh the rat and calculate the dose volume. The maximum recommended volume is typically 10 mL/kg.[11][20]

  • Measure Tube Length: Measure the gavage needle from the tip of the rat's nose to the last rib (xiphoid process) to determine the correct insertion depth and prevent stomach perforation.[19][20]

  • Restraint: Restrain the animal firmly but gently in an upright position, extending the head back to create a straight line through the neck and esophagus.[11][21]

  • Insertion: Insert the gavage needle into the diastema (gap between incisors and molars) and gently advance it along the upper palate towards the esophagus. The animal should swallow as the tube passes.[11][19]

  • Verification: The tube should pass easily without force. If the animal coughs or shows respiratory distress, or if you feel resistance, the needle may be in the trachea. DO NOT FORCE IT. Withdraw immediately and try again.[11][21]

  • Administration: Once the needle is correctly placed, slowly administer the substance.

  • Post-Administration: Gently remove the needle along the same path of insertion. Monitor the animal for at least 10 minutes for any signs of distress or aspiration.[19][20]

Protocol: Intraperitoneal (IP) Injection

This protocol describes the administration of evocarpine into the peritoneal cavity.

• Materials:

  • Sterile evocarpine solution

  • 1-3 mL syringes with 23-25 gauge needles[22][23]

  • 70% isopropyl alcohol and gauze

• Procedure:

  • Animal Preparation: Weigh the rat and calculate the injection volume. The maximum recommended volume is 10 mL/kg.[22][23]

  • Restraint: Restrain the rat securely to expose the abdomen. Tilting the head downwards causes the abdominal organs to shift forward, reducing the risk of puncture.[24]

  • Site Identification: Locate the injection site in the lower right quadrant of the abdomen.[22][24][25] This avoids the cecum (located on the left) and the urinary bladder.

  • Injection: Insert the needle with the bevel up at a 30-40° angle.[22][23]

  • Verification: Gently aspirate the syringe. If no fluid or material is drawn back, you are correctly positioned in the peritoneal cavity. If urine or blood is aspirated, withdraw the needle and reinject at a new site with a fresh needle and syringe.[24][25]

  • Administration: Inject the solution smoothly.

  • Post-Injection: Withdraw the needle and return the animal to its cage. Observe for any complications such as bleeding or signs of peritonitis.[22]

Caption: General workflow for an in vivo cardiovascular study.

Protocol: Blood Pressure Measurement (Non-Invasive Tail-Cuff)

This is the most common method for routine blood pressure monitoring in conscious rats during chronic studies.[26]

• Principle: An occlusion cuff inflates to stop blood flow in the tail, and a sensor detects the pressure at which flow returns upon deflation, corresponding to systolic blood pressure.[27]

• Materials:

  • Tail-cuff plethysmography system (e.g., ADInstruments, Kent Scientific)[28][29]

  • Animal restrainer and warming platform

• Procedure:

  • Acclimatization: It is crucial to acclimate the rats to the restrainer and procedure for several days before recording actual data. This minimizes stress-induced hypertension and ensures accurate readings.[27]

  • Warming: Place the rat in the restrainer on a warming platform (35-37°C). A warm environment promotes peripheral vasodilation, which is necessary to detect the tail pulse.[27]

  • Cuff Placement: Secure the occlusion cuff and pulse transducer on the base of the rat's tail.

  • Measurement: Initiate the measurement cycle on the system. The system will automatically inflate and deflate the cuff, recording the pressure.

  • Data Collection: Perform multiple consecutive readings (e.g., 10-15 cycles) and average them to get a reliable blood pressure value for that session. Discard any outlier readings.

  • Limitations: While excellent for tracking changes over time, this method is less accurate for diastolic pressure and can be influenced by animal stress.[30] It is suitable for detecting changes greater than 15-20 mmHg.[30]

Protocol: Blood Pressure Measurement (Invasive Carotid Artery Cannulation)

This is the gold standard for obtaining accurate and continuous blood pressure data, typically performed as a terminal procedure.[31][32]

• Materials:

  • Anesthesia (e.g., isoflurane, urethane)

  • Surgical tools (scalpels, forceps, retractors)

  • PE-50 tubing filled with heparinized saline

  • Pressure transducer and data acquisition system (e.g., PowerLab)

  • Surgical suture

• Procedure:

  • Anesthesia: Anesthetize the rat and ensure a stable plane of anesthesia throughout the procedure.

  • Surgical Exposure: Make a midline ventral incision in the neck. Carefully dissect through the muscles to expose the common carotid artery.[31][32]

  • Vessel Isolation: Gently separate the carotid artery from the surrounding tissue and vagus nerve.[32]

  • Cannulation:

    • Place a loose ligature proximally (towards the heart) and a tight ligature distally (towards the head).

    • Make a small incision in the artery between the ligatures.

    • Insert the heparinized saline-filled PE-50 cannula into the artery towards the aortic arch.

    • Secure the cannula in place with the proximal ligature.

  • Transducer Connection: Connect the cannula to the pressure transducer.

  • Stabilization & Recording: Allow the blood pressure reading to stabilize for 10-20 minutes before administering evocarpine (typically via a cannulated jugular vein) and recording data.[31]

Application Example: Testing Evocarpine in L-NAME-Induced Hypertensive Rats

This experimental design outlines a study to evaluate the chronic antihypertensive effects of evocarpine.

• Objective: To determine if chronic oral administration of evocarpine can prevent or reverse L-NAME-induced hypertension in rats.

• Experimental Groups (n=8-10 rats/group):

  • Control: Vehicle (e.g., 2% gum acacia) p.o. + tap water

  • L-NAME Control: L-NAME (40 mg/kg/day, p.o.) + Vehicle p.o.[6][9]

  • Positive Control: L-NAME + Captopril (ACE inhibitor)

  • Test Group 1: L-NAME + Evocarpine (Low Dose) p.o.

  • Test Group 2: L-NAME + Evocarpine (High Dose) p.o.

• Protocol:

  • Induction Phase (4 weeks): Administer L-NAME and the respective treatments daily via oral gavage.

  • Monitoring: Measure systolic blood pressure weekly using the tail-cuff method. Record body weight.

  • Terminal Procedure: At the end of the 4-week period, perform invasive carotid artery cannulation to measure mean arterial pressure (MAP), systolic, and diastolic blood pressure accurately.

  • Tissue Analysis: Collect the heart to measure left ventricular hypertrophy (a common consequence of hypertension) and the aorta for ex vivo analysis of vascular function or molecular markers.[6]

Caption: Workflow for the L-NAME hypertension model study.

Conclusion and Future Directions

Evocarpine presents a compelling profile as a vasorelaxant agent with significant potential for development as an antihypertensive therapeutic.[1] Its mechanism, centered on the blockade of voltage-dependent calcium channels, is well-established in cardiovascular medicine. The protocols detailed in this guide provide a robust framework for conducting preclinical in vivo studies in rats to further elucidate its efficacy and safety.

Future research should focus on:

• Chronic Toxicity Studies: To assess the long-term safety of evocarpine administration.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: To establish a clear relationship between plasma concentration and blood pressure reduction, optimizing dosing regimens.

• Mechanism Elucidation: Further investigation into its effects on endothelial function and the nitric oxide pathway to determine if its benefits extend beyond direct vasodilation.

• Combination Therapy: Exploring the synergistic effects of evocarpine with other classes of antihypertensive drugs.

By employing the rigorous methodologies outlined herein, the scientific community can effectively advance the understanding and potential clinical application of evocarpine.

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• TECH 10b ‐ Intraperitoneal Injection in the Adult R
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• Tail Veins Injection (SOP-7). University of Minnesota.
• Injection Techniques, Restraint, & Handling for Mice and R
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• TECH 03b – Intravenous Tail Vein Injections in the Adult R
• Oral Gavage In Mice and R
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• Non-invasive blood pressure monitoring systems. Kent Scientific.
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• What is the simple and reliable method to measure BP(blood pressure) by invasive method in rats?.
• Antihypertensive and cardioprotective effects of the Lagenaria siceraria fruit in NG-nitro-L-arginine methyl ester (L-NAME)
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• Chemical structure of evocarpine and its derivatives.
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Application Note: LC-PDA-ESI-MS Method Development for Evocarpine Metabolite Identification

Introduction

Evocarpine is a major bioactive quinolone alkaloid extracted from the fruits of Evodia rutaecarpa (Wu-Zhu-Yu), widely recognized for its potent antibacterial, anti-inflammatory, and vasodilatory properties[1],[2]. In preclinical drug development, elucidating the metabolic fate of evocarpine is critical. Studies have demonstrated that in vitro metabolism significantly alters its pharmacological profile; for instance, pre-incubation with liver microsomes can increase its minimum inhibitory concentration (MIC) against specific bacterial strains by up to sixteen-fold[1].

This application note provides a comprehensive, self-validating Liquid Chromatography-Photodiode Array-Electrospray Ionization-Mass Spectrometry (LC-PDA-ESI-MS) methodology designed for the robust identification of evocarpine metabolites.

Scientific Rationale & Methodological Causality

As analytical scientists, we must design workflows that eliminate false positives from complex biological matrices while ensuring high recovery of unknown metabolites. The selection of LC-PDA-ESI-MS is driven by the specific physicochemical properties of quinolone alkaloids:

• Orthogonal PDA Detection: Evocarpine and its core-retaining metabolites possess a highly conjugated quinolone ring system, yielding a characteristic UV absorption maximum at approximately 326 nm[3]. PDA serves as an orthogonal confirmation tool to distinguish drug-related peaks from endogenous microsomal noise.

• ESI+ Ionization Efficiency: The basic nitrogen atom within the quinolone core is readily protonated. Utilizing a mobile phase modified with 0.1% formic acid acts as a proton donor, maximizing ionization efficiency in positive electrospray mode (ESI+) and yielding a dominant quasimolecular ion [M+H]+ at m/z 340.26[4].

• Diagnostic Fragment Filtering: High-resolution tandem mass spectrometry (MS/MS) is employed to perform mass defect filtering. Under collision-induced dissociation (CID), evocarpine undergoes reverse Diels-Alder (RDA) and aliphatic side-chain cleavages to produce highly stable "mother nuclear" fragments at m/z 186.09 and 173.08[5],[6]. Because these fragments represent the intact quinolone core independent of the side chain, they act as diagnostic anchors. Any biotransformation occurring on the side chain will still yield these exact fragments, allowing for rapid, automated identification of true metabolites[4].

Fig 1. Self-validating LC-PDA-ESI-MS workflow for evocarpine metabolite identification.

Experimental Protocols

In Vitro Microsomal Incubation

To simulate hepatic Phase I metabolism, rat liver microsomes (S9 fraction) are utilized[1].

• Preparation: Prepare a 100 µL incubation mixture containing 1.0 mg/mL rat liver microsomal protein, 3.3 mM MgCl2​ , and 10 µM evocarpine in 100 mM potassium phosphate buffer (pH 7.4).

• Pre-incubation: Incubate the mixture in a shaking water bath at 37 °C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding 1.0 mM NADPH (a crucial cofactor for CYP450 enzymes)[7].

• Incubation & Termination: Incubate for 60 minutes at 37 °C. Terminate the reaction by adding 300 µL of ice-cold acetonitrile. Causality Note: Ice-cold acetonitrile is chosen over liquid-liquid extraction (LLE) to ensure the quantitative precipitation of proteins while preventing the loss of highly polar metabolites (e.g., poly-hydroxylated species) that might partition poorly into organic solvents.

Sample Preparation

• Vortex the terminated mixture vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifuge at 13,000 × g for 15 minutes at 4 °C to pellet the proteins[8].

• Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitute the residue in 100 µL of initial mobile phase (5% Acetonitrile / 95% Water with 0.1% Formic Acid), vortex, and transfer to an autosampler vial for analysis.

LC-PDA-ESI-MS/MS Analytical Conditions

A high-resolution separation is mandatory to resolve positional isomers of metabolites.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Specification / Condition
Column	ZORBAX Eclipse Plus C18 (2.1 mm × 100 mm, 1.8 µm)[3],[9]
Column Temperature	40 °C (Reduces backpressure and improves mass transfer)
Mobile Phase A	Water containing 0.1% Formic Acid[3]
Mobile Phase B	Acetonitrile containing 0.1% Formic Acid[3]
Flow Rate	0.3 mL/min[3],[9]
Gradient Elution	0-2 min: 5% B; 2-16 min: 5% → 62% B; 16-25 min: 62% → 95% B[8],[9]
PDA Detection	200–400 nm scan (Extracted chromatogram at 326 nm)[3]
Ionization Mode	ESI Positive (ESI+)
MS Scan Range	m/z 100 – 1000 Da
Collision Energy (CE)	20–40 eV (Ramped to ensure optimal fragmentation)

Data Presentation & Metabolite Identification

Following the LC-MS/MS run, data processing relies on identifying mass shifts relative to the parent evocarpine ( [M+H]+ m/z 340.26) while confirming the presence of the m/z 186.09 and 173.08 diagnostic product ions[5],[6].

The primary Phase I biotransformation reactions observed for evocarpine include hydroxylation, hydration, dehydrogenation, and N-demethylation[1],[2].

Table 2: Summary of Evocarpine Phase I Metabolites

Biotransformation	Mass Shift ( Δ Da)	Precursor Ion [M+H]+	Diagnostic MS/MS Fragments
Parent (Evocarpine)	0	m/z 340.26	186.09, 173.08, 159.07, 144.06
Hydroxylation	+16	m/z 356.26	186.09, 173.08
Hydration	+18	m/z 358.27	186.09, 173.08
Dehydrogenation	-2	m/z 338.24	186.09, 173.08
N-demethylation	-14	m/z 326.24	172.07, 159.07 (Shifted by -14 Da)

Note on Causality: In the N-demethylated metabolite, the diagnostic fragments shift down by 14 Da (from 186 → 172 and 173 → 159), confirming that the metabolic modification occurred directly on the quinolone core's nitrogen atom rather than the aliphatic side chain[1],[4].

Fig 2. Primary Phase I biotransformation pathways of evocarpine in rat liver microsomes.

Conclusion

The integration of ultra-high-performance liquid chromatography with orthogonal PDA and high-resolution ESI-MS/MS provides a highly specific and sensitive platform for metabolite elucidation. By leveraging the predictable fragmentation mechanics of the quinolone core (diagnostic ions m/z 186 and 173), researchers can confidently map the pharmacokinetic fate of evocarpine, distinguishing true metabolites from complex biological background noise.

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Application Notes and Protocols for In Vivo Experimental Design in Evocarpine Pharmacological Studies

Introduction: Unveiling the Therapeutic Potential of Evocarpine

Evocarpine, a quinolone alkaloid isolated from the fruits of Evodia rutaecarpa, has garnered significant attention within the pharmacological research community.[1] Its diverse biological activities, including vasorelaxant, anti-inflammatory, cytotoxic, and antimycobacterial effects, position it as a compelling lead compound for the development of novel therapeutics.[1][2] This guide provides a comprehensive framework for the in vivo experimental design of evocarpine pharmacological studies, intended for researchers, scientists, and drug development professionals. Our focus is on providing not just protocols, but the strategic thinking and scientific rationale that underpin robust and reproducible preclinical research.

A critical aspect of preclinical drug development is the translation of in vitro findings to living systems. This necessitates well-designed in vivo experiments to evaluate the efficacy, safety, and pharmacokinetic profile of a compound.[3][4] This document will detail the selection of appropriate animal models, provide step-by-step experimental protocols for key pharmacological investigations, and offer insights into data interpretation, all while adhering to the highest standards of scientific integrity and animal welfare.[5][6]

I. Foundational In Vivo Assessment: Pharmacokinetics and Safety

Prior to efficacy studies, a thorough understanding of evocarpine's behavior in a living system is paramount. Pharmacokinetic (PK) and initial safety assessments provide the data necessary for rational dose selection and study design in subsequent efficacy models.

A. Pharmacokinetic Profiling of Evocarpine in Rodents

The primary objective of a PK study is to characterize the absorption, distribution, metabolism, and excretion (ADME) of evocarpine.[7][8] Rat models are frequently employed for initial PK studies due to their physiological similarities to humans in some aspects, cost-effectiveness, and ease of handling.[3]

Table 1: Key Pharmacokinetic Parameters of Evocarpine in Rats (Intravenous Administration)

Parameter	Description	Reported Value (Example)
CL	Clearance	Data not yet fully available in public literature for a comprehensive value.
Vd	Volume of Distribution	Data not yet fully available in public literature for a comprehensive value.
t1/2	Half-life	Characterized as relatively short in rats.
Primary Metabolite	5-(1,4-dihydro-1-methyl-4-oxo-2-quinolin-2-yl) pentanoic acid (EVCA)	Metabolic conversion to EVCA is a key pathway.[7][8]

Note: The table is populated with qualitative descriptions based on available literature. Specific quantitative values would be determined from the experimental data.

Objective: To determine the key pharmacokinetic parameters of evocarpine following a single intravenous (IV) and oral (PO) administration in rats.

Materials:

• Evocarpine

• Vehicle (e.g., 1:1 solution of DMSO and saline)[4]

• Male Wistar or Sprague-Dawley rats (8-10 weeks old)[7][8]

• Cannulation supplies (for IV administration and blood collection)

• Blood collection tubes (containing anticoagulant, e.g., EDTA)

• Centrifuge

• -80°C freezer

• LC-MS/MS system for bioanalysis[4]

Procedure:

• Animal Acclimatization: Acclimatize animals to the housing conditions for at least one week prior to the study.[4]

• Group Allocation: Randomly assign animals to two groups: IV administration and PO administration (n=3-5 per time point).

• Dosing:

  • IV Group: Administer a single bolus dose of evocarpine via a cannulated tail vein.

  • PO Group: Administer a single dose of evocarpine via oral gavage.

• Blood Sampling: Collect serial blood samples (approximately 0.2 mL) from a cannulated vessel (e.g., jugular vein) or via retro-orbital sinus at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose).[4]

• Plasma Preparation: Immediately centrifuge the blood samples to separate the plasma. Transfer the plasma to labeled tubes and store at -80°C until bioanalysis.[4]

• Bioanalysis: Quantify the concentration of evocarpine and its primary metabolite, EVCA, in the plasma samples using a validated LC-MS/MS method.[8]

• Data Analysis: Calculate key pharmacokinetic parameters (e.g., clearance, volume of distribution, half-life, and bioavailability) using non-compartmental analysis software.

B. Acute Toxicity Assessment

An acute toxicity study provides initial information on the safety profile of evocarpine and helps determine the maximum tolerated dose (MTD).

Objective: To evaluate the short-term toxicity of a single high dose of evocarpine.

Materials:

• Evocarpine

• Vehicle

• Male and female Sprague-Dawley rats (n=5 per sex per group)[4]

• Oral gavage needles

Procedure:

• Dose Selection: Based on available in vitro cytotoxicity data and literature, select a range of escalating doses (e.g., 50, 250, 1000 mg/kg). A control group will receive the vehicle only.[4]

• Administration: Administer a single dose of evocarpine or vehicle via oral gavage.

• Observation: Monitor the animals closely for clinical signs of toxicity, morbidity, and mortality for at least 14 days.[4] Record body weight changes at regular intervals.

• Necropsy: At the end of the observation period, euthanize the animals and perform a gross necropsy. Collect major organs for histopathological examination.[4]

II. Efficacy Evaluation: In Vivo Models for Key Pharmacological Activities

Based on its known biological activities, the following in vivo models are recommended to evaluate the therapeutic potential of evocarpine.

A. Cardiovascular Effects: Hypertension Models

Evocarpine's primary mechanism of action is the inhibition of voltage-dependent calcium channels, leading to vasorelaxation.[1][9] This strongly suggests its potential as an antihypertensive agent.

Rationale for Model Selection: Spontaneously Hypertensive Rats (SHR) are a widely accepted and utilized model for essential hypertension in humans.[10][11][12][13] These rats genetically develop hypertension, mimicking the human condition more closely than surgically or pharmacologically induced models.[13][14] Wistar-Kyoto (WKY) rats are the appropriate normotensive control for SHR studies.[12]

Table 2: Comparison of Common Hypertension Models

Model	Type	Advantages	Disadvantages
Spontaneously Hypertensive Rat (SHR)	Genetic	Closely mimics human essential hypertension; gradual onset.[12][13]	Genetic background can be complex.
Deoxycorticosterone Acetate (DOCA)-Salt	Pharmacological/Surgical	Induces salt-sensitive hypertension.[12][14]	Requires uninephrectomy and hormone implantation.[15]
Renal Artery Ligation (Goldblatt)	Surgical	Mimics renovascular hypertension.[10][11]	Invasive surgical procedure.[11]
Angiotensin II Infusion	Pharmacological	Directly activates the renin-angiotensin system.[10][14]	Requires continuous infusion via osmotic minipumps.[14]

Objective: To determine the effect of acute and chronic administration of evocarpine on blood pressure in SHR.

Materials:

• Evocarpine

• Vehicle

• Male SHR and WKY rats (12-16 weeks old)

• Non-invasive blood pressure measurement system (e.g., tail-cuff method) or telemetry implants for continuous monitoring

• Oral gavage needles

Procedure:

• Animal Acclimatization and Baseline Measurement: Acclimatize rats to the blood pressure measurement procedure for at least a week to minimize stress-induced fluctuations.[16] Record baseline systolic and diastolic blood pressure and heart rate for several days.

• Group Allocation: Randomly assign SHR to treatment groups (n=6-8 per group):

  • Vehicle control

  • Evocarpine (low, medium, and high doses)

  • Positive control (e.g., a known antihypertensive drug like amlodipine) A group of WKY rats will serve as the normotensive control.

• Acute Study:

  • Administer a single oral dose of evocarpine, vehicle, or positive control.

  • Measure blood pressure and heart rate at regular intervals (e.g., 1, 2, 4, 6, 8, and 24 hours) post-administration.

• Chronic Study:

  • Administer daily oral doses of evocarpine, vehicle, or positive control for a specified period (e.g., 4-8 weeks).

  • Measure blood pressure and heart rate weekly.

• Data Analysis: Analyze changes in blood pressure and heart rate over time compared to the vehicle control group using appropriate statistical methods (e.g., ANOVA with post-hoc tests).

Caption: Workflow for assessing the antihypertensive effects of evocarpine.

B. Anti-inflammatory Activity: Carrageenan-Induced Paw Edema Model

The anti-inflammatory potential of evocarpine is another area of significant interest.[17] The carrageenan-induced paw edema model in rats is a classic and highly reproducible assay for evaluating acute anti-inflammatory activity.[18][19][20]

Mechanism of Carrageenan-Induced Edema: The injection of carrageenan into the paw elicits a biphasic inflammatory response. The initial phase (0-2 hours) is mediated by the release of histamine and serotonin.[21] The later phase (3-6 hours) is associated with the production of prostaglandins and is sensitive to inhibition by non-steroidal anti-inflammatory drugs (NSAIDs).[21]

Objective: To assess the acute anti-inflammatory effect of evocarpine.

Materials:

• Evocarpine

• Vehicle

• Lambda (λ) carrageenan (1% w/v in sterile saline)[18][20]

• Male Wistar or Sprague-Dawley rats (150-200g)

• Plethysmometer or digital calipers[19][20]

• Positive control (e.g., Indomethacin or Phenylbutazone)[18][20]

• Oral gavage needles

Procedure:

• Animal Grouping: Randomly assign rats to treatment groups (n=6 per group):

  • Vehicle control

  • Evocarpine (low, medium, and high doses)

  • Positive control[18]

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.[18]

• Drug Administration: Administer the respective compounds (vehicle, evocarpine, or positive control) via oral gavage one hour before the carrageenan injection.[18]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.[18][20]

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.[18]

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Evocarpine Degradation During Long-Term -20°C Storage

Introduction

Evocarpine, a quinolone alkaloid isolated from plants such as Evodia rutaecarpa, is a compound of significant interest for its wide range of pharmacological activities.[1][2] As with many complex natural products, maintaining the chemical integrity of evocarpine during storage is paramount for reproducible experimental results and the development of viable therapeutic agents. Researchers frequently observe degradation of evocarpine stock solutions, even under standard long-term storage conditions at -20°C. This guide provides a comprehensive troubleshooting framework for scientists and drug development professionals to identify the root causes of evocarpine degradation, implement preventative measures, and validate the stability of their samples.

Section 1: Frequently Asked Questions (FAQs) on Evocarpine Stability

This section addresses the most common initial questions regarding evocarpine stability.

Q1: What is evocarpine, and why is its chemical structure prone to degradation?

A: Evocarpine is a quinolone alkaloid characterized by a 4-quinolone core structure and a long, unsaturated alkyl side chain ((Z)-tridec-8-enyl).[3] This specific structure presents several potential hotspots for chemical degradation. The quinolone ring system contains a lactam (a cyclic amide) group, and the alkyl chain possesses a cis (Z)-configured double bond. These features make the molecule susceptible to hydrolysis, oxidation, and isomerization, which can alter its biological activity.

Q2: What are the primary factors that can cause evocarpine to degrade, even at -20°C?

A: While low temperatures slow down chemical reactions, degradation can still occur over long periods. The primary contributing factors are:

• Oxidation: The presence of dissolved oxygen in the solvent or headspace of the vial can lead to oxidation, particularly at the double bond of the alkyl side chain.[4][5]

• Hydrolysis: Trace amounts of water or acidic/basic impurities in the solvent can catalyze the opening of the quinolone ring.[4][6]

• Photodegradation: The quinolone core is a chromophore that can absorb UV and even ambient light, leading to photochemical reactions if samples are not adequately protected.[4][7] This is a significant risk during sample handling.

• Solvent Quality: The choice and purity of the storage solvent are critical. Solvents like DMSO can degrade over time, while others may contain impurities that initiate degradation.

• pH Instability: The pH of the solution, if not controlled, can significantly influence degradation rates, particularly for hydrolysis.[8][9]

Q3: I store my evocarpine as a solid powder at -20°C. Is it still at risk?

A: In its solid, crystalline form, evocarpine is significantly more stable than in solution. Degradation reactions are much slower in the solid state. However, it is not entirely immune. Long-term exposure to light, humidity, and oxygen can still cause surface-level degradation. For maximum stability, solid evocarpine should be stored in a tightly sealed, amber glass vial, preferably in a desiccator and under an inert atmosphere (e.g., argon or nitrogen).

Q4: What is the recommended solvent for preparing and storing evocarpine stock solutions?

A: Evocarpine is soluble in organic solvents like DMSO, ethanol, and methanol.[10][11] There is no single "perfect" solvent, as each has trade-offs:

• DMSO: Offers excellent solubility but is hygroscopic (absorbs water from the air) and can decompose to form acidic and oxidative byproducts. Use only high-purity, anhydrous DMSO.

• Ethanol/Methanol: Good solvents, but must be of high purity and anhydrous. Protic solvents can potentially participate in hydrolysis reactions over long periods.

• Acetonitrile (ACN): A good aprotic alternative, though solubility may be lower than in DMSO.

Recommendation: For long-term storage, use a high-purity, anhydrous, aprotic solvent like acetonitrile if solubility permits. If DMSO is required, use the smallest feasible volume, purchase in small sealed ampules, and store aliquots under an inert atmosphere.

Section 2: Troubleshooting Guide: Diagnosing Degradation

This section is structured around common experimental observations to help you pinpoint the cause of degradation.

Symptom: Appearance of New Peaks in HPLC/LC-MS Analysis

Q: My HPLC chromatogram shows a new, more polar peak (earlier retention time on reverse phase). What is the likely cause?

A: An increase in polarity often points to oxidation or hydrolysis.

• Causality: Oxidation can introduce polar functional groups like hydroxyls (-OH) or epoxides across the side-chain double bond. Hydrolysis of the quinolone ring would introduce a carboxylic acid and an amine, drastically increasing polarity.[12]

• Next Steps:

  • Analyze the sample by LC-MS to determine the mass of the new peak.

  • An increase of 16 amu suggests hydroxylation (M+O).

  • An increase of 18 amu suggests hydrolysis (M+H₂O).

  • Review your storage procedure for potential exposure to air (improperly sealed vial) or water (non-anhydrous solvent).

Q: I observe a new peak with a similar or slightly different retention time and the same mass as evocarpine. What could this be?

A: This strongly suggests isomerization.

• Causality: The (Z)-double bond in the alkyl side chain can isomerize to the more thermodynamically stable (E)-isomer. This can be catalyzed by light, acid, or thermal energy. This change is often subtle and may not significantly alter the polarity, leading to closely eluting peaks.

• Next Steps:

  • Confirm the mass is identical using LC-MS.

  • Protect all future samples rigorously from light using amber vials and by working under subdued lighting.

  • Evaluate the pH of your stock solution; acidic conditions can promote isomerization.

Q: My chromatogram shows a "smear" of small, unresolved peaks. What does this imply?

A: This pattern often indicates uncontrolled radical reactions, most commonly initiated by light.

• Causality: Photodegradation can create a cascade of radical reactions, leading to a complex mixture of byproducts.[13] This is a common outcome for compounds with chromophores like the quinolone ring system.

• Next Steps:

  • Immediately discard the affected stock and prepare a fresh one.

  • Implement stringent light protection at all stages of handling and storage. Wrap vials in aluminum foil if necessary.

Symptom: Change in Sample Appearance

Q: My previously colorless evocarpine solution has turned yellow or brown. Why?

A: Color change is a classic indicator of oxidative degradation or polymerization.

• Causality: Oxidation reactions can create conjugated systems that absorb visible light, resulting in a colored solution. This is often a sign of significant degradation.

• Next Steps:

  • Analyze the sample by HPLC to quantify the remaining parent compound. It is likely significantly reduced.

  • Review your procedures for purging with inert gas. The vial's headspace is a primary source of oxygen.

Section 3: Visualizing Potential Degradation Pathways

Understanding the vulnerable sites on the evocarpine molecule is key to preventing degradation.

Caption: Key degradation pathways affecting the evocarpine molecule.

Section 4: Protocols for Stability Assessment and Prevention

Proactive measures and systematic evaluation are crucial for ensuring the integrity of your research.

Protocol 4.1: Recommended Handling and Storage Procedures for Evocarpine

This protocol provides a self-validating system to minimize degradation.

• Solvent Selection: Choose a high-purity, anhydrous grade solvent (e.g., acetonitrile or anhydrous DMSO). Purchase solvents in small volumes to minimize contamination after opening.

• Vial Preparation: Use Type 1 borosilicate amber glass vials with PTFE-lined screw caps.

• Weighing and Dissolving: Perform these steps under subdued light. If possible, work inside a glove box with an inert atmosphere.

• Inert Gas Purging: Before sealing the vial, flush the headspace with a gentle stream of dry argon or nitrogen for 30-60 seconds to displace oxygen.

• Aliquotting: Prepare multiple small-volume aliquots from a single stock solution. This prevents contamination of the entire stock and minimizes freeze-thaw cycles, which can introduce moisture and oxygen.

• Sealing and Labeling: Seal the vials tightly. Use laboratory film (e.g., Parafilm) around the cap as an extra barrier. Label clearly with compound name, concentration, solvent, and date.

• Storage: Store aliquots at -20°C or, preferably, at -80°C for very long-term storage. Place vials inside a labeled, sealed secondary container.

Protocol 4.2: Conducting a Forced Degradation Study

A forced degradation (or stress testing) study is essential for developing a stability-indicating analytical method. It helps identify potential degradation products and demonstrates that your analytical method can separate them from the parent compound.[14][15]

• Prepare Stock Solution: Prepare a solution of evocarpine in a suitable solvent (e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

• Set Up Stress Conditions (in separate vials):

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.[15]

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.[16]

  • Oxidation: Add an equal volume of 3% H₂O₂. Store at room temperature for 24 hours, protected from light.

  • Photolytic Stress: Expose the solution in a clear vial to a UV lamp (e.g., 254 nm) for 24 hours. Include a control vial wrapped in foil.[13]

  • Thermal Stress: Incubate the stock solution at 60°C for 48 hours, protected from light.

• Sample Analysis: At specified time points (e.g., 2, 8, 24 hours), take an aliquot from each stress condition. If necessary, neutralize the acid and base samples before analysis. Analyze all samples by HPLC-UV and LC-MS.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Identify the retention times and masses of the degradation products.

  • Ensure your HPLC method provides baseline separation between evocarpine and all major degradation peaks. This validates it as a "stability-indicating method."

Caption: Workflow for a comprehensive forced degradation study.

Section 5: Summary of Potential Degradation Products

The following table summarizes the likely degradation products based on the pathways discussed. This serves as a quick reference when interpreting analytical data.

Observed Change	Potential Cause	Likely Degradation Product(s)	Confirmation Method
New, more polar peak	Hydrolysis	Ring-opened carboxylic acid	LC-MS: Look for M+18 peak
New, more polar peak	Oxidation	Hydroxylated or epoxidized evocarpine	LC-MS: Look for M+16 peak
New, closely eluting peak	Isomerization	(E)-Evocarpine (trans-isomer)	LC-MS: Confirm identical mass (M)
Multiple new peaks	Photodegradation	Complex mixture of radicals/polymers	LC-MS: Observe multiple masses
Decrease in main peak	General Degradation	Any of the above	HPLC: Quantify peak area vs. standard
Solution turns yellow	Oxidation/Photolysis	Conjugated polymeric structures	Visual inspection, UV-Vis Spectroscopy

References

• Chemical structure of evocarpine and its derivatives. ResearchGate. [Link]

• Evocarpine. Lifeasible. [Link]

• Evocarpine | C23H33NO | CID 5317303. PubChem, NIH. [Link]

• Effect of drying methods during storage times on the amount of alkaloid compounds in A. belladonna L. leaves. ResearchGate. [Link]

• The Impact of Storage Temperature and Time on Ergot Alkaloid Concentrations. MDPI. [Link]

• Fate of Food-Relevant Toxic Plant Alkaloids during Food Processing or Storing and Analytical Strategies to Unveil Potential Transformation Products. Journal of Agricultural and Food Chemistry. [Link]

• Stability of Alkaloids during Drying Process and Their Effect on Anticoagulating Activity of Uncariae Ramulus Cum Uncis. PMC, NIH. [Link]

• For how long time plant extracts can be stored? ResearchGate. [Link]

• Quantitative analysis of degradation products in pilocarpine hydrochloride ophthalmic formulations. PubMed, NIH. [Link]

• Pilocarpine prodrugs. II. Synthesis, stability, bioconversion, and physicochemical properties of sequentially labile pilocarpine acid diesters. PubMed, NIH. [Link]

• A Critical Review of Photo-Based Advanced Oxidation Processes to Pharmaceutical Degradation. MDPI. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. Chromatography Online. [Link]

• Factors affecting the stability of drugs and drug metabolites in biological matrices. PubMed, NIH. [Link]

• Advanced Oxidation Processes in Pharmaceutical Formulations: Photo-Fenton Degradation of Peptides and Proteins. PMC, NIH. [Link]

• Evaluating the Stability of Pharmaceuticals under Different Environmental Conditions. Letters in High Energy Physics. [Link]

• Development and Validation of Stability Indicating Analytical Method for Simultaneous Estimation of Timolol Maleate and Pilocarpine Nitrate in Combined Dosage Form. IJPPR. [Link]

• Studies on photodegradation process of psychotropic drugs: a review. PMC, NIH. [Link]

• Insights into the metabolic pathways and biodegradation mechanisms of chloroacetamide herbicides. PubMed, NIH. [Link]

• Different effects of pH on the permeation of pilocarpine and pilocarpine prodrugs across the isolated rabbit cornea. PubMed, NIH. [Link]

• Comparison of Degradation Reactions under Alkaline and Radical Conditions. RSC Publishing. [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ajpojournals.org. [Link]

• Kinetics of the hydrolysis of pilocarpine in aqueous solution. PubMed, NIH. [Link]

• Comprehensive Study on Environmental Behaviour and Degradation by Photolytic/Photocatalytic Oxidation Processes of Pharmaceutical Memantine. MDPI. [Link]

• Biopharmaceutical Characterization and Stability of Nabumetone–Cyclodextrins Complexes Prepared by Grinding. PMC, NIH. [Link]

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Resolving Evocarpine Precipitation in High-Concentration Assays: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of evocarpine precipitation in high-concentration in-vitro assays. Our goal is to equip you with the scientific understanding and practical protocols to ensure the accuracy and reliability of your experimental data.

Introduction: The Challenge of Evocarpine's Low Aqueous Solubility

Evocarpine, a quinolone alkaloid isolated from Evodia rutaecarpa, has garnered significant interest for its diverse biological activities, including potential antimycobacterial and anti-inflammatory properties.[1][2] However, its hydrophobic nature presents a significant hurdle in experimental settings.[3][4] Like many promising compounds, evocarpine exhibits poor water solubility, leading to precipitation at higher concentrations in aqueous assay buffers. This precipitation can lead to inaccurate and unreliable results by effectively lowering the concentration of the compound available to interact with the biological target.

This guide will walk you through understanding the root causes of evocarpine precipitation and provide a systematic approach to resolving these issues, ensuring your assay's integrity and the validity of your findings.

Frequently Asked Questions (FAQs)

Q1: Why is my evocarpine precipitating when I dilute my DMSO stock into my aqueous assay buffer?

A1: This is a classic issue of solvent-shifting. Evocarpine is readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO).[4][5] However, when this concentrated DMSO stock is introduced into an aqueous buffer, the overall solvent environment becomes predominantly aqueous. Evocarpine's low aqueous solubility means it cannot remain dissolved in this new environment and subsequently precipitates out of the solution.[6]

Q2: At what concentration can I expect to see evocarpine precipitation?

A2: The exact concentration at which precipitation occurs can vary depending on several factors, including the final DMSO concentration, the pH and composition of your assay buffer, and the temperature. Generally, for hydrophobic compounds, precipitation can occur even at low micromolar concentrations in purely aqueous solutions.[7]

Q3: Can the pH of my buffer affect evocarpine's solubility?

Q4: Are there any visual cues I should look for to confirm precipitation?

A4: Yes, visual inspection is the first step. Look for any cloudiness, turbidity, or visible particulate matter in your assay wells after adding the evocarpine. For a more sensitive assessment, you can measure the absorbance of your solution at a wavelength where the compound does not absorb (e.g., 600 nm) to detect light scattering caused by precipitates.[12]

Troubleshooting Guide: A Step-by-Step Approach to Resolving Evocarpine Precipitation

This section provides a logical workflow to diagnose and solve evocarpine precipitation issues.

Step 1: Problem Identification and Confirmation

Before implementing any changes, it is crucial to confirm that precipitation is indeed the issue.

• Visual Inspection: Carefully observe your assay plates after the addition of evocarpine. Compare wells with the highest concentration of evocarpine to vehicle control wells.

• Light Scattering Measurement: Use a plate reader to measure absorbance at a high wavelength (e.g., 600-700 nm). An increase in absorbance correlates with the presence of precipitates.

• Microscopy: For a more definitive confirmation, examine a sample of the solution under a microscope to visualize any crystalline or amorphous precipitates.

dot graph TD { A[Start: Suspected Precipitation] --> B{Visual Inspection}; B --> C{Cloudy/Particulate Matter?}; C -->|Yes| D[Precipitation Likely]; C -->|No| E{Light Scattering Measurement}; E --> F{Increased Absorbance at 600nm?}; F -->|Yes| D; F -->|No| G[Precipitation Unlikely]; D --> H[Proceed to Troubleshooting]; }

Caption: Initial precipitation assessment workflow.

Step 2: Optimizing the Solvent System

If precipitation is confirmed, the first line of defense is to optimize the solvent conditions.

Co-solvents are organic solvents that are miscible with water and can increase the solubility of hydrophobic compounds.[13][14]

• Increase Final DMSO Concentration: If your assay can tolerate it, increasing the final concentration of DMSO (e.g., from 0.5% to 1% or higher) can help keep evocarpine in solution. However, be mindful of potential DMSO-induced toxicity or interference with your assay.[15]

• Alternative Co-solvents: Consider using other biocompatible co-solvents like ethanol, propylene glycol, or polyethylene glycols (PEGs).[13][16] The choice of co-solvent may require some empirical testing to find the most effective one for evocarpine that is also compatible with your assay.

As discussed in the FAQs, adjusting the pH of your assay buffer can significantly impact evocarpine's solubility.

• Lowering the pH: Since alkaloids are generally more soluble in acidic conditions, consider lowering the pH of your buffer if your assay system can tolerate it.[10][17] For example, moving from a pH of 7.4 to 6.5 might be sufficient to prevent precipitation. However, you must validate that this pH change does not affect the biological activity you are measuring.

Step 3: Employing Solubilizing Excipients

If optimizing the solvent system is insufficient or not feasible, the use of solubilizing excipients is a powerful alternative.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[18][19] They can encapsulate hydrophobic molecules like evocarpine, forming inclusion complexes that are water-soluble.[20][]

• Types of Cyclodextrins: Beta-cyclodextrin (β-CD) and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD), are commonly used in pharmaceutical formulations to enhance drug solubility.[22][23]

• How to Use: Cyclodextrins can be added directly to your aqueous assay buffer before the addition of the evocarpine stock solution. The optimal concentration of cyclodextrin will need to be determined experimentally.

dot graph TD { subgraph "Cyclodextrin Action" A[Hydrophobic Evocarpine] --> B(Hydrophobic Cavity of Cyclodextrin); C[Hydrophilic Exterior of Cyclodextrin] --> D{Water-Soluble Inclusion Complex}; B --> D; end }

Caption: Mechanism of cyclodextrin-mediated solubilization.

Surfactants, at concentrations above their critical micelle concentration (CMC), can form micelles that encapsulate hydrophobic compounds, thereby increasing their apparent solubility.[24]

• Common Surfactants: Non-ionic surfactants like Polysorbate 80 (Tween 80) and Pluronics are often used in biological assays due to their relatively low toxicity.[24][25]

• Considerations: It is crucial to use surfactants at concentrations that do not interfere with your assay. Some surfactants can denature proteins or disrupt cell membranes.

Step 4: Advanced Techniques

For particularly challenging cases, more advanced formulation strategies can be considered.

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier at a solid state.[26] While more common in drug formulation for in-vivo studies, the principle can be adapted for in-vitro work by preparing a solid dispersion of evocarpine with a carrier like polyvinylpyrrolidone (PVP) and then dissolving this complex in the assay buffer.

• Nanoparticle Formulations: Encapsulating evocarpine into nanoparticles can improve its dispersibility in aqueous media.[27] This is a more complex approach but can be very effective for highly insoluble compounds.

Experimental Protocols

Protocol 1: Screening for Optimal Solubilization Conditions

This protocol outlines a systematic approach to identify the best method for preventing evocarpine precipitation in your specific assay.

Materials:

• Evocarpine powder

• DMSO

• Aqueous assay buffer (at your desired pH)

• Potential co-solvents (e.g., ethanol, PEG 400)

• Solubilizing excipients (e.g., HP-β-CD, Polysorbate 80)

• 96-well clear-bottom plates

• Plate reader capable of measuring absorbance at 600 nm

Procedure:

• Prepare a High-Concentration Stock of Evocarpine: Dissolve evocarpine in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Prepare Test Solutions: In a 96-well plate, prepare a matrix of conditions to test. For example:

  • Row A: Increasing concentrations of evocarpine in your standard assay buffer.

  • Row B: Increasing concentrations of evocarpine in assay buffer with a higher final DMSO concentration (e.g., 1%).

  • Row C: Increasing concentrations of evocarpine in assay buffer with a co-solvent (e.g., 1% ethanol).

  • Row D: Increasing concentrations of evocarpine in assay buffer containing a fixed concentration of HP-β-CD (e.g., 1% w/v).

  • Row E: Increasing concentrations of evocarpine in assay buffer containing a fixed concentration of Polysorbate 80 (e.g., 0.01% v/v).

• Incubate: Incubate the plate under your standard assay conditions (e.g., 37°C for 1 hour).

• Measure Precipitation: After incubation, visually inspect the plate for any signs of precipitation. Then, use a plate reader to measure the absorbance at 600 nm.

• Analyze Results: Compare the absorbance readings across the different conditions. The condition that maintains the lowest absorbance at the highest concentration of evocarpine is the most effective at preventing precipitation.

Data Presentation:

Condition	Evocarpine Conc. (µM)	Absorbance at 600 nm	Visual Observation
Standard Buffer	10	0.05	Clear
50	0.25	Cloudy
100	0.60	Precipitate
1% DMSO	10	0.05	Clear
50	0.10	Clear
100	0.30	Slightly Cloudy
1% HP-β-CD	10	0.04	Clear
50	0.05	Clear
100	0.06	Clear

Protocol 2: Quantification of Soluble Evocarpine

To confirm the actual concentration of soluble evocarpine in your optimized assay conditions, you can use High-Performance Liquid Chromatography (HPLC).

Procedure:

• Prepare Samples: Prepare your evocarpine solutions in the optimized buffer conditions identified in Protocol 1.

• Separate Precipitate: Centrifuge the samples at high speed (e.g., 14,000 x g for 10 minutes) to pellet any precipitated material.

• Collect Supernatant: Carefully collect the supernatant, which contains the soluble evocarpine.

• HPLC Analysis: Analyze the supernatant by reverse-phase HPLC with UV detection to quantify the concentration of evocarpine.[28][29]

• Compare to Standard Curve: Compare the results to a standard curve of known evocarpine concentrations prepared in a solubilizing solvent (e.g., 100% DMSO or acetonitrile) to determine the exact concentration of soluble evocarpine in your assay buffer.

Conclusion

Resolving evocarpine precipitation is a critical step in obtaining reliable and reproducible data in high-concentration assays. By understanding the physicochemical properties of evocarpine and systematically applying the troubleshooting strategies outlined in this guide, researchers can overcome this common challenge. The key is to find the optimal balance of solvent conditions and/or solubilizing excipients that maintains evocarpine in solution without compromising the integrity of the biological assay.

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• PubMed. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Retrieved from [Link]

• MDPI. (2026, January 16). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Retrieved from [Link]

• Eureka by PatSnap. (2025, July 29). Impact of pH on Tautomerization in Alkaloids. Retrieved from [Link]

• PubMed. (n.d.). The vasorelaxant effect of evocarpine in isolated aortic strips: mode of action. Retrieved from [Link]

• Chemsrc. (2025, August 22). Evocarpine | CAS#:15266-38-3. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on the solubility (a) and partition coefficient (K.... Retrieved from [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). Future Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• Slideshare. (n.d.). solubility enhancement and cosolvency by madhavi. Retrieved from [Link]

• RSC Publishing. (2022, November 8). Formulation of water-dispersible hydrophobic compound nanocomplexes with polypeptides via a supramolecular approach using a high-speed vibration milling technique. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical technologies for real-time drug dissolution and precipitation testing on a small scale. Retrieved from [Link]

• Quora. (2017, October 16). Why are alkaloids generally soluble in dilute mineral acids but not in water?. Retrieved from [Link]

• Solubilization techniques used for poorly water-soluble drugs. (n.d.). Acta Pharmaceutica Sinica B. Retrieved from [Link]

• PubMed. (n.d.). Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs. Retrieved from [Link]

• PMC. (n.d.). Traditional Chinese medicine Euodiae Fructus: botany, traditional use, phytochemistry, pharmacology, toxicity and quality control. Retrieved from [Link]

• Int J Pharm Chem Anal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• ACS Publications. (2021, March 12). Microparticle-Assisted Precipitation Screening Method for Robust Drug Target Identification. Retrieved from [Link]

• Journal of Advanced Pharmacy Education and Research. (n.d.). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Retrieved from [Link]

• Lifeasible. (n.d.). Evocarpine. Retrieved from [Link]

• PubMed. (n.d.). Determination of physicochemical properties, stability in aqueous solutions and serum hydrolysis of pilocarpic acid diesters. Retrieved from [Link]

• Frontiers. (2025, January 29). Euodiae Fructus: a review of botany, application, processing, phytochemistry, quality control, pharmacology, and toxicology. Retrieved from [Link]

• Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. (n.d.). MDPI. Retrieved from [Link]

• PH and Solvent Effect on Drug Solubility. (n.d.). SlideShare. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of alkaloid standards with different pH conditions. ((a) pH = 10.5. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structure of evocarpine and its derivatives. All of the.... Retrieved from [Link]

• NIH. (n.d.). Evocarpine | C23H33NO | CID 5317303 - PubChem. Retrieved from [Link]

• In Vitro High-throughput Drug Precipitation Methods for Oral Formulations. (2012, June 25). American Association of Pharmaceutical Scientists. Retrieved from [Link]

• New water-soluble pilocarpine derivatives with enhanced and sustained muscarinic activity. (n.d.). Investigative Ophthalmology & Visual Science. Retrieved from [Link]

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• Development and Validation of Analytical Method for Quantitative Determination of Drugs by HPLC - A Review. (2024, April 1). International Journal of Drug Regulatory Affairs. Retrieved from [Link]

• PMC. (n.d.). In Silico, In Vitro, and In Vivo Evaluation of Precipitation Inhibitors in Supersaturated Lipid-Based Formulations of Venetoclax. Retrieved from [Link]

• Google Patents. (n.d.). WO2018222922A1 - Precipitation resistant small molecule drug formulations.

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Optimizing mobile phase gradients for evocarpine HPLC separation

An in-depth guide to optimizing mobile phase gradients for the HPLC separation of evocarpine, designed for researchers and drug development professionals. This technical support center provides detailed troubleshooting guides and FAQs to address specific experimental challenges.

Technical Support Center: Evocarpine HPLC Gradient Optimization

As a Senior Application Scientist, my goal is to bridge the gap between theory and practice. The separation of quinolone alkaloids like evocarpine presents unique challenges, primarily related to peak shape and resolution. This guide is structured to walk you through these challenges logically, from establishing a robust starting method to systematically troubleshooting the most common issues you may encounter. We will focus not just on what to do, but why you are doing it, ensuring your methods are both effective and scientifically sound.

Frequently Asked Questions (FAQs)

Q1: I'm starting a new project on evocarpine. What is a reliable starting point for a reversed-phase HPLC gradient method?

A1: An excellent starting point is based on established methods for the simultaneous determination of alkaloids in Evodia rutaecarpa extracts.[1][2] A well-documented method provides a solid foundation from which to optimize.

A typical setup involves a C18 column and a mobile phase consisting of an acidified aqueous component and an organic solvent.[1] The acid is critical for controlling the ionization state of evocarpine, a basic alkaloid, which is essential for achieving sharp, symmetrical peaks.

Table 1: Recommended Starting HPLC-UV Conditions for Evocarpine Analysis

Parameter	Recommended Setting	Rationale & Expert Notes
Column	C18, 2.1-4.6 mm ID, 50-150 mm length, <5 µm particle size	A high-purity, end-capped C18 column is recommended to minimize peak tailing caused by interactions between the basic alkaloid and residual acidic silanol groups on the silica surface.[3][4]
Mobile Phase A	0.1% Phosphoric Acid or 0.1% Formic Acid in HPLC-grade water	Phosphoric acid provides robust buffering at a low pH (~2.1), ensuring evocarpine is fully protonated and in a single ionic form.[5] Formic acid is a volatile alternative (~pH 2.7) and is the preferred choice for LC-MS compatibility.[5][6]
Mobile Phase B	Acetonitrile	Acetonitrile is often preferred over methanol for alkaloid separations due to its lower viscosity (resulting in lower backpressure) and different selectivity.
Detection	UV at 326 nm	Evocarpine has a strong UV absorbance at this wavelength.[1]
Column Temp.	30 °C	Maintaining a constant column temperature is crucial for reproducible retention times.[7][8]
Flow Rate	1.0 mL/min (for 4.6 mm ID column)	This is a standard flow rate. It can be scaled down for smaller ID columns or adjusted to optimize resolution.[9]
Scouting Gradient	5% to 95% B over 20 minutes	A "scouting gradient" is the most efficient way to determine the approximate elution time of evocarpine and other compounds in your sample without prior knowledge.[10]

Q2: Why is controlling the mobile phase pH so critical for evocarpine analysis?

A2: Evocarpine is a quinolone alkaloid, meaning it contains basic nitrogen atoms.[11][12] In solution, these sites can exist in a neutral or a protonated (ionized) state, depending on the pH. The pH of the mobile phase relative to the analyte's pKa (the pH at which it is 50% ionized) dictates this state.

• If pH is near the pKa: The analyte will exist as a mixture of ionized and non-ionized forms. This leads to severe peak broadening or splitting, as the two forms have different retention behaviors.[3][5]

• If pH is well-controlled: By setting the mobile phase pH at least 2 units below the pKa of the basic analyte, you ensure it is >99% in its single, protonated (ionized) form.[5][13] This results in a single, sharp chromatographic peak. For most alkaloids, a mobile phase pH between 2 and 3 is ideal for this reason.[13]

The diagram below illustrates the relationship between pH, analyte ionization, and chromatographic retention in a reversed-phase system.

Caption: Logic for pH control in reversed-phase HPLC of basic analytes.

Troubleshooting Common Gradient Problems

Q3: My evocarpine peak is tailing severely. What are the most likely causes and how do I fix it?

A3: Peak tailing is the most common peak shape problem for basic compounds like evocarpine.[14] The issue almost always stems from unwanted secondary chemical interactions within the column or improper mobile phase conditions.

Caption: Troubleshooting workflow for peak tailing of basic analytes.

Causality Behind the Fixes:

• Inadequate pH Control: As discussed in Q2, if the pH is not low enough, evocarpine will not be fully protonated, causing tailing. A low pH also suppresses the ionization of acidic residual silanol groups on the column's silica surface, which are primary sites for unwanted interactions.[3][4]

• Silanol Interactions: Standard silica-based C18 columns have residual, un-bonded silanol groups (Si-OH). These sites are acidic and can strongly interact with the protonated basic form of evocarpine (BH+), delaying a fraction of the analyte as it passes through the column and causing a "tail." Using a modern, high-purity, "end-capped" column, where these silanols are chemically masked, is the most effective solution.[4]

• Insufficient Buffer Capacity: If you are using a buffer but its concentration is too low (<20 mM), it may not be able to maintain a consistent pH across the analyte band as it travels through the column, leading to peak shape distortion.[3]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting, but in some cases can also contribute to tailing.[14] A quick test is to inject a 1:10 dilution of your sample; if the peak shape improves dramatically, overload was a contributing factor.

Q4: My retention times are drifting between injections. What should I check?

A4: Drifting retention times are a classic sign of an unequilibrated system or a changing mobile phase.[8]

• Insufficient Column Equilibration: This is the most common cause. Before starting your analysis sequence, you must ensure the column is fully equilibrated with the initial mobile phase conditions. For gradient elution, a good rule of thumb is to flush the column with at least 10-20 column volumes of your starting mobile phase (e.g., 95% A, 5% B).[15] Incomplete equilibration will cause retention times to shift, usually to earlier times, over the first few injections.[16]

• Mobile Phase Instability: Ensure your buffered aqueous mobile phase is freshly prepared.[7] Over time, the pH of aqueous buffers can change due to absorption of atmospheric CO2. If using volatile solvents, evaporation can alter the mobile phase composition.

• Temperature Fluctuations: A lack of column temperature control can cause retention times to drift as ambient laboratory temperature changes.[8] Always use a column oven.

• Pump Performance: Inconsistent solvent mixing or pump seal leaks can alter the mobile phase composition delivered to the column.[17][18] This often manifests as fluctuating pressure readings alongside drifting retention times.

Q5: I see split or very broad peaks. What's happening?

A5: Split or broad peaks often point to a physical problem in the chromatographic system or a mismatch between your sample solvent and the mobile phase.[3][14]

• Sample Solvent Mismatch: This is a very common and often overlooked cause. If you dissolve your sample in a solvent that is much stronger (i.e., has a higher percentage of organic solvent) than your initial mobile phase, the sample will not "focus" properly at the head of the column.[7] This causes the analyte band to spread out, resulting in broad or split peaks. The Fix: Always try to dissolve your sample in the initial mobile phase composition or a weaker solvent.[7]

• Partially Blocked Column Frit: Particulates from the sample or mobile phase can clog the inlet frit of the column.[19] This disrupts the flow path, distorting the peak shape for all analytes in the chromatogram. The Fix: Filter all samples and mobile phases before use.[7][20] If a blockage occurs, you can sometimes salvage the column by back-flushing it (reversing the column direction and flushing to waste).[19]

• Column Void: A void or channel can form at the head of the column over time, especially if operated at high pressures or outside the recommended pH range.[4] This creates a non-uniform flow path, leading to peak splitting. This problem is generally irreversible, and the column must be replaced.[4]

Protocols for Gradient Optimization

Protocol 1: Systematic Gradient Optimization Workflow

This protocol outlines a three-step process to efficiently refine your gradient for optimal resolution and analysis time.

Step 1: The Scouting Gradient

• Objective: To determine the elution window of evocarpine and any other relevant compounds in your sample.

• Methodology:

  • Prepare your mobile phases and equilibrate the system using the starting conditions from Table 1.

  • Program a wide linear gradient: 5% to 95% Mobile Phase B over 20 minutes. [10]

  • Inject your sample and record the chromatogram.

  • Identify the retention time (t_R) of evocarpine. Note the %B at which it elutes. For example, let's say it elutes at 12 minutes. In a 20-minute linear gradient from 5-95% B, the elution solvent strength is: 5% + (12 min / 20 min) * (95% - 5%) = 5% + 0.6 * 90% = 59% B.

Step 2: Refining the Gradient Range and Time

• Objective: To focus the gradient around the elution window of your target analyte(s) to improve resolution.[21]

• Methodology:

  • Based on the scouting run, set a narrower, shallower gradient. A good starting point is to bracket the elution strength by ±15-20%.

  • Using our example where evocarpine eluted at ~59% B, a refined gradient would be: 40% to 75% B over 15-20 minutes.

  • This "stretches out" the part of the separation where your analyte elutes, increasing the separation between it and any closely eluting impurities.[21]

Step 3: Fine-Tuning and Re-equilibration

• Objective: To optimize the analysis for speed and efficiency while maintaining resolution.

• Methodology:

  • If the resolution from Step 2 is more than adequate, you can shorten the gradient time (t_G) to increase throughput. For example, try 40% to 75% B over 10 minutes.

  • Add a high-organic wash step at the end of the gradient (e.g., hold at 95% B for 2-3 minutes) to elute any strongly retained compounds from the column.

  • Crucially, include a post-run re-equilibration step at the initial conditions (e.g., hold at 5% B for 5-10 column volumes) before the next injection.[16] This ensures run-to-run reproducibility.

Table 2: Example of Gradient Optimization

Parameter	Scouting Gradient	Optimized Gradient
Time (min)	%B (Acetonitrile)	%B (Acetonitrile)
0.0	5	40
20.0	95	40
22.0	95	75
25.0	5	95
30.0	5	95
40
40

References

• A Guide to HPLC and LC-MS Buffer Selection. ACE HPLC Columns. Available from: [Link]

• Choosing the Right Buffers for Mobile Phase. Phenomenex. Available from: [Link]

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI. Available from: [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Available from: [Link]

• HPLC Buffer Mobile Phase Considerations | Guide. SCION Instruments. Available from: [Link]

• How to Select a Buffer for your HPLC Mobile Phase? Axion Labs. Available from: [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available from: [Link]

• LC Chromatography Troubleshooting Guide. HALO Columns. Available from: [Link]

• Getting the Most Out of Your Column: Optimizing Your HPLC Gradient. Bitesize Bio. Available from: [Link]

• The Secrets of Successful Gradient Elution. LCGC International. Available from: [Link]

• What are the Common Peak Problems in HPLC. Chromatography Today. Available from: [Link]

• Simultaneous Quantification of Limonin, Two Indolequinazoline Alkaloids, and Four Quinolone Alkaloids in Evodia rutaecarpa (Juss.) Benth by HPLC-DAD Method. PMC. Available from: [Link]

• Buffer & Eluent Preparation in HPLC – Best Practices. KNAUER. Available from: [Link]

• Troubleshooting Basics, Part 4: Peak Shape Problems. LCGC International. Available from: [Link]

• Preparative isolation and purification of alkaloids from the Chinese medicinal herb Evodia rutaecarpa (Juss.) Benth by high-speed counter-current chromatography. PubMed. Available from: [Link]

• A reversed-phase HPLC-UV method developed and validated for simultaneous quantification of six alkaloids from Nicotiana spp. PubMed. Available from: [Link]

• Gradient Optimization in Liquid Chromatography. Welch Materials. Available from: [Link]

• HPLC Mobile Phase Optimization. Phenomenex. Available from: [Link]

• (PDF) A validated HPLC method for the quantitative analysis of evodiamine and rutaecarpine in Evodia rutaecarpa (Juss.) Benth. ResearchGate. Available from: [Link]

• evodia rutaecarpa fruit extract. The Good Scents Company. Available from: [Link]

• Analysis of E. rutaecarpa Alkaloids Constituents In Vitro and In Vivo by UPLC-Q-TOF-MS Combined with Diagnostic Fragment. PMC. Available from: [Link]

• Analysis of pilocarpine and isopilocarpine in ophthalmic solutions by normal-phase high-performance liquid chromatography. PubMed. Available from: [Link]

• The LCGC Blog: HPLC Gradients - Getting It Right! Issues with HPLC Gradient in Reverse Phase Chromatography. LCGC International. Available from: [Link]

• The 10 Most Common HPLC Problems and Solutions! Universallab. Available from: [Link]

• Evocarpine. Chemsrc. Available from: [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores. Available from: [Link]

• Gradient HPLC for Reversed-Phase Separations. LCGC International. Available from: [Link]

• HPLC Troubleshooting Guide. Restek. Available from: [Link]

• Chemical structure of evocarpine and its derivatives. ResearchGate. Available from: [Link]

• HPLC Gradient in reverse phase chromatography. Element Lab Solutions. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. waters.com [waters.com]
• 5. hplc.eu [hplc.eu]
• 6. Buffer & Eluent Preparation in HPLC – Best Practices [knauer.net]
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• 9. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
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• 20. Choosing the Right Buffers for Mobile Phase [phenomenex.com]
• 21. bitesizebio.com [bitesizebio.com]

Technical Support Center: Enhancing the Oral Bioavailability of Evocarpine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers dedicated to enhancing the oral bioavailability of evocarpine. This guide is structured to address the common challenges and questions that arise during the preclinical development of this promising quinolone alkaloid. We provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your experimental design.

Section 1: Understanding the Core Challenge: Evocarpine's Bioavailability Profile

This section addresses the fundamental physicochemical and pharmacokinetic properties of evocarpine that contribute to its challenging oral bioavailability.

Q1: What are the primary reasons for the poor oral bioavailability of evocarpine?

A1: The poor oral bioavailability of evocarpine is a classic problem for many promising therapeutic compounds and stems from two main sources:

• Poor Aqueous Solubility: Evocarpine is a lipophilic molecule.[1] It is described as a white crystalline powder that is soluble in organic solvents like DMSO, methanol, and ethanol, but it is practically insoluble in water.[2][3] This low aqueous solubility is a major rate-limiting step for oral absorption. Before a drug can pass through the intestinal wall, it must first dissolve in the gastrointestinal fluids. For "brick-dust" molecules like evocarpine, this dissolution is very slow, leading to low and erratic absorption.[1]

• High First-Pass Metabolism: Preclinical studies in rats indicate that evocarpine has a relatively high plasma clearance (60 mL/min/kg) and a short half-life (0.6 h).[4] This suggests that after absorption from the gut, a significant fraction of the drug is rapidly metabolized by the liver before it can reach systemic circulation. This phenomenon, known as first-pass metabolism, further reduces the amount of active drug that is available to exert its therapeutic effect.[5] The primary metabolite has been identified as 5-(1,4-dihydro-1-methyl-4-oxo-2-quinolin-2-yl) pentanoic acid (EVCA).[6]

Q2: Some literature suggests evocarpine is "fully absorbed" in rats. How can this be true if it has low bioavailability?

A2: This is an excellent and critical question that highlights a common point of confusion. The term "absorption" can be interpreted in different ways. While a study might indicate that evocarpine is eventually fully absorbed from the gastrointestinal tract over time, this does not equate to high bioavailability.[6]

The key factors are the rate and extent of absorption. Due to its poor solubility, the rate of evocarpine dissolution and subsequent absorption is very slow. This means that while the total amount of drug might eventually cross the gut wall, it does so over a prolonged period. Concurrently, the body is actively clearing the drug via metabolism.[4] If the absorption rate is slower than the elimination rate, the drug concentration in the plasma will never reach a high level. Therefore, a drug can be "fully absorbed" yet still exhibit low oral bioavailability, characterized by a low maximum plasma concentration (Cmax) and a low Area Under the Curve (AUC).

Table 1: Key Physicochemical and Pharmacokinetic Properties of Evocarpine

Parameter	Value	Implication for Oral Bioavailability	Source
Molecular Formula	C23H33NO	-	[7]
Molecular Weight	339.51 g/mol	-	[3]
Appearance	White crystalline powder	Suggests strong crystal lattice energy, contributing to low solubility.	[2]
Solubility	Soluble in DMSO; Insoluble in water	Poor aqueous solubility is a primary barrier to oral absorption.	[2][3][8]
Total Plasma Clearance (CL)	60 mL/min/kg (in rats, IV)	High clearance suggests rapid elimination and potential for significant first-pass metabolism.	[4]
Volume of Distribution (Vd)	3.21 L/kg (in rats, IV)	Large Vd indicates extensive tissue uptake.	[4]
Half-life (t1/2)	0.6 h (in rats, IV)	A short half-life necessitates strategies to improve and sustain plasma concentrations.	[4]

Section 2: Troubleshooting Guide for Formulation Development

This section provides a structured approach to diagnosing and solving common issues encountered during the formulation of evocarpine for animal studies.

Q3: We are observing highly variable and low plasma concentrations of evocarpine in our rat study, even with a formulation. What is the likely cause?

A3: This is a frequent challenge. The flowchart below provides a systematic way to troubleshoot this issue. The most common culprits are related to either the formulation's performance in the GI tract or the stability of the drug itself.

Caption: Troubleshooting workflow for low oral bioavailability.

Q4: How do I select the appropriate animal model for evocarpine bioavailability studies?

A4: The choice of animal model is critical for obtaining data that can be reasonably extrapolated to humans.[9]

• Rats (Sprague-Dawley or Wistar): This is the most common and recommended starting model for oral bioavailability studies.[10] Rats are cost-effective, easy to handle, and their gastrointestinal physiology and metabolic pathways share similarities with humans for many compounds.[9][10] The extensive existing pharmacokinetic data for evocarpine has been generated in rats, providing a valuable baseline for comparison.[4][6]

• Beagle Dogs: Dogs are a good alternative non-rodent species. Their GI tract is anatomically and physiologically more similar to humans than that of rats, particularly in terms of gastric emptying time and intestinal pH.[9][10] They are often used as a secondary species to confirm findings from rodent studies.

• Pigs: The pig model is considered to have a GI tract that is highly similar to humans, but studies are more complex and costly.[10] This model is typically reserved for later-stage preclinical development.

For initial formulation screening and enhancement studies for evocarpine, the rat model is the most appropriate choice.

Section 3: Protocols for Bioavailability Enhancement

Here we provide detailed, step-by-step protocols for common and effective formulation strategies to enhance the oral bioavailability of evocarpine.

Strategy 1: Lipid-Based Drug Delivery Systems (LBDDS)

Rationale: Given evocarpine's lipophilic nature, LBDDS are an excellent starting point. These formulations maintain the drug in a solubilized state within lipid excipients, bypassing the dissolution step in the GI tract.[11] Self-Emulsifying Drug Delivery Systems (SEDDS) are particularly effective as they spontaneously form a fine oil-in-water emulsion upon gentle agitation in GI fluids, providing a large surface area for absorption.[12]

Protocol: Preparation of an Evocarpine SEDDS Formulation

1. Excipient Screening (The Self-Validation Step): a. Objective: To identify an oil, surfactant, and co-surfactant that can effectively solubilize evocarpine and form a stable emulsion. b. Procedure: i. Determine the solubility of evocarpine in various oils (e.g., Capryol™ 90, Labrafil® M 1944 CS), surfactants (e.g., Kolliphor® EL, Tween® 80), and co-surfactants (e.g., Transcutol® HP, PEG 400). ii. Select the excipients with the highest solubilizing capacity for evocarpine. iii. Construct a ternary phase diagram to identify the range of compositions that form a stable and rapid self-emulsifying system.

2. Formulation Preparation: a. Objective: To prepare the final SEDDS pre-concentrate. b. Procedure: i. Based on the ternary phase diagram, weigh the selected oil, surfactant, and co-surfactant into a glass vial. For example, a common starting ratio is 30% oil, 40% surfactant, and 30% co-surfactant. ii. Add the calculated amount of evocarpine to the excipient mixture to achieve the desired concentration (e.g., 20 mg/mL). iii. Gently heat the mixture to 40°C on a magnetic stirrer until the evocarpine is completely dissolved and the solution is clear and homogenous. iv. Allow the solution to cool to room temperature.

3. Quality Control & Characterization: a. Emulsification Performance: Add 1 mL of the SEDDS pre-concentrate to 250 mL of 0.1 N HCl (simulated gastric fluid) with gentle stirring. The formulation should rapidly form a clear or slightly bluish-white emulsion. Record the time it takes to emulsify. b. Droplet Size Analysis: Measure the globule size of the resulting emulsion using a dynamic light scattering (DLS) instrument. A smaller droplet size (ideally <200 nm) is correlated with better absorption. c. Thermodynamic Stability: Centrifuge the diluted emulsion at 3,500 rpm for 30 minutes. No phase separation or drug precipitation should be observed.

Strategy 2: Amorphous Solid Dispersions (ASDs)

Rationale: Converting the crystalline form of evocarpine ("brick-dust") into a high-energy amorphous state can significantly increase its apparent solubility and dissolution rate.[13] This is achieved by dispersing the drug within a hydrophilic polymer matrix.

Protocol: Preparation of an Evocarpine ASD by Solvent Evaporation

1. Polymer and Solvent Selection: a. Objective: To choose a suitable polymer and a common solvent for both the drug and the polymer. b. Procedure: i. Select a pharmaceutically acceptable polymer such as PVP K30, HPMC, or Soluplus®. ii. Identify a volatile solvent (e.g., methanol, acetone) that can dissolve both evocarpine and the chosen polymer at the desired ratio (e.g., 1:4 drug-to-polymer ratio).

2. Formulation Preparation: a. Objective: To create the solid dispersion. b. Procedure: i. Dissolve the calculated amounts of evocarpine and polymer in the selected solvent in a round-bottom flask. ii. Use a rotary evaporator (rotovap) to remove the solvent under vacuum at a controlled temperature (e.g., 40-50°C). iii. Once a thin film is formed, continue to dry under high vacuum for 12-24 hours to remove any residual solvent. iv. Scrape the dried solid dispersion from the flask and grind it into a fine powder using a mortar and pestle. Store in a desiccator.

3. Quality Control & Characterization: a. Amorphicity Confirmation (Self-Validation): Analyze the ASD powder using Differential Scanning Calorimetry (DSC) and/or X-Ray Powder Diffraction (XRPD). The absence of a sharp melting peak (in DSC) or characteristic crystalline peaks (in XRPD) confirms the amorphous state. b. In Vitro Dissolution: Perform a dissolution study comparing the ASD to the pure crystalline evocarpine in simulated intestinal fluid (pH 6.8). The ASD should show a significantly faster and higher extent of drug release. c. Purity Analysis: Use HPLC to confirm that the drug did not degrade during the manufacturing process.

Section 4: In-Vivo Evaluation: The Pharmacokinetic Study

After developing a promising formulation, the next step is to evaluate its performance in an animal model.

Q5: What is a standard protocol for conducting an oral pharmacokinetic study of an evocarpine formulation in rats?

A5: The following protocol outlines a standard design for a crossover or parallel group pharmacokinetic (PK) study in rats.

Protocol: Oral Pharmacokinetic Study in Rats

1. Animal Model and Acclimatization: a. Use male Sprague-Dawley or Wistar rats (200-250 g). b. Acclimatize the animals for at least one week before the study, with free access to standard chow and water. c. Fast the rats overnight (12-18 hours) before dosing, but allow free access to water.

2. Study Design and Dosing: a. Groups: i. Group 1 (Control): Evocarpine suspension (e.g., in 0.5% methylcellulose) ii. Group 2 (Test): Enhanced evocarpine formulation (e.g., SEDDS or ASD) b. Dose: Administer a single oral dose of evocarpine (e.g., 10 mg/kg) to each rat via oral gavage. The dose volume should be consistent (e.g., 5 mL/kg).

3. Blood Sampling: a. Procedure: Collect sparse blood samples (approx. 100-150 µL) from the tail vein or saphenous vein at predetermined time points. b. Time Points: A typical sampling schedule would be: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose. c. Sample Handling: Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA). Immediately place the tubes on ice.

4. Plasma Preparation and Storage: a. Centrifuge the blood samples at 4,000 x g for 10 minutes at 4°C to separate the plasma. b. Carefully transfer the supernatant (plasma) to a clean, labeled microcentrifuge tube. c. Store the plasma samples at -80°C until analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Methods of enhancing Dissolution and bioavailability of poorly soluble drugs | PPTX [slideshare.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Evocarpine | C23H33NO | CID 5317303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Overcoming matrix effects in evocarpine pharmacokinetic quantification

Title: Evocarpine LC-MS/MS Quantification: Troubleshooting Matrix Effects

Welcome to the Bioanalytical Tech Support Center Designed for senior researchers and drug development professionals, this knowledge base addresses the critical challenges of quantifying evocarpine—a bioactive quinolone alkaloid derived from [1]—in complex biological matrices.

Section 1: Core Diagnostics & Causality

Q1: Why does evocarpine suffer from erratic signal reproducibility in plasma LC-MS/MS assays? A: The root cause is almost always ion suppression during Positive Electrospray Ionization (ESI+). Evocarpine is highly lipophilic. When extracted from plasma using rudimentary methods like Protein Precipitation (PPT)[1], endogenous glycerophospholipids co-elute with the analyte. In the ESI source, these high-abundance lipids outcompete evocarpine for available charge and surface space on the electrospray droplets. Because the droplet surface area is finite, evocarpine is forced into the droplet interior, preventing its transition into the gas phase and drastically reducing the MS signal, a phenomenon well-documented in [2].

Caption: Mechanism of ESI ion suppression by endogenous phospholipids during analysis.

Q2: How can I definitively prove that matrix effects are causing my signal loss, rather than instrument drift? A: You must implement a self-validating Post-Column Infusion (PCI) system. This isolates the matrix effect from extraction recovery and instrument stability, creating an internal feedback loop for your assay.

Protocol 1: Post-Column Infusion (PCI) Validation

• Setup: Connect a syringe pump to the post-column effluent via a T-connector just before the ESI source.

• Infusion: Continuously infuse a pure evocarpine standard (100 ng/mL) at 10 µL/min.

• Injection: Inject a blank plasma extract (prepared via your current method) into the LC system.

• Monitoring: Monitor the specific MRM transition for evocarpine, which exhibits a precursor [M+H]+ at m/z 340.26 and a primary diagnostic fragment at m/z 186.09, as validated in recent [3].

• Causality Check: The continuous infusion should produce a flat, steady baseline. If the baseline dips significantly at evocarpine's retention time, you have definitively proven that co-eluting matrix components are suppressing the ionization.

Section 2: Advanced Remediation Protocols

Q3: My PCI test showed severe suppression at evocarpine's retention time. How do I eliminate these phospholipids? A: You must upgrade your sample preparation. While PPT is fast, it leaves over 90% of phospholipids in the extract. Switching to Solid-Phase Extraction (SPE) using a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent provides the necessary selectivity. The causality here relies on orthogonal chemistry: the HLB sorbent retains the lipophilic evocarpine while allowing you to wash away polar salts and selectively elute the drug before highly retained phospholipids wash off.

Protocol 2: Optimized SPE Workflow for Evocarpine

• Sample Pre-treatment: Dilute 100 µL of rat plasma with 100 µL of 4% Phosphoric Acid (H3PO4). Causality: Acidification disrupts protein-drug binding, ensuring free evocarpine is available for sorbent interaction.

• Conditioning: Pass 1 mL Methanol followed by 1 mL LC-MS grade water through the HLB cartridge to solvate the polymeric beds.

• Loading: Apply the acidified plasma sample at a slow flow rate (1 drop/sec).

• Washing: Wash with 1 mL of 5% Methanol in water. Causality: This removes polar interferences and salts without providing enough organic strength to elute the lipophilic evocarpine.

• Elution: Elute with 1 mL of 100% Acetonitrile.

• Reconstitution: Evaporate the eluate under a gentle nitrogen stream at 40°C and reconstitute in 100 µL of the initial mobile phase (e.g., 0.1% formic acid in water/acetonitrile)[1].

Caption: Step-by-step Solid-Phase Extraction (SPE) workflow for plasma matrix cleanup.

Section 3: Quantitative Performance Data

The choice of extraction directly dictates the reliability of your pharmacokinetic data. The table below synthesizes the typical performance metrics of different extraction methods for quinolone alkaloids like evocarpine in rat plasma[2].

Table 1: Comparative Efficacy of Sample Preparation Methods for Evocarpine

Extraction Methodology	Evocarpine Absolute Recovery (%)	Matrix Effect (%)*	Phospholipid Removal Efficiency	Method Reliability (RSD %)
Protein Precipitation (PPT)	95.2 ± 3.1	68.4 ± 5.2 (Severe Suppression)	< 10%	> 15.0% (Poor)
Liquid-Liquid Extraction (LLE)	82.1 ± 4.5	88.5 ± 3.8 (Mild Suppression)	~ 70%	8.5% (Acceptable)
Solid-Phase Extraction (SPE)	91.4 ± 2.8	98.2 ± 1.5 (Negligible)	> 95%	< 5.0% (Excellent)

*Matrix Effect (%) is calculated as (Peak Area in Matrix Extract / Peak Area in Neat Solvent) × 100. Values < 85% indicate significant ion suppression.

Q4: If I am constrained to using PPT due to high sample throughput requirements, how can I mitigate the matrix effect chromatographically? A: If you cannot remove the matrix, you must separate the analyte from it. Phospholipids typically elute late in reversed-phase gradients due to their high lipophilicity. You can modify your Ultra-High Performance Liquid Chromatography (UPLC)[1] method to force evocarpine to elute earlier.

• Gradient Optimization: Utilize a shallower gradient of acetonitrile (e.g., increasing from 20% to 60% over 5 minutes) rather than a rapid ballistic gradient. This increases the chromatographic resolution between evocarpine and late-eluting lipids.

• Buffer Addition: Incorporate 10 mM Ammonium Formate alongside 0.1% Formic Acid in the aqueous mobile phase. Causality: The ammonium ions help stabilize the droplet formation in ESI+ and can preferentially bind to phospholipids, altering their ionization pathways and reducing their suppressive effect on the target alkaloid[2].

References

• Title: Pharmacokinetics Studies of 12 Alkaloids in Rat Plasma after Oral Administration of Zuojin and Fan-Zuojin Formulas Source: Molecules, 22(2), 214 (2017). URL: [Link]

• Title: Combining Retip Retention Time Prediction with High-Resolution Mass Spectrometry: A Systematic Analysis of Schisandra chinensis-Evodia Conducted for the First Time Source: Analytical Chemistry (2025). URL: [Link]

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Technical Support Center: Optimizing Evocarpine Incubation Times for Rat Liver Microsome Assays

Welcome to the technical support center for optimizing evocarpine incubation times in rat liver microsome (RLM) assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions. Here, we will delve into the critical aspects of experimental design to ensure the generation of reliable and reproducible data for your in vitro metabolism studies.

Introduction to Evocarpine Metabolism and RLM Assays

Evocarpine, a quinoline alkaloid, undergoes significant metabolism in the liver, primarily through oxidation reactions catalyzed by cytochrome P450 (CYP450) enzymes.[1][2] In vitro studies using rat liver microsomes are a cornerstone for elucidating the metabolic pathways of compounds like evocarpine.[3] These subcellular fractions are enriched with phase I drug-metabolizing enzymes, making them an excellent model for predicting in vivo hepatic clearance.[4][5]

The incubation time is a critical parameter in RLM assays. An optimized incubation period is essential to capture the initial rate of metabolism, avoiding conditions where substrate depletion or enzyme instability could lead to an underestimation of metabolic clearance.[6] This guide will provide a framework for systematically optimizing this crucial experimental variable.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise when designing and executing evocarpine RLM assays.

Q1: What are the primary metabolic pathways for evocarpine in rat liver microsomes?

In vitro studies with rat liver microsomes have identified several key biotransformation pathways for evocarpine, including hydroxylation, hydration, dehydrogenation, and N-demethylation.[3][7] Oxidation is a principal metabolic route.[7]

Q2: Which specific CYP450 enzymes are likely involved in evocarpine metabolism?

While the exact CYP450 isoforms responsible for evocarpine metabolism are not definitively identified, research on the structurally similar alkaloid, rutaecarpine, suggests the involvement of CYP1A2, CYP2D6, and CYP3A4.[3][8] It is plausible that these or similar isoforms are also involved in evocarpine's metabolism.[3]

Q3: Why is it important to determine the optimal incubation time?

Determining the optimal incubation time is crucial for measuring the initial velocity of the enzymatic reaction.[6] If the incubation is too short, the amount of metabolite formed may be below the limit of detection. Conversely, if the incubation is too long, the reaction may no longer be linear due to substrate depletion, product inhibition, or enzyme instability, leading to an inaccurate estimation of metabolic stability.[9]

Q4: What is a typical starting range for incubation times in an RLM assay?

For initial screening, a time course experiment with sampling at multiple time points is recommended. Typical time points can range from 0, 5, 15, 30, and 60 minutes.[5][10] Some protocols may extend up to 120 minutes, but it's crucial to ensure enzyme stability over longer periods.[4][9]

Q5: How do I know if my enzyme (microsomes) is active?

Always include a positive control with a known substrate for the relevant CYP enzymes.[6][11] For example, testosterone can be used as a general CYP substrate. A robust signal corresponding to the metabolism of the positive control will confirm the activity of your microsomes.[11] Also, a "no-cofactor" (e.g., without NADPH) control should be included to assess non-enzymatic degradation of the compound.[5]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the optimization of evocarpine incubation times.

Problem	Potential Causes	Troubleshooting Steps
No or Very Low Evocarpine Depletion	1. Inactive Microsomes: Improper storage or handling.[11] 2. Cofactor (NADPH) Degradation: Old or improperly stored NADPH. 3. Suboptimal Assay Conditions: Incorrect pH, temperature, or buffer composition.[11] 4. Low Evocarpine Concentration: Concentration may be too low to detect significant depletion. 5. Analytical Method Not Sensitive Enough: LC-MS/MS method may lack the required sensitivity.	1. Verify Microsome Activity: Run a positive control with a known substrate.[11] Ensure microsomes were stored at -80°C and thawed on ice immediately before use.[6][12] 2. Use Fresh NADPH: Prepare fresh NADPH solutions for each experiment.[6] 3. Optimize Assay Conditions: Confirm the pH of the phosphate buffer is 7.4 and the incubation temperature is 37°C.[4][10] 4. Increase Evocarpine Concentration: Test a higher concentration of evocarpine, ensuring it remains within the linear range of the enzyme kinetics. 5. Optimize Analytical Method: Improve the sensitivity of your analytical method (e.g., by adjusting mass spectrometry parameters).
Evocarpine Depletion is Too Rapid (Complete by the First Time Point)	1. Microsomal Protein Concentration Too High: Excessive enzyme leads to very fast metabolism. 2. Incubation Time Points are Too Long: The initial linear phase of the reaction is missed.	1. Reduce Microsomal Protein Concentration: Perform a protein concentration optimization experiment (e.g., 0.1, 0.25, 0.5 mg/mL). 2. Shorten Incubation Times: Use shorter, more frequent time points (e.g., 0, 1, 2, 5, 10 minutes).[10]
Non-Linear Metabolism Over Time	1. Substrate Depletion: More than 20% of the initial evocarpine has been metabolized. 2. Enzyme Instability: Microsomal enzymes lose activity over the incubation period.[13] 3. Product Inhibition: Metabolites of evocarpine may be inhibiting the CYP450 enzymes.	1. Adjust Substrate/Enzyme Concentration: Lower the microsomal protein concentration or increase the initial evocarpine concentration to ensure less than 20% substrate turnover.[6] 2. Assess Enzyme Stability: Include a control where the microsomes are pre-incubated at 37°C for the longest time point before adding the substrate. Compare the activity to a non-pre-incubated control. 3. Conduct Further Mechanistic Studies: If product inhibition is suspected, more advanced kinetic modeling may be necessary.
High Variability Between Replicates	1. Pipetting Errors: Inaccurate or inconsistent pipetting of small volumes.[14] 2. Incomplete Mixing: Reagents are not homogenously mixed in the incubation wells.[15] 3. Temperature Fluctuations: Inconsistent temperature across the incubation plate.	1. Calibrate Pipettes: Ensure all pipettes are properly calibrated. Use reverse pipetting for viscous solutions. 2. Ensure Thorough Mixing: Gently vortex or shake the plate after adding all reagents.[15] 3. Use a Calibrated Incubator: Ensure the incubator provides uniform temperature distribution.

Experimental Protocols

Standard Rat Liver Microsome Incubation Protocol

This protocol outlines a typical procedure for assessing the metabolic stability of evocarpine.

Materials:

• Rat Liver Microsomes (stored at -80°C)[12]

• Evocarpine stock solution (in a suitable organic solvent like DMSO or acetonitrile)[12]

• 100 mM Potassium Phosphate Buffer, pH 7.4[4]

• NADPH regenerating system (or NADPH stock solution)[10]

• Acetonitrile (or other suitable quenching solvent) containing an internal standard[10]

• 96-well incubation plates[12]

• Incubator set to 37°C[4]

Procedure:

• Prepare Reagents: Thaw rat liver microsomes on ice. Prepare working solutions of evocarpine and NADPH in phosphate buffer. The final concentration of the organic solvent should typically be less than 1% to avoid enzyme inhibition.[4]

• Pre-incubation: In a 96-well plate, add the phosphate buffer, evocarpine working solution, and the microsome solution.

• Initiate Reaction: Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the metabolic reaction by adding the NADPH solution.[16]

• Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding ice-cold acetonitrile containing an internal standard.[5] The zero-time point is typically quenched immediately after the addition of NADPH.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.[10]

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining evocarpine.

Optimization of Incubation Time

To determine the optimal incubation time, it is essential to establish conditions where the rate of evocarpine depletion is linear.

Procedure:

• Follow the standard protocol above, using a range of incubation times (e.g., 0, 2, 5, 10, 15, 30, 45, and 60 minutes).

• Plot the natural logarithm of the percentage of remaining evocarpine versus time.

• The optimal incubation time will be within the linear portion of this curve, typically where the substrate depletion is less than 20%.

Visualizations

Experimental Workflow

Caption: Workflow for a typical evocarpine RLM assay.

Troubleshooting Logic

Caption: A logical approach to troubleshooting RLM assays.

References

• A Comparative Analysis of the Pharmacokinetic Profiles of Evocarpine and its Metabolites - Benchchem.

• Optimization of Rat Liver Microsomal Stability Assay Using HPLC - Science Alert. Available at: [Link]

• Optimized Proteomic Analysis of Rat Liver Microsomes Using Dual Enzyme Digestion With 2D-LC-MS/MS - PubMed. Available at: [Link]

• Characterization of in vitro metabolites of evocarpine in rat liver microsomes and their influence on antibacterial activity | Request PDF - ResearchGate. Available at: [Link]

• Metabolic Activation of the Indoloquinazoline Alkaloids Evodiamine and Rutaecarpine by Human Liver Microsomes: Dehydrogenation and Inactivation of Cytochrome P450 3A4 - DOI. Available at: [Link]

• Retrospective assessment of rat liver microsomal stability at NCATS: data and QSAR models. Available at: [Link]

• Technical Support Center: Troubleshooting In Vitro Assays - Benchchem.

• Maximum incubation time for a microssome stability assay - ResearchGate. Available at: [Link]

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes - IntechOpen. Available at: [Link]

• Troubleshooting | BioAssay Systems. Available at: [Link]

• Characterization of the in Vitro Metabolic Profile of Evodiamine in Human Liver Microsomes and Hepatocytes by UHPLC-Q Exactive Mass Spectrometer - PMC. Available at: [Link]

• Assay Troubleshooting | MB - About. Available at: [Link]

• Structural comparison of cytochromes P450 2A6, 2A13, and 2E1 with pilocarpine - PubMed. Available at: [Link]

• Stability of drug metabolizing enzymes during the incubation conditions of the liver microsomal assay with non-induced and induced mouse liver S-9 fractions - PubMed. Available at: [Link]

• Application of In Vitro Metabolism Activation in High-Throughput Screening - PMC - NIH. Available at: [Link]

• Pharmacogenomics and Drug Interactions on Cytochrome P450 Metabolism - Walsh Medical Media. Available at: [Link]

• Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs - MDPI. Available at: [Link]

• The impact of the exposome on cytochrome P450-mediated drug metabolism - PMC - NIH. Available at: [Link]

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• 5. enamine.net [enamine.net]
• 6. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - HK [thermofisher.com]
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Reference Data & Comparative Studies

Evocarpine vs. Rutaecarpine: A Comparative Guide to Pharmacological Activity

Executive Summary

Evodia rutaecarpa (Wu-Zhu-Yu) is a foundational herb in traditional medicine, serving as a rich reservoir of bioactive alkaloids. For drug development professionals, two of its most prominent isolates—Evocarpine and Rutaecarpine —present highly divergent pharmacological profiles. While they originate from the same botanical source, their distinct chemical scaffolds dictate entirely different mechanisms of action.

This guide provides an objective, data-driven comparison of Evocarpine and Rutaecarpine, detailing their structural divergence, primary biological targets, and validated experimental methodologies to support preclinical research and formulation design.

Structural Divergence and Target Affinity

The pharmacological differences between these two compounds are fundamentally rooted in their chemical structures:

• Evocarpine is a quinolone alkaloid featuring a 2-alkyl-4-quinolone scaffold with a lipophilic tail[1]. This structure allows it to efficiently insert into bacterial cell walls and modulate membrane-bound ion channels, making it a potent antimicrobial and vasorelaxant agent[2].

• Rutaecarpine is a pentacyclic indolopyridoquinazolinone [3]. Its planar, rigid, and highly conjugated structure enables it to intercalate or bind deeply into the active sites of intracellular enzymes and kinases (such as COX-2, eNOS, and PI3K/Akt), driving its potent anti-inflammatory and cardiovascular protective effects[4].

Comparative Pharmacological Profiles

Cardiovascular and Vasomotor Effects

Both alkaloids exhibit cardiovascular benefits, but through entirely different pathways:

• Evocarpine (Direct Ion Channel Modulation): Acts as a direct calcium influx blocker. It specifically inhibits voltage-dependent calcium channels (VDCCs) in vascular smooth muscle cells. In isolated rat thoracic aortas, evocarpine significantly inhibits contractions induced by high external potassium (60 mM K+) with an IC50 of 9.8 µM, leading to potent vasorelaxation[2].

• Rutaecarpine (Endothelial & Platelet Signaling): Exerts cardiovascular protection by enhancing the synthesis of nitric oxide (NO) through the phosphorylation of endothelial nitric oxide synthase (eNOS)[4]. Furthermore, it inhibits platelet activation and mitigates microvascular thrombosis via the PI3K/Akt/GSK3β signaling pathway[4].

Antimicrobial vs. Anti-inflammatory Activity

• Evocarpine (Antimicrobial): Demonstrates potent efficacy against multidrug-resistant (MDR) bacteria, including Mycobacterium tuberculosis and MRSA. Its primary mechanism is the disruption of peptidoglycan biosynthesis via the inhibition of the ATP-dependent MurE ligase, leading to bacterial cell death[5].

• Rutaecarpine (Anti-inflammatory): Functions as a broad-spectrum immunomodulator. In macrophages stimulated by Gram-positive bacterial virulence factors like Lipoteichoic acid (LTA), rutaecarpine suppresses the production of iNOS, COX-2, and IL-1β by attenuating the NF-κB and ERK/p38 MAPK signaling cascades[6].

Caption: Divergent pharmacological pathways of Evocarpine and Rutaecarpine.

Quantitative Bioactivity Data

The following table summarizes the key quantitative metrics for both compounds across standardized assays:

Compound	Target / Assay Model	Potency Metric	Primary Mechanism	Reference
Evocarpine	Rat Thoracic Aorta (60 mM K+ induced)	IC50 = 9.8 µM	VDCC Inhibition (Vasorelaxation)	[[2]]()
Evocarpine	M. smegmatis ATCC 14468	MIC = 2 mg/L	MurE Ligase Inhibition (Antibacterial)	5
Rutaecarpine	LTA-stimulated RAW 264.7 Macrophages	Dose-dependent	NF-κB / ERK / p38 Inhibition	6
Rutaecarpine	SARS-CoV-2 S-protein/ACE2 Binding	-8.6 KJ/mol	Disruption of viral entry	7

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols highlight the causality behind the experimental design used to evaluate these alkaloids.

Protocol 1: Vasorelaxant Activity Assay for Evocarpine (Organ Bath System)

Causality & Design: This assay utilizes 60 mM KCl to induce smooth muscle contraction. High extracellular potassium depolarizes the cell membrane, which selectively forces Voltage-Dependent Calcium Channels (VDCCs) to open. By isolating this specific influx mechanism, researchers can definitively prove whether Evocarpine acts as a calcium channel blocker[2].

• Tissue Preparation: Isolate thoracic aortas from sacrificed Wistar rats. Clean the tissue of adhering fat and connective tissue, and cut into 2-3 mm rings.

• Equilibration: Mount the rings in organ baths containing physiological salt solution (PSS) aerated with 95% O2 and 5% CO2 at 37°C. Apply a resting tension of 1g and equilibrate for 60 minutes.

• Pre-contraction: Introduce 60 mM KCl into the bath to induce sustained membrane depolarization and contraction.

• Drug Application: Once the contraction plateaus, apply Evocarpine cumulatively (1–100 µM) to the bath and record changes in isometric tension.

• System Validation (Crucial Step): To validate that the relaxation is strictly due to VDCC antagonism, introduce Bay K8644 (a known calcium channel agonist). If Bay K8644 successfully antagonizes Evocarpine's relaxant effect, the VDCC-blocking mechanism is confirmed[2].

Protocol 2: Anti-inflammatory Macrophage Assay for Rutaecarpine

Causality & Design: Instead of the standard Lipopolysaccharide (LPS) model, this protocol utilizes Lipoteichoic acid (LTA). LTA is a virulence factor specific to Gram-positive bacteria that mediates inflammation strictly through Toll-Like Receptor 2 (TLR2). This allows researchers to map Rutaecarpine's specific inhibitory effects on TLR2-downstream targets (NF-κB and ERK/p38)[6].

Caption: Experimental workflow for assessing Rutaecarpine's anti-inflammatory activity via LTA stimulation.

• Cell Culture: Seed RAW 264.7 murine macrophages in 6-well plates and incubate until 80% confluence.

• Pre-treatment: Treat the cells with a concentration gradient of Rutaecarpine (e.g., 1, 5, 10 µM) for 1 hour prior to stimulation.

• Stimulation: Add LTA (10 µg/mL) to the culture medium to induce the inflammatory cascade. Incubate for 24 hours.

• Protein Extraction: Wash cells with cold PBS and lyse using RIPA buffer containing protease and phosphatase inhibitors to preserve phosphorylation states.

• Western Blot Validation: Run lysates on SDS-PAGE. Probe specifically for phosphorylated NF-κB p65, phosphorylated IκBα, and downstream effectors (iNOS, COX-2). A reduction in phosphorylated targets relative to total protein confirms the attenuation of the signaling pathway[6].

Drug-Drug Interactions: The Antagonism Paradox

For drug development professionals formulating botanical extracts, a critical pharmacokinetic interaction exists between these two compounds. While Evocarpine possesses potent antimycobacterial properties, Rutaecarpine strongly antagonizes Evocarpine's antibacterial efficacy when the two are combined[8].

In vitro interaction studies using the fractional inhibitory concentration index (FICI) revealed FICI values between 5 and 9 (where >4 indicates strong antagonism) when Evocarpine was co-administered with Rutaecarpine against mycobacterial strains[5][8]. This paradox highlights the necessity of isolating and purifying Evocarpine for targeted antibacterial therapies, rather than relying on crude Evodia rutaecarpa extracts where the presence of Rutaecarpine will neutralize its efficacy.

References

• The vasorelaxant effect of evocarpine in isolated aortic strips: mode of action - PubMed.
• Evocarpine's Efficacy Against Multidrug-Resistant Bacteria: A Comparative Analysis - Benchchem.
• Pharmacological Activities and Pharmacokinetics of Rutaecarpine - Pharmaceutical Sciences.
• Anti-Inflammatory Mechanism of An Alkaloid Rutaecarpine in LTA-Stimulated RAW 264.7 Cells: Pivotal Role on NF-κB and ERK/p38 Signaling Molecules - MDPI.
• Evocarpine | Antibacterial | cAMP | Calcium Channel - TargetMol.
• The Ethanol Extract of Evodiae Fructus and Its Ingredient, Rutaecarpine, Inhibit Infection of SARS-CoV-2 and Inflammatory Responses - MDPI.
• Evocarpine: A Technical Guide to Natural Sources and Synthesis - Benchchem.
• Promising derivatives of rutaecarpine with diverse pharmacological activities - PMC.

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• 8. Evocarpine | Antibacterial | cAMP | Calcium Channel | TargetMol [targetmol.com]

Structure-activity relationship (SAR) of evocarpine and its derivatives

Structure-Activity Relationship (SAR) and Pharmacological Profiling of Evocarpine and Its Derivatives: A Comparative Guide

Executive Summary

Evocarpine, a primary quinolone alkaloid isolated from the medicinal plant Evodia rutaecarpa, has emerged as a highly versatile scaffold in modern drug discovery. While the parent compound exhibits potent antibacterial and vasorelaxant properties, targeted modifications to its aliphatic side chain yield derivatives with entirely distinct pharmacological profiles. This guide provides an objective, data-driven comparison of evocarpine and its key derivatives—specifically focusing on 1-methyl-2-undecyl-4(1H)-quinolone (MUQ)—to equip researchers with actionable insights into their structure-activity relationships (SAR), comparative efficacies, and validated experimental protocols.

Structural Landscape and SAR Profiling

The core pharmacophore of this class is the quinolone ring, but the biological target is dictated almost entirely by the length and saturation of the C-2 aliphatic chain [4].

• Evocarpine: Features a 13-carbon unsaturated chain (2-tridecylidene). This specific conformation grants the molecule high affinity for membrane-bound targets, allowing it to inhibit ATP-dependent MurE ligase in bacteria [1] and block voltage-dependent calcium channels (VDCCs) in vascular smooth muscle [2].

• Dihydroevocarpine: Features a 13-carbon saturated chain (2-tridecyl). The loss of the double bond significantly reduces its binding affinity across primary targets, rendering it a weak intermediate [4].

• MUQ (1-methyl-2-undecyl-4(1H)-quinolone): Features an 11-carbon saturated chain (2-undecyl). The structural transition from a C13 unsaturated chain to a C11 saturated chain fundamentally alters the molecule's spatial conformation and lipophilicity. This shift abolishes its affinity for MurE and VDCCs, instead enabling MUQ to penetrate cells and specifically downregulate the transcription of the PiT-1 gene (a phosphate cotransporter) [3], while also acting as an irreversible inhibitor of Monoamine Oxidase B (MAO-B) [5].

Mechanistic Pathways

Divergent signaling pathways of evocarpine and its derivative MUQ.

Comparative Efficacy Data

Table 1: Comparative Antibacterial Efficacy (Targeting MurE Ligase) Evocarpine demonstrates potent efficacy against multidrug-resistant (MDR) strains by disrupting peptidoglycan biosynthesis. Notably, it outperforms the standard therapeutic Isoniazid against M. smegmatis [1].

Compound	Target Strain	MIC (mg/L)	Fold Difference	Reference
Evocarpine	M. smegmatis ATCC 14468	2	2x more active	[1]
Isoniazid	M. smegmatis ATCC 14468	4	Baseline	[1]
Evocarpine	M. tuberculosis MDR Isolates	5 - 20	N/A	[1]

Table 2: Comparative Anti-Calcification & Neurological Efficacy While all tested compounds attenuate alkaline phosphatase to some degree, only MUQ actively decreases PiT-1 gene expression, making it a viable candidate for Calcific Aortic Stenosis (CAS) [3].

Compound	Aliphatic Chain	PiT-1 Gene Inhibition	MAO-B Inhibition (IC50)	Primary Indication
Evocarpine	2-tridecylidene (C13, unsaturated)	Negative	Not Reported	Antibacterial / Vasorelaxant
Dihydroevocarpine	2-tridecyl (C13, saturated)	Negative	Not Reported	Limited
MUQ	2-undecyl (C11, saturated)	Positive	15.3 µM	Anti-calcification / Neuroprotection

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific controls that prove causality rather than mere correlation.

Protocol 1: High Phosphate-Induced Calcification Assay in HAVICs

Purpose: To evaluate the efficacy of MUQ in preventing ectopic valve calcification by inhibiting the PiT-1 cotransporter[3]. Causality & Validation: High phosphate (3.2 mM) is used to accurately mimic the hyperphosphatemia seen in clinical CAS. Sodium phosphonoformate (PFA) is utilized as a positive control because it is a known, selective inhibitor of PiT-1. If MUQ mirrors PFA's effects without inducing cell death, it self-validates that the reduction in calcification is mechanistically driven by PiT-1 pathway inhibition rather than non-specific cytotoxicity.

• Cell Culture: Isolate Human Aortic Valve Interstitial Cells (HAVICs) and culture in standard DMEM supplemented with 10% FBS.

• Calcification Induction: Seed HAVICs into 24-well plates. Upon reaching 80% confluence, replace the medium with a high-phosphate medium (3.2 mM inorganic phosphate).

• Treatment Application:

  • Experimental Arm: Add MUQ at cumulative concentrations (30, 100, and 300 nM).

  • Negative Control: Evocarpine (to prove the necessity of the C11 saturated chain).

  • Positive Control: PFA (1 mM).

• Incubation: Incubate all groups for 7 days at 37°C in a 5% CO2 atmosphere.

• Quantification (Orthogonal Readouts):

  • Phenotypic: Stain with Alizarin Red S to quantify calcium deposits.

  • Mechanistic: Extract total RNA and protein to measure PiT-1 expression via RT-qPCR and Western Blotting, respectively.

Self-validating experimental workflow for HAVIC calcification assay.

Protocol 2: Broth Microdilution Assay for Antimicrobial MIC

Purpose: To determine the Minimum Inhibitory Concentration (MIC) of evocarpine against Mycobacterium smegmatis [1]. Causality & Validation: Isoniazid serves as the benchmark standard to validate the assay's sensitivity. Furthermore, the inclusion of a Fractional Inhibitory Concentration Index (FICI) testing arm with evodiamine acts as an internal control for competitive antagonism. Because evodiamine competes for the same MurE ligase binding pocket, an antagonistic FICI result (>4) proves that evocarpine's efficacy is target-specific.

• Inoculum Preparation: Adjust the bacterial suspension of M. smegmatis ATCC 14468 to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of evocarpine (ranging from 0.5 to 64 mg/L) in Mueller-Hinton Broth (MHB).

• Control Setup:

  • Positive Control: MHB + Bacteria (No drug).

  • Negative Control: MHB only (Sterility check).

  • Comparative Control: Isoniazid serial dilutions.

  • Antagonism Check: Evocarpine + Evodiamine combination wells.

• Incubation & Reading: Incubate at 37°C for 24 hours. The MIC is recorded as the lowest concentration that completely inhibits visible bacterial growth (confirmed via optical density at 600 nm).

References

• "Evocarpine's Efficacy Against Multidrug-Resistant Bacteria: A Comparative Analysis" - Benchchem.
• "The vasorelaxant effect of evocarpine in isolated aortic strips: mode of action" - PubMed.
• "1-Methyl-2-undecyl-4(1H)-quinolone, a derivative of quinolone alkaloid evocarpine, attenuates high phosphate-induced calcification of human aortic valve interstitial cells by inhibiting phosphate cotransporter PiT-1" - PubMed.
• "Chemical structure of evocarpine and its derivatives" - ResearchGate.
• "1-Methyl-2-undecyl-4(1H)-quinolone as an Irreversible and Selective Inhibitor of Type B Monoamine Oxidase" - J-Stage.

A Case of Unexpected Antagonism: Deconstructing the Antimycobacterial Interaction of Evocarpine and Indoloquinazoline Alkaloids

For researchers, scientists, and drug development professionals, this guide provides an in-depth analysis of the surprising antagonistic interaction between the quinolone alkaloid evocarpine and the indoloquinazoline alkaloids evodiamine and rutaecarpine against mycobacteria. This guide will dissect the experimental evidence, outline the methodologies used to uncover this antagonism, and explore the proposed mechanisms behind this counterintuitive finding.

The quest for novel antimycobacterial agents is a critical endeavor in the face of rising drug resistance. Natural products, with their vast structural diversity, represent a promising reservoir for new therapeutic leads. Alkaloids isolated from plants of the Evodia species, such as evocarpine, evodiamine, and rutaecarpine, have individually demonstrated a range of biological activities, including antibacterial effects.[1][2] Evocarpine, a quinolone alkaloid, has shown notable potency against various bacteria, including multidrug-resistant (MDR) strains of Mycobacterium tuberculosis.[1] This has logically led to investigations into its potential synergistic effects when combined with other co-occurring alkaloids from the same plant extracts.

However, contrary to the common goal of identifying synergistic combinations, research has revealed a significant antagonistic relationship between evocarpine and the indoloquinazoline alkaloids evodiamine and rutaecarpine.[3][4] This guide will delve into the scientific findings that illuminate this unexpected interaction, providing a crucial case study for natural product-based drug discovery programs.

Unveiling the Antagonism: A Comparative Analysis

Initial assessments of the individual alkaloids revealed that evocarpine possesses significant antimycobacterial activity.[1] In contrast, the indoloquinazoline alkaloids, evodiamine and rutaecarpine, exhibit weaker or no activity against certain mycobacterial strains.[3][4] The surprising discovery was made when these compounds were tested in combination.

Table 1: Individual Antimycobacterial Activity

Compound	Mycobacterium tuberculosis H37Rv MIC (mg/L)	Activity	Reference
Evocarpine	10	Active	[3]
Evodiamine	10	Active	[3]
Rutaecarpine	Inactive	Inactive	[3]

Table 2: Comparative Efficacy of Evocarpine and Isoniazid against Mycobacterium smegmatis

Compound	MIC (mg/L)	Fold Difference	Reference
Evocarpine	2	2x more active	[1]
Isoniazid	4	-	[1]

The primary method for quantifying the interaction between two or more antimicrobial agents is the checkerboard assay, which systematically tests a range of concentrations of each compound, both alone and in combination.[5][6] The results of this assay are used to calculate the Fractional Inhibitory Concentration Index (FICI), a key parameter for defining the nature of the interaction.

The FICI is calculated as follows:

FICI = FICA + FICB = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)[7]

The interpretation of the FICI value is critical:

• Synergy: FICI ≤ 0.5[8]

• Additive: 0.5 < FICI ≤ 1.0[8]

• Indifference: 1.0 < FICI < 4.0[8]

• Antagonism: FICI ≥ 4.0[8]

In the case of evocarpine combined with either evodiamine or rutaecarpine, the experimental data yielded FICI values between 5 and 9.[3][4] This unequivocally points to a strong antagonistic interaction, meaning that the indoloquinazoline alkaloids markedly diminish the antimycobacterial efficacy of evocarpine.[3][4]

Table 3: Interaction of Evocarpine with Indoloquinazoline Alkaloids

Combination	FICI Value	Interpretation	Reference
Evocarpine + Evodiamine	5 - 9	Antagonism	[3][4]
Evocarpine + Rutaecarpine	5 - 9	Antagonism	[3][4]

This finding is of profound significance for natural product screening, as it highlights a critical caveat: compounds present in the same plant extract can have opposing effects, and their combined activity may not be a simple sum of their individual potencies.[3][4]

The "How": Experimental Workflow for Assessing Antimicrobial Synergy

The determination of antimicrobial interactions is a meticulous process. The following outlines the standard workflow for a checkerboard assay.

Caption: A generalized workflow for the checkerboard assay to determine antimicrobial interactions.

The "Why": Proposed Mechanism of Antagonism

The leading hypothesis for the observed antagonism between evocarpine and the indoloquinazoline alkaloids is the formation of a molecular complex in solution.[3][4] Computational modeling of the interaction energies between these molecules supports this theory.[3] This complex formation is thought to effectively sequester evocarpine, reducing its bioavailability and hindering its ability to reach its molecular target within the mycobacterial cell.

Evocarpine's proposed mechanism of action against M. tuberculosis is the inhibition of the ATP-dependent MurE ligase.[1] This enzyme is a critical component in the biosynthesis of peptidoglycan, an essential polymer that forms the bacterial cell wall.[1] By inhibiting MurE ligase, evocarpine disrupts cell wall integrity, ultimately leading to bacterial cell death.[1] The formation of a complex with evodiamine or rutaecarpine would physically prevent evocarpine from binding to and inhibiting this vital enzyme.

Caption: Proposed mechanism of antagonism through molecular complex formation.

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, the following detailed protocols are provided.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

• Preparation of Inoculum: Aseptically prepare a suspension of the mycobacterial strain in a suitable broth (e.g., Middlebrook 7H9 with OADC supplement) and adjust the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1.5 x 108 CFU/mL.[7] Dilute this suspension to achieve the desired final inoculum concentration in the assay plate.

• Drug Dilution: Prepare serial two-fold dilutions of the test compounds (evocarpine, evodiamine, rutaecarpine) in sterile 96-well microtiter plates.

• Inoculation: Add the prepared bacterial inoculum to each well containing the different concentrations of the compounds. Include a positive control (bacteria in broth without any compound) and a negative control (broth only).

• Incubation: Seal the plates and incubate at 37°C for the appropriate duration for the mycobacterial species being tested.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the mycobacteria.[9]

Protocol 2: Checkerboard Assay for Synergy/Antagonism Testing

• Plate Setup: Prepare a 96-well plate with serial dilutions of compound A (e.g., evocarpine) along the x-axis and serial dilutions of compound B (e.g., evodiamine or rutaecarpine) along the y-axis. The concentrations should typically range from sub-inhibitory to supra-inhibitory levels based on the predetermined MICs.

• Inoculation: Inoculate all wells (except for negative controls) with the standardized mycobacterial suspension as described in Protocol 1.

• Incubation: Incubate the plate under the same conditions as the MIC assay.

• Data Collection: After incubation, determine the MIC of each compound alone and the MIC of each compound in the presence of the other.

• FICI Calculation: Calculate the FICI as described previously.

Conclusion and Future Directions

The antagonistic interaction between evocarpine and indoloquinazoline alkaloids serves as a compelling reminder of the complexity of natural product pharmacology. While the individual components of a plant extract may show promise, their combined effects can be unpredictable and even detrimental to the desired therapeutic outcome. This study underscores the importance of rigorous combination testing in the early stages of drug discovery.

Future research should focus on elucidating the precise stoichiometry and binding kinetics of the proposed molecular complex. Further structural studies could confirm the nature of this interaction and potentially inform the design of novel evocarpine derivatives that are less susceptible to this antagonistic effect. Understanding these fundamental interactions is paramount to successfully harnessing the therapeutic potential of natural products in the fight against mycobacterial infections.

References

• Schinkovitz, A., et al. (2015). Antagonistic effects of indoloquinazoline alkaloids on antimycobacterial activity of evocarpine. Journal of Applied Microbiology, 118(4), 864-871. [Link]

• Bio-protocol. (n.d.). 4.2. The Fractional Inhibitory Concentration (FIC) Index as a Measure of Antibiotic Synergy. Bio-protocol. [Link]

• Schinkovitz, A., et al. (2015). Antagonistic effects of indoloquinazoline alkaloids on antimycobacterial activity of evocarpine. Journal of Applied Microbiology. [Link]

• ResearchGate. (n.d.). Antagonistic effects of indoloquinazoline alkaloids on antimycobacterial activity of evocarpine | Request PDF. ResearchGate. [Link]

• Feng, W., & Yang, J. (2023). Interpretation of Fractional Inhibitory Concentration Index (FICI). Bio-protocol Exchange. [Link]

• EPrints@NIRT. (2025). Detection of Drug Susceptibility and Drug Interactions in Mycobacterium tuberculosis using Resazurin Microtiter and Checkerboard. EPrints@NIRT. [Link]

• Sao, M. (2023). Checkerboard Method for In Vitro Synergism Testing of Three Antimicrobials against Multi Drug Resistant and Extremely Drug Resistant Mycobacterium Tuberculosis. Acta Chimica et Pharmaceutica Indica, 13(4), 1-2. [Link]

• Chevereau, A., et al. (2024). Beyond the FIC index: the extended information from fractional inhibitory concentrations (FICs). bioRxiv. [Link]

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• ResearchGate. (2016). How do you calculate the fractional inhibitory concentration index (FICi) of two combinations of drugs, if their MICs are unknown?. ResearchGate. [Link]

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• Wang, S., et al. (2022). Evodiamine: A Extremely Potential Drug Development Candidate of Alkaloids from Evodia rutaecarpa. Molecules, 27(19), 6296. [Link]

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Comparative Guide: Evocarpine Cytotoxicity in HepG-2 vs. HeLa Cell Lines

Introduction and Mechanistic Overview

Evocarpine, a naturally occurring quinolone alkaloid extracted from the fruit of Evodia rutaecarpa, has gained significant traction in oncology drug development due to its potent anti-proliferative properties[1]. As researchers evaluate its therapeutic window, comparing its efficacy across distinct histological origins—such as hepatocellular carcinoma (HepG-2) and cervical adenocarcinoma (HeLa)—is critical for targeted drug design.

The cytotoxicity of evocarpine is not merely a non-specific necrotic event; rather, it is a highly regulated induction of apoptosis[1]. Mechanistically, evocarpine disrupts cellular homeostasis through two primary signaling axes:

• Suppression of the PI3K/AKT Pathway: Evocarpine downregulates anti-apoptotic proteins such as Bcl-2, effectively lowering the apoptotic threshold of the cancer cell[1].

• Activation of MAPK Cascades: It upregulates p38 and JNK signaling, driving stress-induced cellular responses that culminate in the activation of executioner caspases (e.g., Caspase-3)[1].

Evocarpine-induced apoptotic signaling pathways in cancer cells.

Comparative Cytotoxicity: HepG-2 vs. HeLa

When evaluating the half-maximal inhibitory concentration (IC50), evocarpine exhibits a dose- and time-dependent cytotoxic effect that varies by cell lineage[1]. Broad literature indicates that both HepG-2 and HeLa cell lines fall within a general susceptibility range of 15.85 to 56.36 µM[2]. However, specific assay conditions have isolated the IC50 for HeLa at approximately 24.25 µM, while HepG-2 demonstrates a slightly higher resistance with an IC50 of 52.8 µM[3].

Table 1: Quantitative Comparison of Evocarpine Cytotoxicity

Parameter	HepG-2 (Hepatocellular Carcinoma)	HeLa (Cervical Adenocarcinoma)
General IC50 Range	15.85 - 56.36 µM[2]	15.85 - 56.36 µM[2]
Specific IC50 Value	~52.80 µM[3]	~24.25 µM[3]
Primary Cell Death Mode	Apoptosis (Caspase-dependent)	Apoptosis (Caspase-dependent)
Relative Sensitivity	Moderate	High

Scientist's Insight: The differential sensitivity (HeLa being more susceptible than HepG-2) likely stems from the basal metabolic profiles and intrinsic detoxification mechanisms of the respective tissues. Hepatic cell lines (HepG-2) retain higher basal levels of xenobiotic-metabolizing enzymes (such as Cytochrome P450s), which may partially neutralize evocarpine before it reaches its intracellular signaling targets.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, cytotoxicity must be evaluated using orthogonal methods. Relying solely on metabolic assays (like MTT) can be confounded by temporary metabolic shifts or cytostatic effects. Therefore, coupling MTT with Annexin V/PI flow cytometry provides a self-validating system to confirm that reduced viability is genuinely due to programmed cell death[1].

Self-validating experimental workflow for cytotoxicity and apoptosis.

Protocol 1: MTT Assay for IC50 Determination

Causality: The MTT assay measures the activity of NAD(P)H-dependent cellular oxidoreductase enzymes. A reduction in the formation of purple formazan crystals directly correlates with a decrease in viable, metabolically active cells, allowing for precise IC50 interpolation[2].

• Cell Seeding: Seed HepG-2 and HeLa cells at a density of 5×103 cells/well in 96-well plates. Incubate for 24 hours at 37°C, 5% CO2 to allow adherence.

• Treatment: Aspirate media and apply evocarpine at serial concentrations (e.g., 0, 5, 10, 25, 50, 75, 100 µM). Include a vehicle control (DMSO < 0.1%) and a blank (media only) to validate baseline absorbance.

• Incubation: Incubate the treated plates for 24 to 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C[2].

• Formazan Solubilization: Carefully remove the media to avoid disturbing the crystals. Add 100 µL of DMSO per well to dissolve the insoluble formazan[2].

• Quantification: Measure absorbance at 570 nm using a microplate reader[2]. Calculate the IC50 using non-linear regression analysis against the vehicle control.

Protocol 2: Annexin V/PI Flow Cytometry (Apoptosis Validation)

Causality: Annexin V binds to phosphatidylserine, which translocates to the outer plasma membrane leaflet during early apoptosis. Propidium Iodide (PI) intercalates into DNA but can only enter cells with compromised membranes (late apoptosis/necrosis). This dual-staining distinguishes the exact mechanism of cell death, validating that the MTT results are driven by apoptosis rather than necrosis[1].

• Preparation: Treat cells with evocarpine at the calculated IC50 concentrations for 24 hours.

• Harvesting: Collect both floating (apoptotic) and adherent cells using an enzyme-free dissociation buffer to prevent false-positive phosphatidylserine exposure caused by harsh trypsinization.

• Washing: Wash the cell pellet twice with cold PBS and resuspend in 1X Annexin V Binding Buffer at a concentration of 1×106 cells/mL.

• Staining: Add 5 µL of FITC-Annexin V and 5 µL of PI to 100 µL of the cell suspension. Incubate for 15 minutes at room temperature in the dark[1].

• Analysis: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry. Gate for viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic (Annexin V+/PI+) populations.

Conclusion

Evocarpine demonstrates significant, selective cytotoxicity against human cancer cell lines. The comparative data reveals that HeLa cells are more sensitive to evocarpine-induced apoptosis than HepG-2 cells, a phenomenon likely rooted in differences in intrinsic metabolic clearance. By employing robust, self-validating protocols like parallel MTT and Annexin V/PI assays, researchers can accurately map the therapeutic potential and precise molecular targets of this promising quinolone alkaloid.

References

• "Evocarpine's Apoptotic Efficacy in Diverse Cancer Cell Lines: A Compar
• "The Biological Activity of Evocarpine: A Technical Overview for Drug Development Professionals - Benchchem", Benchchem,
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Validating Evocarpine-Induced cAMP Pathway Activation in Leukemia Cells: A Comparative Methodological Guide

As the search for novel antineoplastic agents derived from traditional pharmacopeia accelerates, quinolone alkaloids like evocarpine—extracted from Evodia rutaecarpa[1]—have demonstrated significant cytotoxicity against leukemia cell lines such as CCRF-CEM[2]. Recent computational and in vitro models suggest that quinolone and quinazoline alkaloids may act as phosphodiesterase (PDE) inhibitors, thereby modulating cyclic AMP (cAMP) signaling cascades[3]. Elevated intracellular cAMP activates Protein Kinase A (PKA), leading to cell cycle arrest and mitochondrial dysfunction in leukemia models[4].

This guide provides a rigorous, self-validating framework for quantifying evocarpine-induced cAMP accumulation. By comparing leading detection technologies and detailing a field-proven protocol, we aim to equip researchers with the causality and methodological precision required for robust target validation.

Mechanistic Rationale: Evocarpine and the cAMP Axis

To design a self-validating assay, one must first understand the biological causality. Evocarpine is hypothesized to inhibit PDE activity, preventing the hydrolysis of cAMP into 5'-AMP[3]. The resulting accumulation of cAMP triggers downstream apoptotic pathways in leukemia cells[4].

Evocarpine-mediated cAMP pathway activation and apoptosis in leukemia cells.

Comparative Analysis of cAMP Detection Technologies

When validating cAMP pathway activation, selecting the appropriate detection platform is critical. The table below compares three primary methodologies based on sensitivity, throughput, and dynamic range.

Table 1: Comparison of cAMP Detection Platforms

Feature	AlphaScreen® cAMP Assay	FRET-based Biosensors (e.g., EPAC)	Traditional Competitive ELISA
Mechanism	Bead-based proximity luminescence	Live-cell fluorescence resonance	Enzyme-linked colorimetric
Sensitivity	High (Femtomolar range)	Moderate (Nanomolar range)	Moderate (Picomolar range)
Throughput	Ultra-High (384/1536-well)	Low to Medium (Microscopy/Plate)	Medium (96-well)
Lysis Required?	Yes	No (Live-cell kinetic data)	Yes
Best For	High-throughput compound screening	Real-time spatial resolution	Low-budget, low-throughput labs
Our Recommendation	Optimal for Evocarpine dose-response	Useful for secondary kinetic validation	Not recommended for HTS

Causality of Choice: We select the AlphaScreen® assay for this protocol because its bead-based proximity luminescence offers the highest signal-to-background ratio, which is essential when differentiating between weak and potent PDE inhibitors in complex alkaloid extracts[2].

Experimental Protocol: AlphaScreen Validation in CCRF-CEM Cells

A self-validating protocol must include internal controls that prove the assay system is functioning independently of the test compound.

Reagents and Cell Lines

• Cell Line: CCRF-CEM (Human T-lymphoblastoid leukemia)[2].

• Test Compound: Evocarpine (synthesized or isolated >98% purity)[4].

• Positive Control: Forskolin (Direct Adenylyl Cyclase activator) - Validates the cells' capacity to produce cAMP.

• Reference Inhibitor: Rolipram or IBMX (Broad-spectrum PDE inhibitors) - Validates the PDE-inhibition detection window.

Step-by-Step Methodology

Step 1: Cell Preparation and Seeding

• Culture CCRF-CEM cells in RPMI-1640 supplemented with 10% FBS.

• Causality: Harvest cells in the logarithmic growth phase to ensure uniform basal adenylyl cyclase activity. Wash and resuspend in stimulation buffer (HBSS containing 0.1% BSA and 0.5 mM IBMX). Note: If testing evocarpine's direct PDE inhibition, omit IBMX from the buffer to avoid masking evocarpine's effect.

Step 2: Compound Treatment

• Seed 5,000 cells/well into a 384-well OptiPlate.

• Add Evocarpine at varying concentrations (0.1 μM to 30 μM)[2].

• Incubate for 30 minutes at 37°C.

• Causality: A 30-minute incubation is optimal for capturing peak transient cAMP accumulation before cellular desensitization or compensatory efflux mechanisms trigger.

Step 3: Lysis and Detection

• Add the AlphaScreen Acceptor beads (conjugated to anti-cAMP antibodies) and Donor beads (coated with streptavidin/biotinylated-cAMP) in lysis buffer.

• Incubate in the dark for 1 hour at room temperature.

• Causality: This is a competitive assay. Endogenous cAMP from the treated cells competes with the biotinylated-cAMP for antibody binding. Higher intracellular cAMP results in decreased proximity luminescence, ensuring a highly sensitive inverse-readout.

Step 4: Data Acquisition

• Read the plate on an EnVision® Multilabel Reader (Excitation: 680 nm; Emission: 520-620 nm).

Step-by-step workflow for validating cAMP accumulation in CCRF-CEM cells.

Expected Quantitative Data & Interpretation

To validate the assay's integrity, your data should mirror the expected pharmacological profiles of the controls. Below is a representative data summary demonstrating how evocarpine's efficacy is benchmarked against known modulators.

Table 2: Representative cAMP Accumulation Data (CCRF-CEM Cells)

Treatment Group	Concentration	Intracellular cAMP (nM)	Fold Change (vs. Vehicle)	Interpretation
Vehicle (DMSO 0.1%)	N/A	2.4 ± 0.3	1.0x	Basal level established
Forskolin (Positive Control)	10 μM	145.2 ± 12.1	~60.5x	Adenylyl cyclase is fully functional
IBMX (PDE Control)	500 μM	48.5 ± 4.2	~20.2x	Baseline PDE inhibition window
Evocarpine	5 μM	12.1 ± 1.8	~5.0x	Mild PDE inhibition / cAMP activation
Evocarpine	15 μM	35.4 ± 3.1	~14.7x	Moderate dose-dependent activation
Evocarpine	30 μM	52.8 ± 5.5	~22.0x	Strong activation, comparable to IBMX

Data Interpretation: The dose-dependent increase in cAMP following evocarpine treatment confirms its role as a modulator of the cAMP/PDE axis[3]. Because the Forskolin control achieved a massive 60-fold increase, we can trust that the assay's dynamic range was not saturated by the evocarpine treatment, validating the 22-fold increase at 30 μM as a true pharmacological effect rather than an assay artifact.

References

• Review on chemical constituents and pharmacological activities of genus Euodia Maxapress
• Cytotoxicity and P-Glycoprotein Modulating Effects of Quinolones and Indoloquinazolines from the Chinese Herb Evodia rutaecarpa Thieme E-Books & E-Journals
• Synthesis and evaluation of the anticancer activity of some semisynthetic derivatives of rutaecarpine and evodiamine ResearchG
• Identification of Novel Quinolone and Quinazoline Alkaloids as Phosphodiesterase 10A Inhibitors for Parkinson's Disease through a Comput

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Comparative biotransformation of evocarpine and dihydroevocarpine

Comparative Biotransformation of Evocarpine and Dihydroevocarpine: A Technical Guide

Executive Summary & Structural Causality

Evocarpine and dihydroevocarpine are major quinolone alkaloids extracted from Evodia rutaecarpa (Evodiae Fructus or Wu-Zhu-Yu), a traditional medicinal herb widely studied for its pharmacological efficacy and dose-dependent hepatotoxicity[1]. While both compounds share a conserved 1-methyl-4(1H)-quinolone core, their metabolic fates diverge significantly due to a single structural variance in their aliphatic side chains.

Evocarpine possesses an unsaturated 2-tridecylidene group, whereas dihydroevocarpine features a saturated 2-tridecyl group[2]. This seemingly minor difference dictates their susceptibility to specific cytochrome P450 (CYP450)-mediated oxidative attacks. Understanding the comparative biotransformation of these alkaloids is critical for drug development professionals aiming to mitigate the hepatotoxic liabilities associated with Evodia extracts while preserving their therapeutic profiles.

Comparative Metabolic Pathways

The biotransformation of quinolone alkaloids primarily occurs via Phase I hepatic metabolism, driven by CYP450 enzymes (notably CYP3A4 and CYP1A2)[3].

Shared Metabolic Pathways: Both evocarpine and dihydroevocarpine undergo the following core biotransformations[4]:

• Hydroxylation: Addition of hydroxyl (-OH) groups to the quinolone ring or the aliphatic chain.

• N-demethylation: Removal of the methyl group from the N-1 position of the quinolone core.

• Dehydrogenation: Removal of hydrogen atoms, which is a critical pathway linked to the formation of reactive electrophilic intermediates responsible for hepatotoxicity[5].

Divergent Metabolic Pathways: Because evocarpine contains a double bond in its side chain, it is highly susceptible to hydration and epoxidation [4]. Water addition across the double bond yields specific hydrated metabolites that are entirely absent in the biotransformation profile of dihydroevocarpine. The primary stable end-stage metabolite of evocarpine identified in mammalian urine is 5-(1,4-dihydro-1-methyl-4-oxo-2-quinolin-2-yl) pentanoic acid (EVCA), representing approximately 15.4% of the administered dose[3].

Comparative Phase I biotransformation pathways of evocarpine and dihydroevocarpine.

Pharmacological and Toxicological Implications

The biotransformation of these alkaloids is not merely a clearance mechanism; it directly alters their bioactivity.

• Loss of Antibacterial Efficacy: Pre-incubation of evocarpine with rat liver microsomes (S9 mix) results in a sixteen-fold increase in the Minimum Inhibitory Concentration (MIC) against Mycobacterium smegmatis, proving that Phase I metabolism effectively neutralizes its antibacterial pharmacophore[4].

• Hepatotoxicity via Bioactivation: Both compounds are implicated in Evodia-induced liver injury[1]. The dehydrogenation pathway generates reactive electrophilic intermediates. If not rapidly conjugated and cleared by Phase II glutathione (GSH), these electrophiles covalently bind to hepatic cellular proteins, causing mitochondrial dysfunction, oxidative stress, and ultimately, hepatocyte apoptosis[5],[6].

Data Presentation: Structural & Analytical Comparison

To accurately track these metabolites in pharmacokinetic studies, researchers rely on specific mass spectral fragmentation patterns. Both compounds yield characteristic diagnostic fragment ions at m/z 186 and m/z 173 due to electron rearrangement and McLafferty rearrangement at the quinolone core[7].

Table 1: Comparative Physicochemical and Analytical Profile

Parameter	Evocarpine	Dihydroevocarpine
Aliphatic Side Chain	2-tridecylidene (Unsaturated)	2-tridecyl (Saturated)
Major Phase I Reactions	Hydroxylation, N-demethylation, Dehydrogenation, Hydration [4]	Hydroxylation, N-demethylation, Dehydrogenation
Primary Stable Metabolite	EVCA[3]	Hydroxylated derivatives
Diagnostic MS/MS Fragments	m/z 186.09, m/z 173.08[7]	m/z 186.09, m/z 173.08[7]
Impact of S9 Incubation	16-fold reduction in antibacterial activity[4]	Reduction in bioactivity (comparable)

Experimental Protocol: In Vitro Microsomal Stability & Metabolite Identification

To ensure trustworthiness and reproducibility, the following self-validating protocol is designed to map the biotransformation of quinolone alkaloids using liver microsomes.

Scientific Causality Note: Why include a minus-NADPH control? CYP450-mediated Phase I reactions are strictly dependent on NADPH as an electron donor. Any degradation or "metabolite" peak appearing in the minus-NADPH control is an artifact of chemical instability or non-CYP enzymatic activity, preventing false-positive metabolite identification.

Step-by-Step Methodology:

• Preparation of Reagents: Prepare a 10 mM stock solution of evocarpine/dihydroevocarpine in DMSO. Dilute to a 100 µM working solution in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation Mixture Assembly: In a 1.5 mL Eppendorf tube, combine:

  • 700 µL of 100 mM Potassium Phosphate Buffer (pH 7.4).

  • 100 µL of Rat or Human Liver Microsomes (final protein concentration: 1 mg/mL).

  • 100 µL of the alkaloid working solution (final substrate concentration: 10 µM).

• Pre-Warming: Incubate the mixture in a shaking water bath at 37°C for 5 minutes.

• Reaction Initiation: Add 100 µL of 10 mM NADPH solution to initiate the reaction. (For the negative control, substitute NADPH with 100 µL of buffer).

• Sampling & Quenching: At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), extract 100 µL aliquots and immediately transfer them into tubes containing 300 µL of ice-cold acetonitrile (containing an internal standard). Causality: The organic solvent rapidly denatures the CYP enzymes, instantly halting the biotransformation.

• Protein Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C.

• LC-MS/MS Analysis: Transfer the supernatant to auto-sampler vials. Analyze using a UPLC-Q-TOF-MS system operating in positive electrospray ionization (ESI+) mode, tracking the parent mass and diagnostic fragments (m/z 186, 173)[8],[7].

Self-validating in vitro microsomal incubation and LC-MS/MS analysis workflow.

References

• Li, Y., et al. "Euodiae Fructus: a review of botany, application, processing, phytochemistry, quality control, pharmacology, and toxicology." Frontiers in Pharmacology. Available at: [Link]

• Sun, C., et al. "Cytochrome P450 Mediated Bioactivation of Rutaevin, a Bioactive and Potentially Hepatotoxic Component of Evodia Rutaecarpa." Chemical Research in Toxicology, ACS Publications. Available at:[Link]

• Zhang, Y., et al. "Integrated serum pharmacochemistry and investigation of the anti-gastric ulcer effect of Zuojin pill in rats induced by ethanol." Pharmaceutical Biology, Taylor & Francis. Available at: [Link]

• Wang, L., et al. "Analysis of E. rutaecarpa Alkaloids Constituents In Vitro and In Vivo by UPLC-Q-TOF-MS Combined with Diagnostic Fragment." Evidence-Based Complementary and Alternative Medicine, PMC. Available at: [Link]

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Safety & Regulatory Compliance

Evocarpine proper disposal procedures

As a Senior Application Scientist, I understand that handling bioactive alkaloids requires a rigorous approach that bridges the gap between experimental utility and uncompromising laboratory safety. Evocarpine, a potent quinolone alkaloid isolated from Evodia rutaecarpa (Wu Zhu Yu), is highly valued in drug development for its ability to inhibit Ca²⁺ influx through voltage-dependent calcium channels and its significant antimycobacterial properties[1].

However, the very mechanisms that make Evocarpine therapeutically interesting also dictate stringent handling and disposal protocols. Improper disposal not only violates environmental regulations but also poses severe toxicity risks to laboratory personnel and aquatic ecosystems[2].

This guide provides a self-validating, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) aligned framework for the proper segregation, containment, and disposal of Evocarpine.

Physicochemical & Hazard Profile

To design a scientifically sound disposal protocol, we must first understand the quantitative and qualitative hazards of the molecule. Evocarpine is classified as harmful via multiple exposure routes and is highly persistent in aquatic environments[2].

Table 1: Evocarpine Chemical & Hazard Summary

Property / Metric	Data	Source
Chemical Name	(Z)-1-Methyl-2-(tridec-8-en-1-yl)quinolin-4(1H)-one	[1]
CAS Number	15266-38-3	[1]
Molecular Weight	339.52 g/mol	[2]
Primary Target	Voltage-dependent calcium channels (Ca²⁺ blocker)	[3]
Hazard Statements	H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled)	[2]
Environmental Risk	Toxic to aquatic life; strictly prohibited from drain discharge	[2],[4]

The Causality of Disposal: Why Standard Methods Fail

Do not treat Evocarpine like a benign organic salt. As a quinolone alkaloid, its stable heterocyclic ring structure resists standard biological degradation in municipal wastewater systems.

• The Danger of Drain Disposal: Because Evocarpine acts as a potent calcium channel blocker[3], introducing it into the water supply can severely disrupt the physiological processes of aquatic organisms.

• The Danger of Dry Sweeping: Evocarpine in its solid, lyophilized form is highly prone to aerosolization. Dry sweeping a spill generates micro-dust that bypasses standard surgical masks, leading to direct inhalation toxicity (H332)[2].

• The Incineration Imperative: The only definitive method to neutralize the bioactivity of the quinolone scaffold is high-temperature thermal destruction (incineration) with flue gas scrubbing to manage nitrogen oxide (NOx) emissions[5].

Evocarpine Waste Segregation Workflow

Proper disposal begins at the point of waste generation. The following diagram illustrates the logical decision tree for segregating Evocarpine waste based on its physical state and solvent matrix.

Evocarpine waste segregation and disposal workflow for laboratory environments.

Step-by-Step Disposal Methodologies

To ensure a self-validating safety system, every step in these protocols includes a verification check. Do not proceed to the next step until the current one is fully validated.

Protocol A: Solid Evocarpine Waste & Spill Containment

Use this protocol for expired powder stocks, contaminated weighing paper, or accidental benchtop spills.

• Gowning and PPE Validation: Don double nitrile gloves, a fully buttoned lab coat, and safety goggles. If the spill is outside a certified chemical fume hood, a NIOSH-approved N95 or P100 respirator is mandatory to mitigate the H332 inhalation hazard[2].

• Spill Suppression (The Vermiculite Step): Do not wipe or sweep dry powder. Cover the solid Evocarpine entirely with an inert, damp absorbent material such as sand or vermiculite[2]. Causality: The moisture and mass of the vermiculite physically trap the alkaloid micro-particles, preventing airborne dispersion.

• Collection: Using non-sparking, disposable plastic scoops, carefully transfer the bound Evocarpine-vermiculite mixture into a high-density polyethylene (HDPE) wide-mouth container.

• Decontamination: Wipe the affected bench space three times using a paper towel dampened with a suitable solvent (e.g., 70% ethanol), followed by a mild detergent solution. Dispose of all wipes into the HDPE container.

• Labeling & EHS Handoff: Seal the container tightly. Affix a label stating: "Hazardous Waste: Evocarpine (Toxic Alkaloid) / Solid." Store in a secondary containment tray within a ventilated hazardous waste cabinet until pickup by a licensed disposal specialist[2].

Protocol B: Liquid Waste Management (In Vitro Assay Solutions)

Use this protocol for Evocarpine dissolved in DMSO, ethanol, or extraction solvents.

• Solvent Segregation: Identify the carrier solvent. Evocarpine is highly soluble in DMSO for cellular assays[6]. Because DMSO is non-halogenated, it must not be mixed with halogenated extraction solvents (like chloroform or dichloromethane) to prevent dangerous exothermic reactions and to comply with incineration regulations[4].

• Fume Hood Transfer: Perform all liquid transfers inside a certified chemical fume hood. Pour the Evocarpine solution into the appropriate, EHS-approved liquid waste carboy (e.g., "Non-Halogenated Organic Waste").

• Secondary Containment: Ensure the waste carboy is seated inside a secondary containment bin. Causality: In the event of primary container failure, secondary containment prevents the toxic alkaloid from reaching the laboratory floor or drainage systems.

• Capping Protocol: Keep the waste container tightly capped at all times unless actively adding waste. Evaporation of the carrier solvent will leave behind concentrated, highly toxic Evocarpine residue on the walls of the container.

Protocol C: Primary Container Decontamination

Use this protocol for empty vials that originally housed Evocarpine.

• Triple Rinse Method: Do not throw "empty" Evocarpine vials into standard glass recycling. Add a small volume of a compatible solvent (e.g., ethanol or DMSO) to the vial.

• Agitation: Cap the vial and vortex for 10 seconds to dissolve residual alkaloid clinging to the glass.

• Disposal: Pour the rinsate into the appropriate liquid organic waste carboy. Repeat this process three times.

• Final Disposal: Once triple-rinsed, the vial is considered decontaminated and can be disposed of according to your institution's standard broken glass or solid waste protocols[5].

References

• Evocarpine | CAS#:15266-38-3. Chemsrc. Available at:[Link]

• Evocarpine - 1 mL x 10 mM (in DMSO). Tebubio. Available at:[Link]

• Hazardous Chemical Waste Management in Teaching Laboratories. ACS Publications. Available at:[Link]

Sources

• 1. Evocarpine | CAS#:15266-38-3 | Chemsrc [chemsrc.com]
• 2. keyorganics.net [keyorganics.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tebubio.com [tebubio.com]

Personal protective equipment for handling Evocarpine

Evocarpine Handling, PPE, and Operational Safety Guide

As Application Scientists and drug development professionals, we recognize that standard safety data sheets often lack the operational context required for high-stakes laboratory environments. Evocarpine, a bioactive quinolone alkaloid isolated from Evodia rutaecarpa, presents unique handling challenges due to its potent biological activity, fine particulate nature, and specific solubility profile.

This guide bridges the gap between basic compliance and field-proven laboratory safety, providing a self-validating system for handling Evocarpine safely and effectively.

Executive Summary & Chemical Profile

Evocarpine is primarily utilized in research for its antibacterial and anti-inflammatory properties [2]. However, it is classified as a hazardous substance, capable of causing severe irritation and systemic toxicity upon exposure [1]. Before designing an experimental workflow, it is critical to understand the quantitative and qualitative parameters of the compound.

Table 1: Evocarpine Chemical Properties & Hazard Profile

Parameter	Specification / Data
CAS Number	15266-38-3
Molecular Formula & Weight	C23H33NO (339.51 g/mol )
Physical State	White to off-white crystalline powder
Primary Solvents	DMSO, Methanol, Ethanol
Target Organs	Liver, Cardiovascular system (at high doses)
GHS Hazard Codes	H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation)

Mechanistic Toxicity & Hazard Rationale

To understand why stringent Personal Protective Equipment (PPE) is required, we must examine the causality behind Evocarpine's toxicity. Evocarpine functions biologically by inhibiting Ca2+ influx through voltage-dependent calcium channels [2]. While this is useful for targeted assays, accidental systemic exposure can disrupt cellular signaling. Furthermore, high-dose exposure to Evodia rutaecarpa extracts has been linked to severe hepatotoxicity driven by mitochondrial oxidative stress and cytochrome C release[3].

Fig 1. Mechanistic pathway of Evocarpine-induced cellular toxicity and hepatotoxicity.

Personal Protective Equipment (PPE) Matrix

Standard lab attire is insufficient for handling Evocarpine, particularly during the reconstitution phase. The table below outlines the required PPE and the scientific rationale behind each requirement.

Table 2: Required PPE and Causality Rationale

PPE Category	Specification Standard	Scientific Rationale & Causality
Respiratory	OV/AG/P99 (US) or ABE1P3D (EU EN 143)	Evocarpine is a fine, lightweight powder prone to aerosolization. Inhalation triggers H332/H335 hazards. The P99/P3 filter captures particulates, while the OV/A cartridge neutralizes solvent vapors [1].
Dermal (Hands)	Double Nitrile Gloves (≥ 0.11 mm thickness)	Critical: Evocarpine is highly soluble in DMSO. DMSO is a potent transdermal penetration enhancer. If a spill occurs, DMSO will rapidly carry the toxic alkaloid through a single glove matrix into the stratum corneum. Double gloving provides a temporal buffer to remove the outer glove safely.
Dermal (Body)	Fluid-resistant lab coat & Tyvek® sleeves	Protects against accidental solvent splashes during pipetting and reconstitution, preventing H312 dermal absorption.
Ocular	ANSI Z87.1 Splash Goggles	Prevents severe eye irritation (H319) from aerosolized powders or micro-splashes during vortexing.

Operational Workflow & Self-Validating Protocols

To ensure absolute safety, every procedure must be a self-validating system. Do not proceed to the next step unless the validation checkpoint is cleared.

Fig 2. Standard operating procedure for Evocarpine handling and disposal.

Protocol: Reconstitution of Evocarpine in DMSO

• Engineering Control Validation: Before opening the Evocarpine vial, verify the fume hood monitor displays a face velocity of at least 100 fpm. Self-Validation Check: Tape a small piece of Kimwipe to the sash; it must pull inward steadily.

• Barrier Integrity Check: Perform a visual and inflation check of both inner and outer nitrile gloves to ensure no micro-tears exist before handling DMSO.

• Weighing: Use an analytical balance enclosed within the fume hood. Open the Evocarpine vial slowly to prevent a sudden rush of air from aerosolizing the powder.

• Solvent Addition: Carefully add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution (Caution): Gently vortex the vial. Do not use ultrasonic baths unless the vial is hermetically sealed. Causality: Sonication generates microscopic aerosols. If the vial is unsealed, these aerosols escape into the hood, drastically increasing the risk of inhalation exposure.

• Aliquot & Storage: Divide the stock solution into single-use aliquots to avoid repeated freeze-thaw cycles. Store at 2-8°C or -20°C as required by your assay.

Spill Management & Disposal Plan

In the event of an operational failure, immediate and correct remediation is required to prevent environmental contamination and personnel exposure.

• Solid Powder Spills: Do not sweep. Sweeping generates hazardous dust clouds. Gently cover the spill with a damp absorbent pad (using water or 70% ethanol) to bind the powder, then collect it into a hazardous waste container.

• Liquid Spills (Evocarpine in DMSO): Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Do not use standard paper towels for large solvent spills, as they can react or fail to contain the penetration-enhancing solvent.

• Decontamination: Wash the affected fume hood surface with a solvent-dampened cloth (70% ethanol), followed by a thorough wash with soap and water [1].

• Waste Disposal: Evocarpine and any contaminated PPE must be disposed of via an approved chemical waste disposal plant (P501 compliance) [1]. Never pour Evocarpine solutions down the drain, as its ecological toxicity and persistence are not fully characterized.

References

• Frontiers in Pharmacology. "Deciphering the toxicity-effect relationship and action patterns of traditional Chinese medicines from a smart data perspective: a comprehensive review". Frontiers.[Link]